Diethyl Hexyl Phosphate-d11

Core Science & Biosynthesis

Diethyl Hexyl Phosphate-d11: A Technical Overview

Introduction

Diethyl Hexyl Phosphate-d11 (DEHP-d11) is the deuterated form of Diethyl Hexyl Phosphate, a dialkyl phosphate compound. In scientific research, DEHP-d11 serves as a labeled internal standard for the quantification of unlabeled Diethyl Hexyl Phosphate in various matrices.[1][2] The use of a stable isotope-labeled standard is a critical component of robust analytical methodologies, particularly in mass spectrometry-based techniques, as it allows for precise correction of matrix effects and variations in sample processing.

The unlabeled compound, Diethyl Hexyl Phosphate, is utilized in industrial applications, including the extraction of uranium from molybdenum and as a solid dispersing agent in the manufacturing of certain food and beverage containers.[1][3]

It is imperative to distinguish Diethyl Hexyl Phosphate from Di(2-ethylhexyl) phthalate (DEHP), a widely studied plasticizer. Despite the similar acronym, these are structurally distinct molecules with different chemical properties and biological activities. DEHP is a phthalate ester known to be an endocrine disruptor, primarily through its interaction with peroxisome proliferator-activated receptors (PPARs).[4][5][6] In contrast, the biological effects and metabolic pathways of Diethyl Hexyl Phosphate are not as extensively documented.

This technical guide provides a summary of the available information on Diethyl Hexyl Phosphate-d11 and its unlabeled analogue, with a focus on its physicochemical properties, synthesis, analytical applications, and known toxicological data.

Chemical and Physical Properties

The following tables summarize the key chemical and physical properties of Diethyl Hexyl Phosphate-d11 and the non-deuterated Diethyl Hexyl Phosphate.

Table 1: Properties of Diethyl Hexyl Phosphate-d11

Property	Value	Source(s)
Molecular Formula	C₁₀H₁₂D₁₁O₄P	[1]
Molecular Weight	249.33	[1]
Synonyms	Phosphoric Acid Diethyl Hexyl Ester-d11, Ethyl Hexyl Phosphate-d11	[1]
Primary Application	Labeled analogue for use as an internal standard in analytical testing	[1]

Table 2: Properties of Diethyl Hexyl Phosphate (unlabeled)

Property	Value	Source(s)
CAS Number	7110-49-8	[7]
Molecular Formula	C₁₀H₂₃O₄P	[7]
Molecular Weight	238.26 g/mol	[7]
IUPAC Name	diethyl hexyl phosphate	[7]
Synonyms	Phosphoric acid, diethyl hexyl ester	[7]
Calculated XLogP3	2.6	[7]

Synthesis of Dialkyl Phosphates

A generalized workflow for the synthesis is outlined below:

Generalized synthesis workflow for dialkyl phosphates.

Analytical Methodology and Experimental Protocols

The primary application of Diethyl Hexyl Phosphate-d11 is as an internal standard for the accurate quantification of Diethyl Hexyl Phosphate in complex samples such as environmental or biological matrices. The general analytical approach involves gas chromatography (GC) or liquid chromatography (LC) coupled with mass spectrometry (MS).

Representative Analytical Workflow

The following is a generalized protocol illustrating the use of a deuterated internal standard in an analytical method.

• Sample Preparation : A known amount of the sample (e.g., water, soil, plasma) is collected.

• Spiking with Internal Standard : A precise amount of Diethyl Hexyl Phosphate-d11 solution is added to the sample. This is a critical step to ensure accurate quantification.

• Extraction : The analyte and the internal standard are extracted from the sample matrix. This can be achieved through liquid-liquid extraction (LLE) or solid-phase extraction (SPE).

• Derivatization (if necessary) : For GC analysis, polar analytes like organophosphates often require derivatization to increase their volatility and improve chromatographic performance. A common method is alkylation to form less polar esters.[9]

• Instrumental Analysis : The extract is injected into a GC-MS or LC-MS/MS system. The mass spectrometer is operated in selected ion monitoring (SIM) or multiple reaction monitoring (MRM) mode to selectively detect and quantify the target analyte and the internal standard.

• Quantification : The concentration of Diethyl Hexyl Phosphate is determined by comparing the peak area ratio of the analyte to the internal standard against a calibration curve prepared with known concentrations of the analyte and a constant concentration of the internal standard.

Workflow for sample analysis using an internal standard.

Toxicology and Biological Activity

There is limited specific toxicological information available for Diethyl Hexyl Phosphate. Safety data for a related compound, bis(2-ethylhexyl) phosphate, indicates that it is corrosive and can cause severe irritation and burns to the skin and eyes.[10] Inhalation may irritate the respiratory system.[10]

Currently, there are no studies available in the public domain that describe the specific metabolism, mechanism of action, or biological signaling pathways for Diethyl Hexyl Phosphate. The extensive research on the endocrine-disrupting effects and metabolic pathways of Di(2-ethylhexyl) phthalate (DEHP) should not be extrapolated to Diethyl Hexyl Phosphate due to the significant structural differences between a phthalate and a phosphate ester.

Conclusion

Diethyl Hexyl Phosphate-d11 is a valuable research tool, essential for the accurate and precise quantification of its unlabeled analogue in analytical studies. While the industrial uses of Diethyl Hexyl Phosphate are documented, there is a notable gap in the scientific literature regarding its biological activity, metabolic fate, and potential toxicological effects. Future research is needed to elucidate these aspects and to clearly differentiate its biological profile from that of the structurally dissimilar but similarly named Di(2-ethylhexyl) phthalate.

References

• 1. clearsynth.com [clearsynth.com]
• 2. Sapphire Bioscience [sapphirebioscience.com]
• 3. Diethyl Hexyl Phosphate CAS#: 7110-49-8 [m.chemicalbook.com]
• 4. The Pollutant Diethylhexyl Phthalate Regulates Hepatic Energy Metabolism via Species-Specific PPARα-Dependent Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The pollutant diethylhexyl phthalate regulates hepatic energy metabolism via species-specific PPARalpha-dependent mechanisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Diethyl hexyl phosphate | C10H23O4P | CID 2829388 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. CN105440072A - Preparation method for bis(2-ethylhexyl) phosphate - Google Patents [patents.google.com]
• 9. Analytical method for the determination of O,O-diethyl phosphate and O,O-diethyl thiophosphate in faecal samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. lanxess.com [lanxess.com]

Diethyl Hexyl Phosphate-d11 chemical properties

An In-depth Technical Guide to Diethyl Hexyl Phosphate-d11

This technical guide provides a comprehensive overview of the chemical properties, synthesis, and analysis of Diethyl Hexyl Phosphate-d11. It is intended for researchers, scientists, and drug development professionals who utilize isotopically labeled compounds for analytical standards, tracer studies, or metabolic research.

Core Chemical Properties

Diethyl Hexyl Phosphate-d11 is the deuterated form of Diethyl Hexyl Phosphate, an alkyl organophosphate. The deuterium labeling on the hexyl chain makes it an ideal internal standard for quantitative analysis of its non-labeled counterpart in various matrices.[1] Its primary applications are in research, particularly for analytical and scientific use, and not for human or veterinary applications.[2][3]

Physicochemical and Spectroscopic Data

Quantitative data for Diethyl Hexyl Phosphate-d11 and its non-deuterated analogue are summarized below. Data for the deuterated compound is limited; therefore, properties of the non-deuterated form (CAS 7110-49-8) are provided for reference.

Property	Diethyl Hexyl Phosphate-d11	Diethyl Hexyl Phosphate (Non-Deuterated Analogue)
Molecular Formula	C₁₀H₁₂D₁₁O₄P	C₁₀H₂₃O₄P
Molecular Weight	249.33 g/mol	238.26 g/mol
Appearance	Pale Yellow Oil	-
Solubility	Soluble in Chloroform, Ethyl Acetate	-
Storage Conditions	Refrigerator	-
Unlabeled CAS Number	-	7110-49-8
Synonyms	Phosphoric Acid Diethyl Hexyl Ester-d11, Ethyl Hexyl Phosphate-d11	Phosphoric acid, diethyl hexyl ester

Experimental Protocols

Synthesis Protocol

The synthesis of Diethyl Hexyl Phosphate-d11 can be achieved by the phosphorylation of the corresponding deuterated alcohol, 1-Hexanol-d11, with a suitable phosphorylating agent such as diethyl chlorophosphate. This reaction is a standard method for creating phosphate esters from alcohols.[4]

Materials and Reagents:

• 1-Hexanol-d11 (CAS: 2159-18-4)[1][5]

• Diethyl chlorophosphate (CAS: 814-49-3)[4][6]

• Anhydrous Pyridine or Triethylamine (as a base)

• Anhydrous Diethyl Ether or Toluene (as a solvent)

• Saturated sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate or sodium sulfate

• Silica gel for column chromatography

• Hexanes and Ethyl Acetate (for chromatography)

Procedure:

• Reaction Setup: To an oven-dried, argon-purged round-bottomed flask equipped with a magnetic stir bar, add 1-Hexanol-d11 (1.0 eq) and anhydrous solvent (e.g., diethyl ether).

• Addition of Base: Add anhydrous pyridine or triethylamine (1.5 eq) to the flask via syringe. Cool the solution to 0 °C in an ice bath.

• Phosphorylation: Slowly add diethyl chlorophosphate (1.2 eq) dropwise to the stirring solution. A precipitate (pyridinium or triethylammonium hydrochloride) will form.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 12-24 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC) or by analyzing a quenched aliquot by GC-MS.

• Workup:

  • Filter the reaction mixture to remove the hydrochloride salt precipitate and wash the solid with fresh anhydrous solvent.

  • Combine the filtrates and wash sequentially with cold 1M HCl, saturated sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the resulting crude oil via silica gel column chromatography, eluting with a gradient of hexanes and ethyl acetate to yield pure Diethyl Hexyl Phosphate-d11.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. clearsynth.com [clearsynth.com]
• 3. Sapphire Bioscience [sapphirebioscience.com]
• 4. Diethyl phosphorochloridate - Wikipedia [en.wikipedia.org]
• 5. N-Hexyl-2,2,3,3,4,4,5,5,6,6,6-D11 alcohol | C6H14O | CID 91748629 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Diethyl chlorophosphate | C4H10ClO3P | CID 13139 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Guide: Diethyl Hexyl Phosphate-d11 - Structure and Synthesis

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure and a proposed synthesis route for Diethyl Hexyl Phosphate-d11. The information is intended for an audience with a technical background in chemistry and drug development.

Chemical Structure

Diethyl Hexyl Phosphate-d11 is a deuterated analog of Diethyl Hexyl Phosphate. The hexyl chain is perdeuterated, containing eleven deuterium atoms.

IUPAC Name: diethyl 2,2,3,3,4,4,5,5,6,6,6-undecadeuteriohexyl phosphate[1] SMILES: [2H]C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])COP(=O)(OCC)OCC[1]

The structure consists of a central phosphate group bonded to two ethyl groups and one deuterated hexyl group.

Physicochemical and Quantitative Data

A summary of the key physicochemical properties and other quantitative data for Diethyl Hexyl Phosphate-d11 is presented in the table below.

Property	Value	Reference
Molecular Formula	C₁₀H₁₂D₁₁O₄P	[1][2]
Molecular Weight	249.33 g/mol	[1][2]
Appearance	Pale Yellow Oil	[3]
Solubility	Chloroform, Ethyl Acetate	[3]
Storage Temperature	Refrigerator (+4°C)	[1][3]
Synonyms	Phosphoric Acid Diethyl Hexyl Ester-d11, Ethyl Hexyl Phosphate-d11	[1][2]

Proposed Synthesis

Reaction Scheme:

Experimental Protocol

This protocol is a generalized procedure and may require optimization for specific laboratory conditions and scales.

Materials:

• 2,2,3,3,4,4,5,5,6,6,6-undecadeuteriohexan-1-ol

• Diethyl chlorophosphate

• Anhydrous pyridine (or another suitable base like triethylamine)

• Anhydrous diethyl ether (or other suitable aprotic solvent)

• Deionized water

• Saturated sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate or sodium sulfate

Procedure:

• Reaction Setup: To a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a nitrogen inlet, add 2,2,3,3,4,4,5,5,6,6,6-undecadeuteriohexan-1-ol (1.0 eq) and anhydrous pyridine (1.5 eq) in anhydrous diethyl ether.

• Addition of Reagent: Cool the reaction mixture to 0 °C in an ice bath. Add diethyl chlorophosphate (1.2 eq) dropwise via the dropping funnel over a period of 30 minutes, ensuring the temperature does not rise significantly.

• Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 12-24 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) or ³¹P NMR spectroscopy.

• Workup:

  • Quench the reaction by the slow addition of deionized water.

  • Transfer the mixture to a separatory funnel and add more diethyl ether.

  • Wash the organic layer sequentially with 1M HCl, saturated sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

• Purification:

  • Filter off the drying agent and concentrate the organic phase under reduced pressure using a rotary evaporator.

  • The crude product can be purified by column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexanes to afford the pure Diethyl Hexyl Phosphate-d11.

Synthesis Workflow Diagram

Caption: Synthesis workflow for Diethyl Hexyl Phosphate-d11.

Characterization

The structure and purity of the synthesized Diethyl Hexyl Phosphate-d11 can be confirmed using a variety of analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: Will show signals corresponding to the two ethyl groups. The signals for the hexyl chain will be absent due to deuteration.

  • ¹³C NMR: Will show signals for the ethyl carbons and potentially weak, broadened signals for the deuterated hexyl carbons.

  • ³¹P NMR: A single signal is expected in the phosphate region, confirming the formation of the phosphate ester.[4] The chemical shift will be characteristic of a dialkyl phosphate.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) can be used to confirm the molecular formula by providing a highly accurate mass measurement.

References

• 1. Diethyl chlorophosphate - general description and application - Georganics [georganics.sk]
• 2. Diethyl phosphorochloridate - Wikipedia [en.wikipedia.org]
• 3. Convenient Preparation of Long-Chain Dialkyl Phosphates: Synthesis of Dialkyl Phosphates [organic-chemistry.org]
• 4. 31Phosphorus NMR [chem.ch.huji.ac.il]

Diethyl Hexyl Phosphate-d11 molecular weight and formula

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides core information on the molecular properties of Diethyl Hexyl Phosphate-d11, a deuterated analog of Diethyl Hexyl Phosphate. This stable isotope-labeled compound is primarily utilized as an internal standard in analytical methodologies, particularly in mass spectrometry-based applications, for the accurate quantification of Diethyl Hexyl Phosphate.

Core Molecular Data

The fundamental molecular characteristics of Diethyl Hexyl Phosphate-d11 are summarized below.

Property	Value	Source
Molecular Formula	C₁₀D₁₁H₁₂O₄P	[1]
Molecular Weight	249.33 g/mol	[2][3]
Alternate Names	Phosphoric Acid Diethyl Hexyl Ester-d11, Ethyl Hexyl Phosphate-d11	[1][3]

Chemical Structure and Labeling

The use of Diethyl Hexyl Phosphate-d11 in experimental setting is predicated on its structural similarity to the unlabeled Diethyl Hexyl Phosphate, with the key difference being the substitution of eleven hydrogen atoms with deuterium. This mass difference allows for its differentiation in mass spectrometric analysis.

Caption: Structural relationship and analytical application of Diethyl Hexyl Phosphate-d11.

Experimental Application: Isotope Dilution Mass Spectrometry

While specific experimental protocols are highly dependent on the matrix and analytical instrumentation, the general workflow for using Diethyl Hexyl Phosphate-d11 as an internal standard in isotope dilution mass spectrometry (IDMS) is outlined below.

Caption: General workflow for Isotope Dilution Mass Spectrometry using a deuterated standard.

This guide serves as a foundational resource. For specific applications, researchers should consult detailed analytical methods and validation data.

References

• 1. Diethyl Hexyl Phosphate-d11 | LGC Standards [lgcstandards.com]
• 2. Sapphire Bioscience [sapphirebioscience.com]
• 3. clearsynth.com [clearsynth.com]

Unlabeled Diethyl Hexyl Phosphate (CAS No. 7110-49-8): A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of unlabeled Diethyl Hexyl Phosphate (CAS No. 7110-49-8), a distinct organophosphate compound. While publicly available data on this specific isomer is limited, this document consolidates known information regarding its chemical identity, physicochemical properties, potential synthesis, and suggested analytical approaches. A notable point of clarification is the distinction between Diethyl Hexyl Phosphate and the more extensively studied Di(2-ethylhexyl) phosphoric acid (DEHPA). This guide aims to serve as a foundational resource for researchers, acknowledging the current gaps in experimental data and biological activity information.

Chemical Identity and Nomenclature

Diethyl Hexyl Phosphate is an organophosphate ester. It is crucial to distinguish it from its isomer, Di(2-ethylhexyl) phosphoric acid (DEHPA), which has a different CAS number (298-07-7) and a branched alkyl chain. The compound discussed herein is the straight-chain hexyl ester.

Table 1: Chemical Identifiers for Diethyl Hexyl Phosphate

Identifier	Value
CAS Number	7110-49-8
Molecular Formula	C10H23O4P
Molecular Weight	238.26 g/mol
IUPAC Name	diethyl hexyl phosphate
Synonyms	Phosphoric acid, diethyl hexyl ester; Ethyl Hexyl Phosphate[1]

Physicochemical Properties

Table 2: Computed Physicochemical Properties of Diethyl Hexyl Phosphate [2]

Property	Value
XLogP3-AA	2.6
Hydrogen Bond Donor Count	0
Hydrogen Bond Acceptor Count	4
Rotatable Bond Count	10
Exact Mass	238.13339621 Da
Monoisotopic Mass	238.13339621 Da
Topological Polar Surface Area	44.8 Ų
Heavy Atom Count	15
Formal Charge	0
Complexity	174

Synthesis and Manufacturing

A detailed, validated experimental protocol for the synthesis of Diethyl Hexyl Phosphate is not publicly documented. However, based on general organophosphate chemistry and identified upstream products, a plausible synthetic route can be proposed. This would likely involve the reaction of diethyl phosphonate with hexan-1-ol, or a related reaction involving a hexyl magnesium bromide Grignard reagent.

Below is a logical workflow diagram for a proposed synthesis.

References

• 1. scbt.com [scbt.com]
• 2. Diethyl hexyl phosphate | C10H23O4P | CID 2829388 - PubChem [pubchem.ncbi.nlm.nih.gov]

Deuterium labeled Diethyl hexyl phosphate uses

An In-depth Technical Guide to the Applications of Deuterium-Labeled Di(2-ethylhexyl) Phthalate

Introduction

Di(2-ethylhexyl) phthalate (DEHP) is a widely utilized plasticizer, integral to enhancing the flexibility of polyvinyl chloride (PVC) and other polymers.[1][2] Its prevalence in consumer goods, food packaging, and medical devices has led to ubiquitous human exposure and environmental contamination.[1][2][3] Consequently, accurate quantification of DEHP in various matrices is crucial for toxicological studies, environmental monitoring, and regulatory compliance.

Deuterium-labeled DEHP, most commonly Bis(2-ethylhexyl) phthalate-d4 (DEHP-d4), serves as a critical analytical tool for researchers.[4][5] The substitution of hydrogen atoms with their heavy isotope, deuterium, creates a compound that is chemically almost identical to its unlabeled counterpart but has a distinct, higher molecular weight.[6] This property is fundamental to its primary application as an internal standard in isotope dilution mass spectrometry (IDMS).[6][7] The kinetic isotope effect, where the carbon-deuterium bond is stronger than the carbon-hydrogen bond, can also alter metabolic rates, making deuterated compounds valuable for studying metabolic pathways and improving pharmacokinetic profiles of drugs.[4][8][9]

This guide provides a technical overview of the core uses of deuterium-labeled DEHP, focusing on its application in quantitative analysis, and includes detailed experimental protocols and data for researchers, scientists, and drug development professionals.

Core Application: Internal Standard in Quantitative Analysis

The principal application of deuterium-labeled DEHP is as an internal standard for the precise quantification of DEHP and other phthalates in complex matrices such as food, environmental samples, and biological fluids.[4][6] Isotope dilution mass spectrometry (IDMS) is the benchmark technique where DEHP-d4 is employed.

The advantage of using a stable isotope-labeled internal standard like DEHP-d4 is that it behaves nearly identically to the native analyte (DEHP) during sample extraction, cleanup, and chromatographic separation.[6] Any loss of analyte during the sample preparation process will be mirrored by a proportional loss of the internal standard. By measuring the ratio of the analyte's mass spectrometry signal to the internal standard's signal, analysts can correct for matrix effects and procedural losses, leading to highly accurate and precise quantification.[6] This method is commonly used with Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS).[4]

Data Presentation

The following table summarizes key quantitative and identifying information for DEHP-d4.

Property	Value	Reference
Synonyms	Bis(2-ethylhexyl) phthalate-d4, Ergoplast FDO-d4, DEHP-d4	[4]
Molecular Formula	C₂₄D₄H₃₄O₄	[4][6]
Molecular Weight	394.6 g/mol (approx.)	[6]
CAS Number	93951-87-2	[5][10]
Common Analytical Use	Internal Standard for GC-MS and LC-MS	[4][10]
Storage Conditions	-80°C (long-term, 6 months); -20°C (short-term, 1 month)	[4]

Experimental Protocols

Preparation of DEHP-d4 Internal Standard Stock Solution

This protocol is adapted from ISO/DTS 16465 for the determination of phthalates in vegetable oils.[10]

Objective: To prepare a 50 µg/mL stock solution of DEHP-d4 in toluene.

Reagents and Materials:

• DEHP-d4 (purity ≥ 98%)

• Toluene (purity 99% min.)

• 100 mL volumetric flasks (Class A)

• Analytical balance (readable to 0.1 mg)

• Glass syringes

Procedure:

• Accurately weigh approximately 5.0 mg of DEHP-d4 into a 100 mL volumetric flask. Record the exact weight.

• Dissolve the DEHP-d4 in a small amount of toluene and then dilute to the 100 mL mark with toluene. This creates an initial stock solution of approximately 50 mg/L (or 50 µg/mL).

• For creating calibration standards, further dilutions are necessary. For example, a second dilution can be performed by transferring 10 mL of this stock solution into another 100 mL volumetric flask and diluting with toluene.[10]

• All glassware used must be thoroughly cleaned and, if possible, heated to 550°C for 6 hours to eliminate any potential phthalate contamination.[10]

Sample Preparation and Analysis of DEHP in Vegetable Oil by GC-MS

This protocol outlines the general steps for using DEHP-d4 as an internal standard for quantifying DEHP in an oil matrix.

Objective: To extract and quantify DEHP from a vegetable oil sample using IDMS with DEHP-d4.

Procedure:

• Sample Spiking: Weigh a known amount of the vegetable oil sample (e.g., 1 g) into a conical glass vial. Spike the sample with a known volume of the DEHP-d4 internal standard solution before any extraction steps.

• Extraction: The phthalates are extracted from the oil using a suitable solvent like acetonitrile or hexane.

• Cleanup: The extract is passed through a cleanup step to remove interfering substances like excess water and other components. This often involves solid-phase extraction (SPE) using a combination of sorbents such as primary secondary amine (PSA) and C18.[10]

• Concentration: The cleaned extract is concentrated to a smaller volume, often under a gentle stream of nitrogen, to increase the analyte concentration.[10]

• GC-MS Analysis: The final extract is injected into a GC-MS system for analysis. The system separates DEHP from other compounds, and the mass spectrometer detects and quantifies both the native DEHP and the deuterium-labeled DEHP-d4 based on their specific mass-to-charge ratios.

Visualizations

Logical and Experimental Workflows

Caption: Workflow for quantitative analysis using an internal standard.

Caption: Sample preparation workflow for oil analysis using DEHP-d4.

Metabolic Pathway

DEHP is not biologically inert and is metabolized in the body. Labeled compounds are essential for tracing these metabolic fates.

Caption: Simplified metabolic pathway of DEHP in the body.[11]

Synthesis of Deuterium-Labeled Compounds

While a specific synthesis protocol for DEHP-d4 is not detailed in the provided search results, the general approach involves selective hydrogen-deuterium (H-D) exchange reactions.[8] Modern methods often utilize transition metal catalysts, such as palladium or iridium, to facilitate the exchange of hydrogen atoms with deuterium from a source like deuterium oxide (D₂O) or deuterium gas (D₂).[8][12] These catalytic systems offer high selectivity and efficiency, allowing for the precise placement of deuterium atoms onto a target molecule.[8] The synthesis of DEHP itself is typically achieved through the esterification of phthalic anhydride with 2-ethylhexanol.[13] A deuterated version would likely involve using a deuterated precursor in a similar reaction.

Conclusion

Deuterium-labeled Di(2-ethylhexyl) phthalate (DEHP-d4) is an indispensable tool for analytical and research scientists. Its primary and most critical use is as an internal standard in isotope dilution mass spectrometry, which allows for the highly accurate and precise quantification of DEHP in a multitude of complex samples.[4][6] This capability is vital for assessing human exposure, monitoring environmental contamination, and ensuring regulatory compliance. Furthermore, the use of labeled compounds like DEHP-d4 is crucial for conducting pharmacokinetic and metabolic studies to understand the fate of DEHP within biological systems.[3] The detailed protocols and structured data provided in this guide serve as a valuable resource for professionals in analytical chemistry, toxicology, and drug development.

References

• 1. Di(2-ethylhexyl) Phthalate - 15th Report on Carcinogens - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. DI(2-ETHYLHEXYL) PHTHALATE - Some Chemicals Present in Industrial and Consumer Products, Food and Drinking-Water - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. medchemexpress.com [medchemexpress.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Dicyclohexyl phthalate-3,4,5,6-d4 PESTANAL , analytical standard 358731-25-6 [sigmaaldrich.com]
• 7. Recent Developments for the Deuterium and Tritium Labeling of Organic Molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Preparation of Deuterium Labeled Compounds by Pd/C-Al-D2O Facilitated Selective H-D Exchange Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Deuterium Labeled Compounds | ZEOCHEM [zeochem.com]
• 10. cdn.standards.iteh.ai [cdn.standards.iteh.ai]
• 11. researchgate.net [researchgate.net]
• 12. youtube.com [youtube.com]
• 13. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Physical State and Appearance of Diethyl Hexyl Phosphate-d11

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical properties of Diethyl Hexyl Phosphate-d11. Due to the limited availability of specific data for the deuterated compound, this guide leverages data from its non-deuterated analogue, Di(2-ethylhexyl) phosphate (DEHPA or D2EHPA), as their physical characteristics are expected to be nearly identical. This document is intended to be a valuable resource for professionals in research and development who require detailed information on this compound.

Physical State and Appearance

Diethyl Hexyl Phosphate-d11, analogous to its non-deuterated counterpart, is a viscous, oily liquid at ambient temperature and pressure. It is typically described as colorless to light yellow and has a faint, almost imperceptible odor.[1][2][3][4]

Quantitative Physical and Chemical Data

The following table summarizes the key physical and chemical properties of Di(2-ethylhexyl) phosphate, which serve as a reliable reference for Diethyl Hexyl Phosphate-d11.

Property	Value	Source
Molecular Formula	C₁₀H₁₂D₁₁O₄P	[5]
Molecular Weight	249.33 g/mol	[5]
Physical State	Viscous, oily liquid	[1][2][6]
Appearance	Colorless to light yellow	[1][2][4]
Melting Point	-60 °C to -50 °C	[1][4][6][7]
Boiling Point	~393 °C	[4][8]
Density	~0.97 g/mL at 20-25 °C	[4][6][7][8]
Refractive Index	~1.443 (n20/D)	[6][7]
Solubility	Insoluble in water; soluble in organic solvents and alkalis.	[1][6][8]

Experimental Protocols for Property Determination

The physical properties outlined above are determined using standardized experimental methodologies, many of which are detailed in the OECD Guidelines for the Testing of Chemicals.[1][2][3][6][7] Below are detailed descriptions of the typical protocols used for these measurements.

Determination of Melting Point

For substances that are liquid at room temperature, the melting point is often referred to as the freezing point.

• Apparatus: A cryostat or a specialized low-temperature bath, a calibrated thermometer or thermocouple, and a sample container.

• Methodology (OECD Guideline 102):

  • A sample of the liquid is placed in a small tube or capillary.

  • The tube is immersed in a cooling bath (cryostat).

  • The temperature of the bath is gradually lowered, and the sample is continuously observed.

  • The temperature at which the first crystals appear and the temperature at which the substance completely solidifies are recorded. For a pure substance, this should be a sharp transition. The melting point is the temperature at which the solid and liquid phases are in equilibrium.

Determination of Boiling Point

• Apparatus: Distillation flask, condenser, receiving flask, calibrated thermometer, and a heating mantle. The Thiele tube method is also common for smaller samples.[9][10]

• Methodology (OECD Guideline 103):

  • The liquid sample is placed in a distillation flask with boiling chips to ensure smooth boiling.

  • The apparatus is assembled for simple distillation.

  • The liquid is heated, and the vapor rises and comes into contact with the thermometer bulb before entering the condenser.

  • The temperature is recorded when the vapor temperature stabilizes while the liquid is boiling and condensing. This stable temperature is the boiling point at the recorded atmospheric pressure.

Determination of Density

• Apparatus: A pycnometer (specific gravity bottle), a hydrometer, or a digital density meter. An analytical balance is also required.

• Methodology (OECD Guideline 109):

  • The mass of a clean, dry pycnometer is accurately determined.

  • The pycnometer is filled with the liquid sample, ensuring no air bubbles are present.

  • The filled pycnometer is brought to a constant temperature (e.g., 20 °C) in a water bath.

  • The mass of the filled pycnometer is measured.

  • The volume of the pycnometer is determined by repeating the process with a reference liquid of known density (e.g., water).

  • The density is calculated by dividing the mass of the sample by its volume.

Determination of Refractive Index

• Apparatus: A calibrated refractometer (e.g., an Abbe refractometer) with a light source and a temperature-controlled prism.

• Methodology (OECD Guideline 107):

  • The refractometer is calibrated using a standard of known refractive index.

  • A few drops of the liquid sample are placed on the prism of the refractometer.

  • The prism is closed, and the sample is allowed to equilibrate to the desired temperature (e.g., 20 °C).

  • Light is passed through the sample, and the eyepiece is adjusted until the dividing line between the light and dark fields is sharp and centered on the crosshairs.

  • The refractive index is read from the instrument's scale.

Application in Solvent Extraction: A Logical Workflow

Di(2-ethylhexyl) phosphate is widely used as an extractant in hydrometallurgy, particularly for the separation of rare-earth elements and the extraction of uranium. The following diagram illustrates the logical workflow of a typical solvent extraction process using this compound.

References

• 1. OECD Guidelines for the Testing of Chemicals: Physical-chemical properties | ENvironmental inFOrmation [enfo.hu]
• 2. oecd.org [oecd.org]
• 3. oecd.org [oecd.org]
• 4. vernier.com [vernier.com]
• 5. elearn.almamonuc.edu.iq [elearn.almamonuc.edu.iq]
• 6. OECD Guidelines for the Testing of Chemicals - Wikipedia [en.wikipedia.org]
• 7. onesearch.library.northeastern.edu [onesearch.library.northeastern.edu]
• 8. przyrbwn.icm.edu.pl [przyrbwn.icm.edu.pl]
• 9. uomus.edu.iq [uomus.edu.iq]
• 10. chem.libretexts.org [chem.libretexts.org]

An In-depth Technical Guide to the Solubility of Diethyl Hexyl Phosphate-d11

This technical guide provides a comprehensive overview of the available solubility information for Diethyl Hexyl Phosphate-d11. Due to the limited availability of specific quantitative solubility data for the deuterated form, this document also includes data for its non-deuterated analogue, Di(2-ethylhexyl) phosphate (D2EHPA), to provide a more complete understanding for researchers, scientists, and drug development professionals.

Solubility Data

Compound	Solvent	Solubility	Temperature	Notes
Diethyl Hexyl Phosphate-d11	Chloroform	Soluble	Not Specified	Qualitative data.
Ethyl Acetate	Soluble	Not Specified	Qualitative data.
Di(2-ethylhexyl) phosphate	Water	0.182 g/L	Not Specified	Considered insoluble. Solubility is influenced by pH and salt concentration.[1][2]
Ethanol	100 mg/mL	Not Specified

It is important to note that the solubility of Di(2-ethylhexyl) phosphate in aqueous solutions is significantly affected by pH and the concentration of salts.[1][2] Low salt concentrations or high pH values can lead to substantial losses of the compound to the aqueous phase.[1][2]

Experimental Protocols

While a specific, detailed experimental protocol for determining the solubility of Diethyl Hexyl Phosphate-d11 was not found in the reviewed literature, a general and widely accepted method for determining the equilibrium solubility of a compound is the shake-flask method .[3] This method involves adding an excess amount of the solute to a solvent and agitating the mixture until equilibrium is achieved.

General Shake-Flask Method Protocol:

• Preparation: An excess amount of the solid or oil form of the compound is added to a known volume of the desired solvent in a sealed container, such as a glass vial or flask.

• Equilibration: The container is placed in a temperature-controlled environment and agitated (e.g., using a shaker or stirrer) for a predetermined period (often 24 to 72 hours) to ensure that equilibrium is reached.

• Phase Separation: After equilibration, the mixture is allowed to stand, or is centrifuged, to separate the undissolved solute from the saturated solution.

• Sampling and Analysis: A sample of the clear, saturated supernatant is carefully removed. The concentration of the dissolved compound in the sample is then determined using a suitable analytical technique, such as High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC).

Visualization of Experimental Workflow

The following diagram illustrates a generalized workflow for determining compound solubility using the shake-flask method.

A generalized workflow for the shake-flask solubility determination method.

References

• 1. Solubility of D2EHPA in aqueous electrolyte solutions - SIM² [kuleuven.sim2.be]
• 2. Solubility of di-(2-ethylhexyl)phosphoric acid (D2EHPA) in aqueous electrolyte solutions: Studies relevant to liquid-liquid extraction: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 3. benchchem.com [benchchem.com]

For Researchers, Scientists, and Drug Development Professionals

An In-Depth Technical Guide to Diethyl Hexyl Phosphate-d11

This technical guide provides a comprehensive overview of the key characteristics of Diethyl Hexyl Phosphate-d11, a deuterated analog of Diethyl Hexyl Phosphate. This document is intended for use by researchers, scientists, and professionals in drug development who require detailed information on the properties, synthesis, analysis, and potential applications of this stable isotope-labeled compound.

Chemical and Physical Properties

Diethyl Hexyl Phosphate-d11 is the isotopically labeled form of Diethyl Hexyl Phosphate, where eleven hydrogen atoms on the hexyl group have been replaced by deuterium. This labeling makes it a valuable tool for a variety of research applications, particularly as an internal standard or tracer in mass spectrometry-based studies. It is important to distinguish Diethyl Hexyl Phosphate from Di(2-ethylhexyl) phthalate (DEHP), a common plasticizer, as these are structurally different compounds with distinct chemical and toxicological properties.

The key chemical and physical properties of Diethyl Hexyl Phosphate-d11 are summarized in the table below.

Property	Value	Reference
Molecular Formula	C₁₀H₁₂D₁₁O₄P	[1]
Molecular Weight	249.33 g/mol	[1]
Appearance	Pale Yellow Oil
Solubility	Soluble in Chloroform, Ethyl Acetate
Storage Conditions	Refrigerator
CAS Number (d11)	Not available	[1]
CAS Number (non-deuterated)	7110-49-8	[2]

Synthesis and Manufacturing

A specific, detailed experimental protocol for the synthesis of Diethyl Hexyl Phosphate-d11 is not publicly available. However, a plausible synthetic route can be devised based on general methods for the preparation of organophosphates and deuterated compounds. One common method for synthesizing dialkyl phosphates involves the reaction of phosphorus oxychloride with the corresponding alcohols. The introduction of deuterium can be achieved by using a deuterated starting material, such as hexanol-d11.

A generalized two-step synthesis can be proposed:

• Formation of the Dichlorophosphate Intermediate: Phosphorus oxychloride is reacted with one equivalent of ethanol in the presence of a base (e.g., triethylamine) to form ethyl dichlorophosphate.

• Reaction with Deuterated Hexanol and Ethanol: The ethyl dichlorophosphate intermediate is then reacted with hexanol-d11 and a second equivalent of ethanol to yield Diethyl Hexyl Phosphate-d11.

An alternative approach could involve the synthesis of non-deuterated Diethyl Hexyl Phosphate followed by a hydrogen-deuterium exchange reaction on the hexyl group. This can be achieved using methods such as treating the compound with heavy water (D₂O) under high temperature and pressure, often in the presence of a catalyst.[3][4]

Below is a conceptual workflow for the synthesis of Diethyl Hexyl Phosphate-d11.

Caption: Conceptual workflow for the synthesis of Diethyl Hexyl Phosphate-d11.

Analytical Methodologies

The characterization and quantification of Diethyl Hexyl Phosphate-d11 rely on standard analytical techniques used for organophosphorus compounds. Given its nature as a stable isotope-labeled internal standard, mass spectrometry is a key analytical tool.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

• ¹H NMR: Used to confirm the absence of protons at the deuterated positions of the hexyl group and to verify the structure of the diethyl phosphate moiety.

• ¹³C NMR: Provides information on the carbon skeleton of the molecule.

Mass Spectrometry (MS):

• Gas Chromatography-Mass Spectrometry (GC-MS): A common technique for the analysis of volatile and semi-volatile organophosphates.[2] It provides both retention time for identification and a mass spectrum for structural confirmation. The mass spectrum of Diethyl Hexyl Phosphate-d11 would show a characteristic molecular ion peak at a higher m/z value compared to its non-deuterated counterpart, corresponding to the mass difference of the eleven deuterium atoms.

• Liquid Chromatography-Mass Spectrometry (LC-MS): Suitable for the analysis of less volatile organophosphates and can be used for quantification in complex matrices.

A typical analytical workflow for the characterization of Diethyl Hexyl Phosphate-d11 is presented below.

Caption: General analytical workflow for Diethyl Hexyl Phosphate-d11.

Applications in Research

The primary application of Diethyl Hexyl Phosphate-d11 is as an internal standard for the quantification of Diethyl Hexyl Phosphate in various matrices. The use of a stable isotope-labeled internal standard is the gold standard in quantitative mass spectrometry as it co-elutes with the analyte of interest and experiences similar matrix effects and ionization suppression/enhancement, leading to more accurate and precise measurements.

The non-deuterated form, Diethyl Hexyl Phosphate, has applications as an extractant in hydrometallurgy, for example, in the extraction of uranium.[1] It is also used as a dispersing agent.[1] Research in these areas, as well as environmental monitoring and metabolism studies of Diethyl Hexyl Phosphate, would benefit from the use of Diethyl Hexyl Phosphate-d11 as a tracer or internal standard.

Metabolism

Specific metabolic pathways for Diethyl Hexyl Phosphate have not been extensively studied. However, the metabolism of organophosphate esters, in general, proceeds through several key pathways:

• Oxidative Metabolism: Primarily mediated by cytochrome P450 (CYP) enzymes, which can introduce hydroxyl groups or other modifications to the alkyl chains.

• Hydrolysis: Esterases, such as paraoxonase 1 (PON1), can hydrolyze the phosphate ester bonds, leading to the formation of dialkyl or monoalkyl phosphates and the corresponding alcohol.[5]

• Glutathione Conjugation: Glutathione S-transferases (GSTs) can catalyze the conjugation of glutathione to the alkyl groups, facilitating their excretion.[5]

A generalized metabolic pathway for organophosphates is depicted below.

Caption: Generalized metabolic pathways for organophosphate esters.

Conclusion

Diethyl Hexyl Phosphate-d11 is a crucial analytical tool for researchers studying its non-deuterated counterpart. Its key characteristics, including its chemical and physical properties, have been outlined in this guide. While specific experimental protocols for its synthesis and detailed analytical spectra are not widely published, this document provides a robust overview based on established chemical principles and data from analogous compounds. The use of Diethyl Hexyl Phosphate-d11 as an internal standard is essential for accurate quantification in complex matrices, and a general understanding of its likely metabolic fate can inform toxicological and environmental studies.

References

• 1. clearsynth.com [clearsynth.com]
• 2. Diethyl hexyl phosphate | C10H23O4P | CID 2829388 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. US5733984A - Process for the preparation of a deuterated compound - Google Patents [patents.google.com]
• 4. KR101978651B1 - Method for preparing deuterated orgarnic compounds and deuterated orgarnic compounds produced by the same - Google Patents [patents.google.com]
• 5. Diethyl phosphate | C4H11O4P | CID 654 - PubChem [pubchem.ncbi.nlm.nih.gov]

Alkylphosphoric Acids in Research: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of alkylphosphoric acids, covering their synthesis, physicochemical properties, and diverse applications in research and development. This document is intended to serve as a core resource for researchers, scientists, and drug development professionals working with or exploring the potential of these versatile compounds.

Introduction to Alkylphosphoric Acids

Alkylphosphoric acids are a class of organophosphorus compounds characterized by one or two alkyl groups attached to a phosphoric acid moiety via an ester linkage. They exist as monoalkyl and dialkyl phosphates, with the general formulas R-O-P(O)(OH)₂ and (R-O)₂-P(O)(OH), respectively. The nature of the alkyl group (R), which can vary in chain length and branching, significantly influences the physicochemical properties and applications of these molecules. Their amphiphilic nature, arising from the combination of a hydrophilic phosphate head group and a hydrophobic alkyl tail, makes them valuable as surfactants, extractants, catalysts, and components in drug delivery systems.

Synthesis of Alkylphosphoric Acids

The synthesis of alkylphosphoric acids can be achieved through several methods, with the choice of method often depending on the desired product (mono- or diester) and the scale of the reaction.

Synthesis of Monoalkyl Phosphates

A common method for the synthesis of monoalkyl phosphates involves the reaction of an alcohol with a phosphorylating agent.

Experimental Protocol: Synthesis of Monoalkyl Phosphates using Phosphorus Pentoxide (P₄O₁₀)

This protocol describes a general procedure for the synthesis of monoalkyl phosphates.

• Reaction Setup: A heel of a previously prepared product mixture (containing monoalkyl phosphate, dialkyl phosphate, and phosphoric acid) is placed in a reaction vessel. This "heel" helps to control the reaction exothermicity and improve the selectivity for the monoester.

• Reagent Addition: Phosphorus pentoxide (P₂O₅) is suspended in the heel with vigorous stirring.

• Alcohol Addition: The desired alcohol is then added to the suspension. The reaction is often exothermic and the rate of addition may need to be controlled to maintain the desired reaction temperature.

• Hydrolysis: After the reaction between the alcohol and P₂O₅ is complete, water is added to hydrolyze any remaining pyrophosphate intermediates to the desired monoalkyl phosphoric acid.

• Purification: The product mixture can be purified by methods such as crystallization or chromatography to isolate the monoalkyl phosphate.[1][2]

Alternative Method using Polyphosphoric Acid (PPA):

Polyphosphoric acid can also be used as a phosphorylating agent for the synthesis of monoalkyl phosphates. The reaction typically involves heating the alcohol with PPA.[3]

Synthesis of Dialkyl Phosphates

Dialkyl phosphates are often synthesized by reacting an alcohol with phosphorus oxychloride (POCl₃).

Experimental Protocol: Synthesis of Dialkyl Phosphates using Phosphorus Oxychloride (POCl₃)

This protocol outlines a general procedure for the synthesis of dialkyl phosphates.

• Reaction Setup: The reaction is typically carried out in an inert solvent, such as toluene, in the presence of a base like triethylamine to neutralize the HCl byproduct.

• Reagent Addition: Phosphorus oxychloride is added to a solution of the alcohol and triethylamine in the solvent. The reaction is usually performed at a controlled temperature.

• Hydrolysis: After the formation of the dialkyl phosphochloridate intermediate, the reaction mixture is treated with steam or water to hydrolyze the P-Cl bond and form the dialkyl phosphoric acid.

• Workup and Purification: The product is then isolated by filtration and can be further purified to remove any trialkyl phosphate impurities.[4]

Physicochemical Properties

The properties of alkylphosphoric acids are largely determined by the length and structure of their alkyl chains. This section provides an overview of some key physicochemical parameters.

Property	Description	Typical Values/Trends
Acidity (pKa)	The pKa value indicates the strength of the acid. Alkylphosphoric acids are acidic due to the ionizable proton(s) on the phosphate group.	The first pKa of monoalkyl phosphoric acids is generally in the range of 1-2, similar to phosphoric acid's first pKa of approximately 2.15. The second pKa is higher. The pKa values are influenced by the alkyl chain length and solvent.[4][5][6][7][8]
Solubility	The solubility in different solvents is dictated by the balance between the hydrophilic phosphate head and the hydrophobic alkyl tail.	Short-chain alkylphosphoric acids are more water-soluble, while long-chain derivatives are more soluble in organic solvents. For example, n-octylphosphonic acid is slightly soluble in water and soluble in methanol.[9][10] n-dodecylphosphonic acid is sparingly soluble in water.[11][12][13]
Melting Point	The temperature at which the solid form of the compound melts to a liquid.	The melting point generally increases with the length of the alkyl chain. For example, the melting point of n-octylphosphonic acid is 100-102°C,[9][10] while that of n-dodecylphosphonic acid is 68-70°C.[11]
Boiling Point	The temperature at which the vapor pressure of the liquid equals the pressure surrounding the liquid and the liquid changes into a vapor.	The boiling point increases with increasing alkyl chain length. The boiling point of n-octylphosphonic acid is 327.5°C at 760 mmHg.[9]
Critical Micelle Concentration (CMC)	The concentration of a surfactant above which micelles form. This is a key parameter for their application as surfactants.	The CMC decreases with increasing alkyl chain length. The presence of electrolytes in the solution can also significantly lower the CMC of anionic surfactants like alkyl phosphates.

Characterization Techniques

The synthesized alkylphosphoric acids can be characterized using a variety of analytical techniques to confirm their structure and purity.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H, ¹³C, and ³¹P NMR are powerful tools for elucidating the structure of alkylphosphoric acids. ³¹P NMR is particularly useful for identifying the phosphorus environment and distinguishing between mono-, di-, and triesters.

• Mass Spectrometry (MS): Mass spectrometry provides information about the molecular weight and fragmentation pattern of the compounds, aiding in their identification.[14][15][16]

• Gas Chromatography (GC): GC can be used for the analysis of volatile derivatives of alkylphosphoric acids, allowing for their separation and quantification.[17]

• Titration: Acid-base titration can be used to determine the concentration and purity of alkylphosphoric acids.

Applications in Research

Alkylphosphoric acids have a wide range of applications in various fields of research, owing to their unique properties.

Solvent Extraction of Metals

One of the most significant applications of alkylphosphoric acids is in the solvent extraction and separation of metal ions, particularly rare earth elements and uranium. Di(2-ethylhexyl)phosphoric acid (D2EHPA) is a widely used extractant in this field.

Experimental Protocol: Solvent Extraction of Rare Earth Elements using D2EHPA

This protocol provides a general procedure for the solvent extraction of rare earth elements.

• Preparation of Organic Phase: A solution of D2EHPA in an organic solvent (e.g., kerosene) is prepared at a specific concentration.

• Preparation of Aqueous Phase: An aqueous solution containing the rare earth element ions at a known concentration and pH is prepared.

• Extraction: The organic and aqueous phases are mixed vigorously for a set period to allow for the transfer of the metal ions from the aqueous phase to the organic phase.

• Phase Separation: The two phases are allowed to separate, and the aqueous phase is collected.

• Analysis: The concentration of the rare earth elements remaining in the aqueous phase is determined using techniques such as Inductively Coupled Plasma Mass Spectrometry (ICP-MS). The extraction efficiency can then be calculated.

Quantitative Data: Extraction of Rare Earths with D2EHPA

The following table summarizes the extraction efficiency of some rare earth elements with D2EHPA under specific conditions.

Rare Earth Element	D2EHPA Concentration	Aqueous Phase	Extraction Efficiency (%)
Lanthanum (La)	1.0 M	0.1 M HNO₃	99.4
Neodymium (Nd)	1.0 M	0.1 M HNO₃	99.7
Cerium (Ce)	1.0 M	0.1 M HNO₃	100

Catalysis in Organic Reactions

Alkylphosphoric acids can act as Brønsted acid catalysts in various organic transformations, such as esterification and dehydration reactions. Their catalytic activity is attributed to the acidic protons on the phosphate group. For instance, super phosphoric acid, a related compound, has been shown to catalyze the esterification of palm fatty acid distillate with a conversion of up to 95%.[18] While specific quantitative data for alkylphosphoric acid catalysis is less common in the readily available literature, their acidic nature suggests they would be effective catalysts in similar reactions. The turnover number for the dehydration of fructose to 5-(hydroxymethyl)furfural using various solid acid catalysts has been reported, highlighting the potential for acidic phosphate-containing materials in catalysis.[19][20][21][22]

Synthesis of Nanoparticles

Alkylphosphoric acids can be used as capping agents or templates in the synthesis of metal oxide nanoparticles, such as TiO₂ and gold nanoparticles. They play a crucial role in controlling the size, shape, and stability of the nanoparticles.[12][23]

Experimental Workflow: Synthesis of TiO₂ Nanoparticles using Alkylphosphonic Acids

Experimental workflow for TiO₂ nanoparticle synthesis.

The alkylphosphonic acid facilitates the transfer of the TiO₂ nanoparticles from the aqueous phase to the organic phase, simultaneously modifying their surface and providing stability.[23] The size distribution of the resulting nanoparticles can be characterized using techniques like Dynamic Light Scattering (DLS) and Transmission Electron Microscopy (TEM).[24][25][26]

Drug Development and Delivery

Phosphonates, which are structural analogs of phosphates where the ester oxygen is replaced by a carbon, are an important class of compounds in drug development. They are often used as mimics of natural phosphates and can act as enzyme inhibitors.

Signaling Pathway: Inhibition of Farnesyl Pyrophosphate Synthase by Bisphosphonates

Bisphosphonates, which are analogs of pyrophosphate, are used to treat bone resorption diseases. They act by inhibiting farnesyl pyrophosphate synthase (FPPS), a key enzyme in the mevalonate pathway.

Inhibition of Farnesyl Pyrophosphate Synthase in the Mevalonate Pathway.

This inhibition prevents the synthesis of farnesyl pyrophosphate (FPP) and geranylgeranyl pyrophosphate (GGPP), which are essential for the post-translational modification (prenylation) of small GTPases, ultimately leading to osteoclast apoptosis and reduced bone resorption.

Alkylphosphoric acids are also being explored for their potential in drug delivery systems. Their amphiphilic nature allows them to self-assemble into structures like liposomes and solid lipid nanoparticles (SLNs), which can encapsulate and deliver drugs.

Drug Delivery Systems:

• Liposomes: These are vesicular structures composed of a lipid bilayer. Alkylphosphoric acids can be incorporated into these bilayers to modify their properties. Doxorubicin-loaded liposomes have shown high drug loading efficiencies of over 90%.[27][28][29][30][31]

• Solid Lipid Nanoparticles (SLNs): These are colloidal carriers made from solid lipids. They offer advantages such as high stability and the potential for controlled drug release. Paclitaxel-loaded SLNs have demonstrated entrapment efficiencies of around 75% and a loading capacity of about 31.5%.[2][10][11][15] The in vitro release of paclitaxel from SLNs often follows Higuchi kinetics, indicating a diffusion-controlled release mechanism.[10]

Conclusion

Alkylphosphoric acids are a versatile class of compounds with a broad spectrum of applications in scientific research. Their tunable physicochemical properties, stemming from the variability of their alkyl chains, make them indispensable tools in fields ranging from materials science to medicine. The detailed protocols and quantitative data presented in this guide are intended to facilitate their effective use and inspire further research into their potential applications. As our understanding of these molecules deepens, we can expect to see even more innovative applications emerge in the years to come.

References

• 1. Ethylphosphonic acid | C2H7O3P | CID 204482 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. uwindsor.ca [uwindsor.ca]
• 4. Phosphoric Acid [commonorganicchemistry.com]
• 5. Biological buffers pKa calculation [reachdevices.com]
• 6. web.ung.edu [web.ung.edu]
• 7. youtube.com [youtube.com]
• 8. A Study on the Direct Esterification of Monoalkylphosphates and Dialkylphosphates; The Conversion of the Latter Species to Trialkylphosphates by Alkylating Esterification - PMC [pmc.ncbi.nlm.nih.gov]
• 9. reinforcedplastics.com [reinforcedplastics.com]
• 10. Development of Lipid-Based Nanoparticles for Enhancing the Oral Bioavailability of Paclitaxel - PMC [pmc.ncbi.nlm.nih.gov]
• 11. cpb.pharm.or.jp [cpb.pharm.or.jp]
• 12. researchgate.net [researchgate.net]
• 13. Gold Nanoparticles: Preparation, Properties, and Applications in Bionanotechnology - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Selective Esterification of Phosphonic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 15. japsonline.com [japsonline.com]
• 16. quora.com [quora.com]
• 17. ANALYSIS OF ALKYL ESTERS OF PHOSPHORIC ACID BY GAS CHROMATOGRAPHY (Journal Article) | OSTI.GOV [osti.gov]
• 18. scispace.com [scispace.com]
• 19. researchgate.net [researchgate.net]
• 20. mdpi.com [mdpi.com]
• 21. Catalytic strategy for conversion of fructose to organic dyes, polymers, and liquid fuels - PMC [pmc.ncbi.nlm.nih.gov]
• 22. researchgate.net [researchgate.net]
• 23. researchgate.net [researchgate.net]
• 24. researchgate.net [researchgate.net]
• 25. Facile synthesis of gold nanoparticles with narrow size distribution by using AuCl or AuBr as the precursor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 26. Synthesis and Characterization of Amphiphilic Gold Nanoparticles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 27. mdpi.com [mdpi.com]
• 28. Liposomal Doxorubicin Delivery Systems: Effects of Formulation and Processing Parameters on Drug Loading and Release Behavior - PubMed [pubmed.ncbi.nlm.nih.gov]
• 29. researchgate.net [researchgate.net]
• 30. Encapsulation, Release, and Cytotoxicity of Doxorubicin Loaded in Liposomes, Micelles, and Metal-Organic Frameworks: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 31. pharmascholars.com [pharmascholars.com]

Protocols & Analytical Methods

Application Note: High-Precision Quantification of Diethyl Hexyl Phosphate Using a Deuterated Internal Standard by LC-MS/MS

Abstract

This application note describes a robust and sensitive method for the quantitative analysis of Diethyl Hexyl Phosphate (DEHP) in complex matrices using Diethyl Hexyl Phosphate-d11 (DEHP-d11) as an internal standard with Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). The use of a stable isotope-labeled internal standard is the gold standard in quantitative mass spectrometry, as it effectively compensates for variations in sample preparation, matrix effects, and instrument response.[1][2][3] This method provides high accuracy and precision, making it suitable for a range of applications, including environmental monitoring, food safety, and toxicological studies.

Introduction

Diethyl Hexyl Phosphate (DEHP) is an organophosphate compound used in various industrial applications. Its monitoring in different environmental and biological matrices is crucial for assessing potential exposure and ensuring safety. Accurate quantification of DEHP can be challenging due to its presence at trace levels and the complexity of sample matrices, which can lead to ion suppression or enhancement in the mass spectrometer.

Isotope dilution mass spectrometry (IDMS) is a powerful technique that addresses these challenges by using a stable isotope-labeled version of the analyte as an internal standard.[1] DEHP-d11, in which eleven hydrogen atoms are replaced by deuterium, is an ideal internal standard for DEHP analysis. Its chemical and physical properties are nearly identical to the unlabeled analyte, ensuring they behave similarly during sample extraction, chromatography, and ionization.[2] This co-elution and similar ionization behavior allow for the correction of analyte losses during sample preparation and variations in instrument response, significantly improving the accuracy and reliability of quantification.[1][2]

This application note provides a detailed protocol for the extraction and LC-MS/MS analysis of DEHP using DEHP-d11 as an internal standard. The method performance characteristics, including linearity, limit of detection (LOD), limit of quantification (LOQ), accuracy, and precision, are also presented.

Experimental

Materials and Reagents

• Diethyl Hexyl Phosphate (DEHP) standard

• Diethyl Hexyl Phosphate-d11 (DEHP-d11) internal standard

• LC-MS grade methanol, acetonitrile, and water

• Formic acid

• Ammonium acetate

• Solid Phase Extraction (SPE) cartridges (e.g., C18)

• Glassware (silanized to prevent adsorption)

Instrumentation

• Liquid Chromatograph (LC) system

• Tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source

Sample Preparation: Solid Phase Extraction (SPE)

• Sample Spiking: To 1 mL of the sample (e.g., water, plasma, or a food extract), add a known amount of DEHP-d11 internal standard solution.

• Conditioning: Condition the C18 SPE cartridge with 5 mL of methanol followed by 5 mL of water.

• Loading: Load the spiked sample onto the SPE cartridge.

• Washing: Wash the cartridge with 5 mL of 10% methanol in water to remove interferences.

• Elution: Elute the analyte and internal standard with 5 mL of acetonitrile.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in 200 µL of the initial mobile phase.

LC-MS/MS Method

The chromatographic separation is performed on a C18 column. The mobile phase consists of a gradient of water and methanol, both containing 0.1% formic acid and 5 mM ammonium acetate. The mass spectrometer is operated in positive ion mode using Multiple Reaction Monitoring (MRM).

Table 1: Representative LC-MS/MS Parameters

Parameter	Value
LC Column	C18, 2.1 x 100 mm, 1.8 µm
Mobile Phase A	Water + 0.1% Formic Acid + 5 mM Ammonium Acetate
Mobile Phase B	Methanol + 0.1% Formic Acid + 5 mM Ammonium Acetate
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Column Temperature	40 °C
Ionization Mode	ESI Positive
Capillary Voltage	3.0 kV
Source Temperature	150 °C
Desolvation Gas Temp	400 °C
Desolvation Gas Flow	800 L/h

Table 2: MRM Transitions for DEHP and DEHP-d11

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
DEHP (Quantifier)	307.2	113.1	20
DEHP (Qualifier)	307.2	85.1	25
DEHP-d11 (Internal Standard)	318.2	113.1	20

Results and Discussion

The use of DEHP-d11 as an internal standard provides excellent correction for matrix effects and variability in sample preparation. The method demonstrates good linearity over the tested concentration range, with high accuracy and precision.

Table 3: Representative Method Validation Data

Parameter	Result
Linearity Range	0.1 - 100 ng/mL
Correlation Coefficient (r²)	> 0.995
Limit of Detection (LOD)	0.03 ng/mL
Limit of Quantification (LOQ)	0.1 ng/mL
Accuracy (% Bias)	-5% to +7%
Precision (%RSD)	< 10%
Recovery	85% - 105%
Matrix Effect	92% - 108%

Conclusion

The LC-MS/MS method using Diethyl Hexyl Phosphate-d11 as an internal standard provides a reliable, accurate, and sensitive approach for the quantification of Diethyl Hexyl Phosphate in complex matrices. The detailed protocol and validated performance characteristics demonstrate the suitability of this method for routine analysis in various scientific and industrial settings.

Experimental Workflow and Signaling Pathway Diagrams

Caption: Experimental workflow for the quantification of DEHP using DEHP-d11 internal standard.

Caption: Logical relationship showing how the internal standard corrects for variability.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. resolvemass.ca [resolvemass.ca]

Application Notes and Protocols for the Quantitative Analysis of Di-n-hexyl Phthalate (DEHP) using Diethyl Hexyl Phosphate-d11 with GC-MS

For Researchers, Scientists, and Drug Development Professionals

Introduction

These application notes provide a comprehensive protocol for the quantitative analysis of Di-n-hexyl Phthalate (DEHP) in various matrices using Gas Chromatography-Mass Spectrometry (GC-MS) with Diethyl Hexyl Phosphate-d11 (DEHP-d11) as an isotopic internal standard. The use of an isotopically labeled internal standard, such as DEHP-d11, is a robust method for correcting for analyte loss during sample preparation and instrumental analysis, ensuring high accuracy and precision. This methodology is particularly relevant for trace-level quantification in complex samples encountered in environmental monitoring, food safety, and pharmaceutical product testing.

Experimental Protocols

Reagents and Materials

• Solvents: HPLC or pesticide residue grade n-hexane, acetone, dichloromethane, and methanol.

• Standards: Di-n-hexyl Phthalate (DEHP) standard solution (1000 µg/mL).

• Internal Standard: Diethyl Hexyl Phosphate-d11 (DEHP-d11) standard solution (1000 µg/mL).

• Reagents: Anhydrous sodium sulfate, 10% NaCl solution.

• Glassware: Scrupulously cleaned glassware (rinsed with water, acetone, and then hexane) to avoid phthalate contamination.[1] Volumetric flasks, pipettes, vials with PTFE-lined caps.

• Equipment: Vortex mixer, centrifuge, nitrogen evaporator, GC-MS system.

Standard Preparation

• Stock Solutions: Prepare individual stock solutions of DEHP and DEHP-d11 at a concentration of 100 µg/mL in a suitable solvent like hexane.

• Calibration Standards: Prepare a series of calibration standards by serially diluting the DEHP stock solution to achieve concentrations ranging from 0.1 µg/mL to 10 µg/mL. Each calibration standard should be fortified with the DEHP-d11 internal standard at a constant concentration (e.g., 1 µg/mL).

• Internal Standard Spiking Solution: Prepare a working solution of DEHP-d11 at a concentration of 10 µg/mL for spiking samples.

Sample Preparation: Liquid-Liquid Extraction (LLE) for Aqueous Samples (e.g., Beverages)

• Measure 5.00 mL of the liquid sample into a 15 mL centrifuge tube.

• Add 10 µL of the 10 µg/mL DEHP-d11 internal standard solution.[2]

• Add 1.5 mL of methanol and vortex the mixture.[2]

• Transfer the mixture to a separatory funnel.

• Add 15 mL of n-hexane to the funnel and shake vigorously for 5-7 minutes.[2]

• Allow the phases to separate for at least 5 minutes. If an emulsion forms, add 0.5 mL of 10% NaCl solution to break it.[2]

• Collect the organic (n-hexane) layer into a clean tube.

• Dry the extract by passing it through a small column of anhydrous sodium sulfate.

• Concentrate the extract to a final volume of 1 mL under a gentle stream of nitrogen.

• Transfer the final extract to a GC vial for analysis.

Sample Preparation: Dissolution and Precipitation for Solid Samples (e.g., Polymers, Medical Devices)

• Weigh approximately 50 mg of the solid sample into a glass vial.[3]

• Add 5 mL of tetrahydrofuran (THF) to dissolve the sample. Sonication or gentle heating can aid dissolution.[3]

• Once dissolved, add 10 mL of hexane for every 5 mL of THF used to precipitate the polymer.[3]

• Shake the mixture and allow the polymer to settle for at least 5 minutes.[3]

• Filter the THF/hexane solution through a 0.45 µm PTFE filter.[3]

• Take a 0.3 mL aliquot of the filtered solution, add 0.2 mL of the internal standard solution, and dilute to 1.5 mL with cyclohexane.[3]

• Transfer the final solution to a GC vial for analysis.

GC-MS Analysis

• Gas Chromatograph (GC):

  • Column: DB-5MS (30 m × 0.25 mm × 0.25 µm) or equivalent.[2]

  • Carrier Gas: Helium at a constant flow of 1 mL/min.[2]

  • Inlet Temperature: 290 °C.[2]

  • Injection Volume: 1 µL in splitless mode.[2]

  • Oven Temperature Program: Initial temperature of 100 °C (hold for 1 min), ramp to 280 °C at 10 °C/min, then ramp to 310 °C at 5 °C/min and hold for 5 min.[2]

• Mass Spectrometer (MS):

  • Ionization Mode: Electron Ionization (EI) at 70 eV.[2][4]

  • Source Temperature: 250 °C.[4]

  • Transfer Line Temperature: 300 °C.[4]

  • Acquisition Mode: Selected Ion Monitoring (SIM).

  • Ions to Monitor:

    • DEHP: m/z 149 (quantification), 167, 279 (qualifier).

    • DEHP-d11: m/z 153 (quantification), 171, 283 (qualifier).

Data Presentation

Table 1: GC-MS Parameters

Parameter	Value
GC Column	DB-5MS (30 m x 0.25 mm x 0.25 µm)
Carrier Gas	Helium (1 mL/min)
Inlet Temperature	290 °C
Injection Volume	1 µL (Splitless)
Oven Program	100°C (1 min) -> 280°C (10°C/min) -> 310°C (5°C/min, hold 5 min)
MS Ionization	Electron Ionization (70 eV)
MS Source Temp.	250 °C
Transfer Line Temp.	300 °C
Acquisition Mode	Selected Ion Monitoring (SIM)

Table 2: Monitored Ions for DEHP and DEHP-d11

Compound	Quantification Ion (m/z)	Qualifier Ions (m/z)
DEHP	149	167, 279
DEHP-d11	153	171, 283

Table 3: Method Validation Data (Typical)

Parameter	Result
Linearity (R²)	> 0.99
Limit of Quantification (LOQ)	0.5 - 5 ng/mL
Recovery	85 - 115%
Precision (%RSD)	< 15%

Mandatory Visualizations

Caption: Experimental workflow for the quantitative analysis of DEHP using GC-MS.

Caption: Logical relationship demonstrating the principle of isotopic dilution.

References

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. Optimization of Sample Preparation for Detection of 10 Phthalates in Non-Alcoholic Beverages in Northern Vietnam - PMC [pmc.ncbi.nlm.nih.gov]
• 3. gcms.cz [gcms.cz]
• 4. oiv.int [oiv.int]

Application of Diethyl Hexyl Phosphate-d11 (DEHP-d11) as an Internal Standard in LC-MS Analysis

Introduction

Diethyl hexyl phosphate (DEHP) is a major metabolite of the ubiquitous plasticizer di(2-ethylhexyl) phthalate (DEHP). Accurate quantification of DEHP and its metabolites in various biological and environmental matrices is crucial for assessing human exposure and understanding its potential health effects. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has emerged as the preferred analytical technique for this purpose due to its high sensitivity and selectivity. The use of a stable isotope-labeled internal standard, such as Diethyl Hexyl Phosphate-d11 (DEHP-d11), is essential for achieving accurate and precise quantification by correcting for matrix effects and variations in sample preparation and instrument response. This document provides detailed application notes and protocols for the use of DEHP-d11 as an internal standard in LC-MS/MS applications.

Application Notes

Principle of Isotope Dilution Mass Spectrometry

Isotope dilution mass spectrometry is a powerful technique for quantitative analysis. It involves adding a known amount of an isotopically labeled version of the analyte (the internal standard, e.g., DEHP-d11) to the sample at the beginning of the analytical process. The labeled internal standard is chemically identical to the analyte of interest and therefore behaves similarly during sample extraction, cleanup, and chromatographic separation. By measuring the ratio of the mass spectrometric response of the native analyte to that of the labeled internal standard, accurate quantification can be achieved, as this ratio is unaffected by variations in sample recovery or matrix-induced signal suppression or enhancement.

Advantages of Using DEHP-d11 as an Internal Standard

• High Accuracy and Precision: Corrects for variations in sample preparation, extraction efficiency, and instrument response.

• Matrix Effect Compensation: Co-elution with the native analyte allows for effective compensation of matrix-induced ionization suppression or enhancement in the MS source.

• Improved Method Robustness: Leads to more reliable and reproducible results across different sample matrices and analytical batches.

Typical Applications

The use of DEHP-d11 as an internal standard is applicable to a wide range of matrices, including:

• Biological Samples: Urine, serum, plasma, and hair for human biomonitoring studies.

• Environmental Samples: Water, soil, and sediment for environmental monitoring.

• Food and Beverage Samples: For assessing dietary exposure to phthalates.

Quantitative Data Summary

The following tables summarize typical quantitative performance data achievable with LC-MS/MS methods utilizing isotopically labeled internal standards for the analysis of DEHP and its metabolites. While specific data for DEHP-d11 is not detailed in the provided search results, the performance is expected to be comparable to methods using other deuterated or 13C-labeled DEHP internal standards.

Table 1: Typical Method Detection and Quantification Limits

Analyte	Matrix	Limit of Detection (LOD) (ng/mL)	Limit of Quantification (LOQ) (ng/mL)
DEHP Metabolites	Urine	0.11 - 0.90	0.3 - 1.0
Phthalate Monoesters	Urine	0.85 - 5.33	2.82 - 17.76
DEHP	Distilled Beverages	< 5 ppb (µg/L)	-
DEHP	Rat Plasma	-	S/N ratio of 10

Table 2: Method Performance Characteristics

Parameter	Matrix	Value
Linearity (r²)	Various	> 0.99
Recovery	Serum & Urine	79 - 102%
Intraday Precision (RSD)	Urine	< 15%
Interday Precision (RSD)	Urine	< 15%

Experimental Protocols

Protocol 1: Analysis of DEHP Metabolites in Human Urine

This protocol is adapted from methods for analyzing phthalate metabolites in urine using isotope dilution LC-MS/MS.

1. Sample Preparation

• Enzymatic Deconjugation:

  • Thaw frozen urine samples to room temperature and vortex to ensure homogeneity.

  • To a 1.0 mL aliquot of urine in a glass tube, add 50 µL of the DEHP-d11 internal standard solution.

  • Add 250 µL of ammonium acetate buffer (1 M, pH 6.5).

  • Add 10 µL of β-glucuronidase enzyme solution.

  • Vortex the mixture and incubate at 37°C for 90 minutes in a shaking water bath to deconjugate the glucuronidated metabolites.

• Solid-Phase Extraction (SPE):

  • Condition a C18 SPE cartridge by sequentially passing 2 mL of methanol and 2 mL of water.

  • Acidify the deconjugated urine sample with formic acid.

  • Load the sample onto the conditioned SPE cartridge.

  • Wash the cartridge with 2 mL of 0.1 M formic acid followed by 2 mL of water to remove interferences.

  • Dry the cartridge under a gentle stream of nitrogen.

  • Elute the analytes with 2 mL of acetonitrile.

  • Evaporate the eluate to dryness under nitrogen at 40°C.

  • Reconstitute the residue in a suitable volume (e.g., 150 µL) of the initial mobile phase.

2. LC-MS/MS Analysis

• Liquid Chromatography (LC) Parameters:

  • Column: C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm).

  • Mobile Phase A: 0.1% acetic acid in water.

  • Mobile Phase B: 0.1% acetic acid in acetonitrile.

  • Flow Rate: 0.35 mL/min.

  • Injection Volume: 10 µL.

  • Gradient: A typical gradient would start with a high percentage of mobile phase A, ramping up to a high percentage of mobile phase B to elute the analytes, followed by a re-equilibration step.

• Mass Spectrometry (MS) Parameters:

  • Ionization Mode: Electrospray Ionization (ESI), typically in negative mode for phthalate metabolites.

  • Scan Type: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: Specific precursor-to-product ion transitions for each DEHP metabolite and for DEHP-d11 would need to be optimized. For DEHP, a common transition is m/z 391.4 → 149.0[1]. The transition for DEHP-d11 would be shifted by the mass of the deuterium atoms.

  • Ion Source Parameters: Optimize capillary voltage, gas flows (nebulizer, auxiliary, sheath), and temperatures for maximum signal intensity.

3. Quantification

• Create a calibration curve by analyzing standards containing known concentrations of the native analytes and a constant concentration of the DEHP-d11 internal standard.

• Plot the ratio of the peak area of the analyte to the peak area of the internal standard against the concentration of the analyte.

• Determine the concentration of the analyte in the samples by interpolating their peak area ratios from the calibration curve.

Protocol 2: Analysis of DEHP in Distilled Beverages

This protocol is a simplified "dilute and shoot" method suitable for cleaner sample matrices.

1. Sample Preparation

• Spike the distilled beverage sample with a known amount of DEHP-d11 internal standard solution.

• Dilute the sample 1:1 with water.

• Vortex the sample to ensure homogeneity.

• Transfer the diluted sample to an autosampler vial for analysis.

2. LC-MS/MS Analysis

• Liquid Chromatography (LC) Parameters:

  • Column: C18 reversed-phase column. An isolator column may be used to separate background phthalate contamination.

  • Mobile Phase A: Water with a suitable modifier (e.g., ammonium acetate).

  • Mobile Phase B: Methanol or acetonitrile with a suitable modifier.

  • Flow Rate: 0.2-0.4 mL/min.

  • Injection Volume: 5-10 µL.

  • Gradient: A suitable gradient to separate DEHP from other components.

• Mass Spectrometry (MS) Parameters:

  • Ionization Mode: ESI or Atmospheric Pressure Chemical Ionization (APCI), typically in positive mode for the parent DEHP molecule.

  • Scan Type: MRM.

  • MRM Transitions: As in Protocol 1, optimize precursor-to-product ion transitions for DEHP and DEHP-d11.

3. Quantification

• Follow the same quantification procedure as described in Protocol 1, using matrix-matched calibration standards if necessary to account for any matrix effects not fully corrected by the internal standard.

Visualizations

Caption: General workflow for the analysis of DEHP metabolites using DEHP-d11 internal standard.

Caption: Principle of isotope dilution for accurate quantification with DEHP-d11.

References

• 1. Determination and Pharmacokinetics of Di-(2-ethylhexyl) Phthalate in Rats by Ultra Performance Liquid Chromatography with Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Use of Diethyl Hexyl Phosphate-d11 in Environmental Sample Analysis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the quantitative analysis of Di(2-ethylhexyl) phthalate (DEHP) in environmental samples utilizing Diethyl Hexyl Phosphate-d11 (DEHP-d11) as an internal standard. The use of an isotopically labeled internal standard is a robust analytical technique that corrects for variability during sample preparation and instrumental analysis, leading to highly accurate and precise results.

Introduction to Diethyl Hexyl Phosphate-d11 (DEHP-d11)

DEHP-d11 is a deuterated form of Di(2-ethylhexyl) phthalate, a common plasticizer and widespread environmental contaminant. In mass spectrometry-based analytical methods, such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS), DEHP-d11 serves as an ideal internal standard for the quantification of native DEHP. Its chemical and physical properties are nearly identical to the non-labeled DEHP, ensuring it behaves similarly throughout extraction, cleanup, and analysis. However, its increased mass allows it to be distinguished from the native analyte by the mass spectrometer.

Principle of Isotope Dilution Mass Spectrometry (IDMS)

The protocol described herein is based on the principle of Isotope Dilution Mass Spectrometry (IDMS). A known amount of the isotopically labeled standard (DEHP-d11) is added to the sample at the beginning of the analytical procedure. The native DEHP and the labeled internal standard are extracted and analyzed together. Any loss of analyte during sample processing will affect both the native and the labeled compound to the same extent. The concentration of the native DEHP in the sample is then calculated based on the ratio of the response of the native analyte to the response of the labeled internal standard.

Quantitative Data Summary

The following tables summarize typical quantitative data for the analysis of DEHP in various environmental matrices using methods incorporating an internal standard like DEHP-d11. These values can vary based on the specific instrumentation, matrix complexity, and laboratory conditions.

Table 1: Quantitative Performance Data for DEHP Analysis in Water Samples

Parameter	Typical Value Range	Analytical Method
Limit of Detection (LOD)	0.03 - 500 ng/L	GC-MS, HPLC-MS
Limit of Quantification (LOQ)	0.82 - 71 ng L−1	GC-MS
Recovery	75 - 112%	SPE-GC-MS
Relative Standard Deviation (RSD)	< 20%	SPE-GC-MS

Table 2: Quantitative Performance Data for DEHP Analysis in Soil and Sediment Samples

Parameter	Typical Value Range	Analytical Method
Limit of Detection (LOD)	0.02 mg/kg	HPLC-MS
Limit of Quantification (LOQ)	0.05 mg/kg	HPLC-MS
Recovery	86.0 - 99.8%	Pressurized Liquid Extraction - HPLC-MS
Relative Standard Deviation (RSD)	< 18%	Pressurized Liquid Extraction - HPLC-MS

Experimental Protocols

Protocol for DEHP Analysis in Water Samples

This protocol details the analysis of DEHP in water samples using Solid-Phase Extraction (SPE) followed by GC-MS analysis with DEHP-d11 as an internal standard.

4.1.1. Materials and Reagents

• DEHP standard solution (1000 µg/mL in methanol)

• DEHP-d11 internal standard solution (1000 µg/mL in methanol)

• Methanol, Acetonitrile, Ethyl Acetate, Dichloromethane (Pesticide grade or equivalent)

• Reagent water (Milli-Q or equivalent)

• Anhydrous Sodium Sulfate

• Solid-Phase Extraction (SPE) cartridges (e.g., C18 or HLB)

• Glassware (scrupulously cleaned to avoid phthalate contamination)

4.1.2. Sample Preparation and Extraction

• Sample Collection: Collect water samples in pre-cleaned amber glass bottles.

• Internal Standard Spiking: To a 1 L water sample, add a known amount of DEHP-d11 internal standard solution (e.g., 100 µL of a 1 µg/mL solution to achieve a final concentration of 100 ng/L).

• SPE Cartridge Conditioning: Condition the SPE cartridge by passing 5 mL of ethyl acetate, followed by 5 mL of methanol, and finally 10 mL of reagent water. Do not allow the cartridge to go dry.

• Sample Loading: Pass the water sample through the conditioned SPE cartridge at a flow rate of 5-10 mL/min.

• Cartridge Washing: After loading, wash the cartridge with 5 mL of reagent water to remove interferences.

• Cartridge Drying: Dry the cartridge under a gentle stream of nitrogen for 20-30 minutes.

• Elution: Elute the trapped analytes with 5-10 mL of ethyl acetate or another suitable solvent.

• Drying and Concentration: Pass the eluate through a column containing anhydrous sodium sulfate to remove any residual water. Concentrate the extract to a final volume of 1 mL under a gentle stream of nitrogen.

4.1.3. Instrumental Analysis (GC-MS)

• Gas Chromatograph (GC) Conditions:

  • Column: DB-5MS (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

  • Injector Temperature: 280 °C.

  • Injection Mode: Splitless.

  • Oven Program: Initial temperature of 60 °C, hold for 1 min, ramp to 280 °C at 10 °C/min, hold for 10 min.

  • Carrier Gas: Helium at a constant flow of 1 mL/min.

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM).

  • Ions to Monitor:

    • DEHP: m/z 149 (quantification), 167, 279 (qualifier).

    • DEHP-d11: m/z 153 (quantification), 171, 283 (qualifier).

4.1.4. Calibration and Quantification

Prepare a series of calibration standards containing known concentrations of native DEHP and a constant concentration of DEHP-d11. Analyze the standards and samples under the same GC-MS conditions. Construct a calibration curve by plotting the ratio of the peak area of DEHP to the peak area of DEHP-d11 against the concentration of DEHP. Calculate the concentration of DEHP in the samples using this calibration curve.

Protocol for DEHP Analysis in Soil and Sediment Samples

This protocol outlines the analysis of DEHP in soil and sediment samples using ultrasonic-assisted extraction followed by GC-MS analysis with DEHP-d11 as an internal standard.

4.2.1. Materials and Reagents

• Same as for water analysis, with the addition of:

• Hexane, Acetone (Pesticide grade or equivalent)

• Diatomaceous earth or sand (pre-cleaned)

4.2.2. Sample Preparation and Extraction

• Sample Preparation: Homogenize the soil/sediment sample. Weigh 10 g of the sample and mix it with an equal amount of anhydrous sodium sulfate or diatomaceous earth to create a free-flowing powder.

• Internal Standard Spiking: Add a known amount of DEHP-d11 internal standard solution directly to the sample.

• Extraction: Transfer the sample to a glass beaker and add 30 mL of a 1:1 mixture of hexane and acetone. Place the beaker in an ultrasonic bath and extract for 15-20 minutes.

• Solvent Separation: Decant the solvent extract. Repeat the extraction process two more times with fresh solvent.

• Concentration: Combine the extracts and concentrate to approximately 1 mL using a rotary evaporator or a gentle stream of nitrogen.

• Cleanup (if necessary): If the extract is complex, a cleanup step using solid-phase extraction (e.g., with a Florisil cartridge) may be required.

4.2.3. Instrumental Analysis (GC-MS)

The instrumental conditions for GC-MS analysis are the same as described for water samples (Section 4.1.3).

4.2.4. Calibration and Quantification

The calibration and quantification procedure is the same as described for water samples (Section 4.1.4).

Mandatory Visualizations

Caption: Experimental workflow for DEHP analysis in water samples.

Caption: Experimental workflow for DEHP analysis in soil/sediment samples.

Application Notes and Protocols: Deuterated Di(2-ethylhexyl) Phthalate as a Tracer in Metabolic Studies

A Note on Nomenclature: The compound "Diethyl Hexyl Phosphate-d11" appears to be a likely misnomer for a deuterated form of Di(2-ethylhexyl) phthalate (DEHP). Phthalates are among the most studied plasticizers, and the use of deuterated DEHP (e.g., DEHP-d4) as an internal standard and tracer in metabolic studies is well-documented. This document will focus on the application of deuterated Di(2-ethylhexyl) phthalate as a tracer.

Introduction

Stable isotope labeling is a powerful and safe technique for tracing the metabolic fate of compounds in biological systems.[1][2] Unlike radioactive isotopes, stable isotopes are non-radioactive, making them suitable for a wide range of studies, including those involving human subjects.[1][2] Deuterated Di(2-ethylhexyl) phthalate (DEHP), a stable isotope-labeled version of the common plasticizer, serves as an invaluable tool for researchers in toxicology, pharmacology, and drug development. Its use allows for the precise differentiation between exogenously administered DEHP and background environmental exposure, enabling accurate absorption, distribution, metabolism, and excretion (ADME) studies.[3][4]

Metabolic Pathway of Di(2-ethylhexyl) Phthalate (DEHP)

The metabolism of DEHP is a multi-step process that primarily occurs in the liver and intestines. The initial and rate-limiting step is the hydrolysis of DEHP by lipases and esterases to form mono(2-ethylhexyl) phthalate (MEHP) and 2-ethylhexanol.[5] MEHP is the primary active metabolite and is further metabolized through oxidation of the ethylhexyl side chain.[6][7] This leads to the formation of several secondary metabolites, including mono(2-ethyl-5-hydroxyhexyl) phthalate (MEHHP), mono(2-ethyl-5-oxohexyl) phthalate (MEOHP), mono(2-ethyl-5-carboxypentyl) phthalate (MECPP), and mono[2-(carboxymethyl)hexyl] phthalate (MCMHP).[8][9] These oxidized metabolites can be conjugated with glucuronic acid to facilitate their excretion in the urine.[6]

Diagram 1: Metabolic Pathway of DEHP.

Applications in Metabolic Studies

The use of deuterated DEHP as a tracer offers several advantages in metabolic research:

• Pharmacokinetic (PK) and Toxicokinetic (TK) Studies: Deuterated DEHP allows for the precise determination of pharmacokinetic parameters such as absorption, bioavailability, distribution volume, and clearance, without interference from background environmental DEHP.[6]

• Metabolite Identification and Quantification: By tracking the deuterated label, researchers can confidently identify and quantify the full spectrum of DEHP metabolites in various biological matrices.

• Exposure Assessment: Isotope dilution mass spectrometry, using deuterated DEHP metabolites as internal standards, is the gold standard for accurately quantifying human exposure to DEHP.[10]

• Mechanistic Toxicology: Understanding the metabolic pathways and the formation of reactive metabolites is crucial for elucidating the mechanisms of DEHP-induced toxicity.[3][4]

General Experimental Workflow

A typical metabolic study using a deuterated tracer involves several key steps, from administration to data analysis. The workflow ensures that the tracer can be accurately tracked and its metabolic fate elucidated.

Diagram 2: Experimental Workflow for a Metabolic Study.

Quantitative Data

Pharmacokinetic studies in animal models provide essential data for understanding the disposition of DEHP. The following table summarizes key pharmacokinetic parameters of DEHP in rats following intravenous and oral administration.

Parameter	Intravenous (10 mg/kg)	Oral (100 mg/kg)	Reference
Cmax (µg/mL)	4.2 ± 0.8	0.1 ± 0.0	[6]
Tmax (min)	5	120	[6]
AUC (min·µg/mL)	220 ± 23	92 ± 20	[6]
t1/2 (min)	192 ± 33	185 ± 35	[6]
Vd (L/kg)	12.5 ± 1.6	-	[6]
Oral Bioavailability	-	~7%	[6][11]
Table 1: Pharmacokinetic parameters of DEHP in rats.

Detailed Experimental Protocols

Protocol 1: Quantification of DEHP Metabolites in Urine using LC-MS/MS

This protocol describes a general method for the analysis of DEHP metabolites in urine using liquid chromatography-tandem mass spectrometry (LC-MS/MS) with deuterated internal standards.

1. Materials and Reagents

• Urine samples

• Deuterated internal standards (e.g., MEHP-d4, MEHHP-d4, MEOHP-d4)

• β-glucuronidase

• Ammonium acetate

• Methanol (HPLC grade)

• Water (HPLC grade)

• Formic acid

• Solid-phase extraction (SPE) cartridges

2. Sample Preparation

• Thaw urine samples to room temperature and vortex to mix.

• To 1 mL of urine, add the deuterated internal standard mix.

• Add 50 µL of β-glucuronidase solution and incubate at 37°C for 2 hours to deconjugate the metabolites.

• Perform solid-phase extraction (SPE) to clean up the sample. Condition the SPE cartridge with methanol followed by water.

• Load the sample onto the SPE cartridge.

• Wash the cartridge with water to remove interferences.

• Elute the metabolites with methanol.

• Evaporate the eluate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in a suitable volume of the mobile phase for LC-MS/MS analysis.

3. LC-MS/MS Analysis

• Liquid Chromatography (LC):

  • Column: A C18 reversed-phase column is typically used.

  • Mobile Phase A: Water with 0.1% formic acid

  • Mobile Phase B: Methanol with 0.1% formic acid

  • Gradient: A gradient elution from a low to high percentage of mobile phase B is used to separate the metabolites.

  • Flow Rate: 0.2-0.5 mL/min

  • Injection Volume: 5-20 µL

• Tandem Mass Spectrometry (MS/MS):

  • Ionization: Electrospray ionization (ESI) in negative ion mode is commonly used.

  • Acquisition Mode: Multiple Reaction Monitoring (MRM) is used for quantification. Specific precursor-to-product ion transitions for each analyte and internal standard are monitored.

  • Instrument Settings: Optimize source parameters (e.g., capillary voltage, source temperature, gas flows) and compound-specific parameters (e.g., collision energy, declustering potential) for maximum sensitivity.

4. Data Analysis and Quantification

• Integrate the peak areas for each metabolite and its corresponding deuterated internal standard.

• Calculate the ratio of the peak area of the analyte to the peak area of the internal standard.

• Construct a calibration curve by plotting the peak area ratio against the concentration of the calibration standards.

• Determine the concentration of the metabolites in the unknown samples by interpolating their peak area ratios from the calibration curve.

Protocol 2: Extraction of DEHP from Blood/Plasma

This protocol provides a general method for extracting DEHP from blood or plasma samples.

1. Materials and Reagents

• Blood or plasma samples

• Deuterated internal standard (e.g., DEHP-d4)

• Hexane or other suitable organic solvent

• Sodium sulfate (anhydrous)

2. Sample Preparation

• To 1 mL of plasma, add the deuterated internal standard.

• Perform a liquid-liquid extraction by adding 5 mL of hexane and vortexing vigorously for 2 minutes.

• Centrifuge the sample to separate the organic and aqueous layers.

• Carefully transfer the upper organic layer to a clean tube.

• Repeat the extraction of the aqueous layer with another 5 mL of hexane.

• Combine the organic extracts.

• Pass the combined extract through a small column of anhydrous sodium sulfate to remove any residual water.

• Evaporate the solvent to a small volume under a gentle stream of nitrogen.

• The extract is now ready for analysis by GC-MS or LC-MS/MS.

References

• 1. Figure 3-1, Metabolic Pathway of DEHP - Toxicological Profile for Di(2-Ethylhexyl)Phthalate (DEHP) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Workflow Based on the Combination of Isotopic Tracer Experiments to Investigate Microbial Metabolism of Multiple Nutrient Sources - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Workflow Based on the Combination of Isotopic Tracer Experiments to Investigate Microbial Metabolism of Multiple Nutrient Sources - PMC [pmc.ncbi.nlm.nih.gov]
• 5. atsdr.cdc.gov [atsdr.cdc.gov]
• 6. Determination and Pharmacokinetics of Di-(2-ethylhexyl) Phthalate in Rats by Ultra Performance Liquid Chromatography with Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. New SPE-LC-MS/MS method for the simultaneous determination in urine of 22 metabolites of DEHP and alternative plasticizers from PVC medical devices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

Application Notes and Protocols for the Sample Preparation of Diethyl Hexyl Phosphate-d11

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and standardized protocols for the sample preparation of Diethyl Hexyl Phosphate-d11 (DEHP-d11) from various matrices. DEHP-d11 is a labeled analogue of Diethyl Hexyl Phosphate (DEHP), a widely used industrial chemical.[1] Accurate and reliable quantification of DEHP is crucial for environmental monitoring, toxicology studies, and exposure assessments. The use of a deuterated internal standard like DEHP-d11 is essential for correcting matrix effects and variabilities in the analytical procedure.

The following sections detail common and effective sample preparation techniques, including Solid-Phase Extraction (SPE) and Liquid-Liquid Extraction (LLE), adaptable for matrices such as water, biological fluids, and tissues.

I. Overview of Sample Preparation Techniques

The choice of sample preparation technique largely depends on the sample matrix, the concentration of the analyte, and the desired level of cleanup. The primary goal is to isolate DEHP-d11 and its non-labeled counterpart from interfering components of the matrix prior to instrumental analysis, typically by chromatography coupled with mass spectrometry (LC-MS or GC-MS).

II. Experimental Protocols

A. Solid-Phase Extraction (SPE) for Water Samples

This protocol is adapted from established methods for the extraction of organophosphate esters from aqueous matrices.

1. Materials and Reagents

• Solid-Phase Extraction Cartridges: Polymeric reversed-phase cartridges (e.g., Oasis HLB, Strata-X)

• Methanol (HPLC grade)

• Dichloromethane (DCM, HPLC grade)

• Acetonitrile (ACN, HPLC grade)

• Deionized water

• Nitrogen gas for evaporation

• Vortex mixer

• Centrifuge

2. Protocol

• Cartridge Conditioning:

  • Pass 5 mL of Dichloromethane through the SPE cartridge.

  • Pass 5 mL of Methanol through the cartridge.

  • Equilibrate the cartridge with 5 mL of deionized water. Do not allow the cartridge to go dry.

• Sample Loading:

  • Take a 100-500 mL water sample.

  • Spike the sample with an appropriate concentration of DEHP-d11 internal standard.

  • Load the sample onto the conditioned SPE cartridge at a flow rate of 5-10 mL/min.

• Washing:

  • After loading, wash the cartridge with 5 mL of deionized water to remove interfering polar compounds.

  • Dry the cartridge under vacuum or by passing nitrogen gas for 10-20 minutes.

• Elution:

  • Elute the analytes with 5-10 mL of Dichloromethane or a mixture of Dichloromethane and Methanol.

  • Collect the eluate in a clean collection tube.

• Concentration and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in a suitable volume (e.g., 1 mL) of mobile phase compatible with the analytical instrument (e.g., acetonitrile/water).

  • Vortex and transfer to an autosampler vial for analysis.

B. Ultrasound-Assisted Extraction and Solid-Phase Extraction (SPE) for Biological Tissues (e.g., Liver, Fish)

This protocol is based on a method developed for the analysis of a broad range of organophosphate esters in biological samples.[2]

1. Materials and Reagents

• Homogenizer

• Ultrasonicator

• Sodium sulfate (anhydrous)

• Dichloromethane (DCM, HPLC grade)

• Acetonitrile (ACN, HPLC grade)

• Solid-Phase Extraction Cartridges (e.g., Florisil, Silica)

• Centrifuge and centrifuge tubes

• Nitrogen gas for evaporation

2. Protocol

• Sample Homogenization and Spiking:

  • Homogenize 1 g of the tissue sample.

  • Mix the homogenized sample with 3 g of anhydrous sodium sulfate to create a dry powder.[2]

  • Spike the sample with an appropriate amount of DEHP-d11 internal standard and let it sit for 30 minutes.[2]

• Ultrasound-Assisted Extraction:

  • Add 10 mL of a 1:1 (v:v) mixture of Dichloromethane and Acetonitrile to the sample.

  • Sonicate the sample in an ultrasonic bath for 15-20 minutes.

  • Centrifuge the sample at 3000 rpm for 10 minutes.

  • Collect the supernatant.

  • Repeat the extraction step twice more with fresh solvent.

  • Combine the supernatants.

• Concentration:

  • Evaporate the combined extract to approximately 1 mL under a gentle stream of nitrogen.

• SPE Cleanup:

  • Condition a silica or Florisil SPE cartridge with the extraction solvent.

  • Load the concentrated extract onto the cartridge.

  • Elute the analytes with a suitable solvent mixture (e.g., Dichloromethane:Acetonitrile). The exact solvent and volume should be optimized for DEHP.

• Final Concentration and Reconstitution:

  • Evaporate the eluate to dryness.

  • Reconstitute the residue in 1 mL of mobile phase for analysis.

C. Liquid-Liquid Extraction (LLE) for Aqueous and Biological Samples

LLE is a classic method that can be adapted for various matrices.

1. Materials and Reagents

• Separatory funnel

• Dichloromethane (DCM) or n-Hexane (HPLC grade)

• Sodium sulfate (anhydrous)

• pH adjustment reagents (e.g., HCl, NaOH)

• Vortex mixer

• Centrifuge

2. Protocol

• Sample Preparation:

  • For aqueous samples, take a known volume (e.g., 100 mL) in a separatory funnel.

  • For biological fluids (e.g., plasma, urine), an initial protein precipitation step with acetonitrile or a digestion step may be necessary.

  • Adjust the pH of the sample as needed (optimization may be required).

  • Spike with DEHP-d11 internal standard.

• Extraction:

  • Add 50 mL of Dichloromethane or n-Hexane to the separatory funnel.

  • Shake vigorously for 2-3 minutes, venting periodically.

  • Allow the layers to separate.

  • Drain the organic layer (bottom layer for DCM, top for hexane) into a flask.

  • Repeat the extraction twice more with fresh solvent.

  • Combine the organic extracts.

• Drying and Concentration:

  • Pass the combined organic extract through a funnel containing anhydrous sodium sulfate to remove any residual water.

  • Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Reconstitution:

  • Reconstitute the residue in a suitable volume of mobile phase for analysis.

III. Data Presentation: Comparison of Techniques

The following table summarizes typical performance characteristics for the analysis of organophosphate esters using the described techniques. Actual values for DEHP-d11 may vary and should be determined during method validation.

Parameter	Solid-Phase Extraction (SPE)	Ultrasound-Assisted Extraction + SPE	Liquid-Liquid Extraction (LLE)
Typical Matrix	Water, Urine	Tissues, Soil, Sediment	Water, Urine, Plasma
Recovery	80-110%	70-120%[2]	70-100%
Limit of Detection (LOD)	Low ng/L to µg/L	Low ng/g to µg/g	µg/L to mg/L
Matrix Effect	Moderate to Low	Low	Moderate to High
Solvent Consumption	Low	Moderate	High
Sample Throughput	High (amenable to automation)	Moderate	Low
Precision (RSD%)	< 15%	< 20%[2]	< 20%

IV. Visualizations

Caption: Solid-Phase Extraction (SPE) Workflow for DEHP-d11.

Caption: Liquid-Liquid Extraction (LLE) Workflow for DEHP-d11.

References

• 1. clearsynth.com [clearsynth.com]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Application Notes and Protocols for Diethyl Hexyl Phosphate-d11

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the recommended storage and handling of Diethyl Hexyl Phosphate-d11. Adherence to these protocols is crucial for ensuring the integrity of the compound and the safety of laboratory personnel.

Product Information

Identifier	Value
Chemical Name	Diethyl Hexyl Phosphate-d11
Synonyms	Phosphoric Acid Diethyl Hexyl Ester-d11, Ethyl Hexyl Phosphate-d11[1]
Molecular Formula	C₁₀H₁₂D₁₁O₄P[1]
Molecular Weight	249.33[1][2]
Appearance	Pale Yellow Oil[2]
Primary Use	For research use only.[1][2][3][4] It is a labeled analogue of Diethyl Hexyl Phosphate, used in applications such as an internal standard for analytical quantification.[1]

Storage Conditions

Proper storage is essential to maintain the stability and purity of Diethyl Hexyl Phosphate-d11.

• Temperature: Store refrigerated at 2-8°C[5] or 4°C.[2] Some suppliers may recommend room temperature storage; however, refrigeration is generally preferred for long-term stability.[3]

• Container: Keep the container tightly closed in a dry and well-ventilated place.[6][7] Containers should be carefully resealed after opening and kept upright to prevent leakage.[7]

• Environment: Store in a designated corrosives area.[6] Keep away from heat, sparks, open flames, and other sources of ignition.[6][8]

• Incompatible Materials: Avoid contact with strong oxidizing agents.[3][6] The non-deuterated form may be corrosive to metals such as iron, aluminum, and zinc, potentially releasing hydrogen gas.[8][9]

Quantitative Storage Data Summary

Storage Condition	Duration	Expected Stability
2-8°C, Tightly Sealed	Long-term	Stable
Room Temperature	Short-term	Stability not fully characterized, refrigeration recommended
Exposure to Light	Not specified	Store in a dark place to be cautious[9]

Handling Procedures and Safety Precautions

Diethyl Hexyl Phosphate-d11 and its non-deuterated analogue are considered hazardous.[3] The non-deuterated form is corrosive and can cause severe skin and eye burns.[5][8][9]

• Engineering Controls: Use only under a chemical fume hood.[6] Ensure adequate ventilation, especially in confined areas.[6] Eyewash stations and safety showers must be readily accessible.[6]

• Personal Protective Equipment (PPE):

  • Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[3][6][9] A face shield is recommended where splashing is a risk.[8]

  • Skin Protection: Wear suitable protective clothing and impervious gloves.[3][5][9]

  • Respiratory Protection: If working outside a fume hood or if vapors/mists are generated, use a NIOSH/MSHA-approved respirator.[3][8]

• General Handling:

  • Avoid contact with skin, eyes, and clothing.[6][7]

  • Do not breathe mist, vapors, or spray.[6]

  • Do not ingest. If swallowed, seek immediate medical attention.[6]

  • Wash hands thoroughly after handling.[9]

  • Take precautionary measures against static discharges.[6]

Experimental Protocol: Use as an Internal Standard in LC-MS/MS Analysis

This protocol outlines a general procedure for using Diethyl Hexyl Phosphate-d11 as an internal standard (IS) for the quantification of an analogous analyte in a biological matrix.

Objective: To accurately quantify the concentration of a target analyte using liquid chromatography-tandem mass spectrometry (LC-MS/MS) with Diethyl Hexyl Phosphate-d11 as an internal standard.

Materials:

• Diethyl Hexyl Phosphate-d11

• Reference standard of the target analyte

• HPLC-grade solvents (e.g., methanol, acetonitrile, water)

• Formic acid or other appropriate mobile phase modifier

• Biological matrix (e.g., plasma, urine)

• Sample preparation materials (e.g., protein precipitation plates, solid-phase extraction cartridges)

• Calibrated pipettes and vials

• LC-MS/MS system

Procedure:

• Preparation of Stock Solutions:

  • Accurately weigh a known amount of Diethyl Hexyl Phosphate-d11 and dissolve it in a suitable solvent (e.g., methanol) to prepare a stock solution of known concentration (e.g., 1 mg/mL).

  • Similarly, prepare a stock solution of the target analyte.

  • Store stock solutions at the recommended storage temperature (2-8°C).

• Preparation of Working Solutions:

  • Prepare a series of calibration standards by spiking known concentrations of the analyte into the biological matrix.

  • Prepare a working internal standard solution by diluting the Diethyl Hexyl Phosphate-d11 stock solution to a fixed concentration (e.g., 100 ng/mL).

  • Prepare quality control (QC) samples at low, medium, and high concentrations within the calibration range.

• Sample Preparation (Example using Protein Precipitation):

  • To 50 µL of each calibration standard, QC sample, and unknown sample, add 150 µL of the internal standard working solution in a protein precipitation solvent (e.g., acetonitrile).

  • Vortex the samples for 1 minute to precipitate proteins.

  • Centrifuge the samples at high speed for 10 minutes.

  • Transfer the supernatant to a clean plate or vials for LC-MS/MS analysis.

• LC-MS/MS Analysis:

  • Develop a suitable LC method to achieve chromatographic separation of the analyte and the internal standard.

  • Optimize MS/MS parameters (e.g., precursor and product ions, collision energy) for both the analyte and Diethyl Hexyl Phosphate-d11.

  • Inject the prepared samples onto the LC-MS/MS system.

• Data Analysis:

  • Integrate the peak areas for the analyte and the internal standard.

  • Calculate the peak area ratio (analyte peak area / internal standard peak area).

  • Construct a calibration curve by plotting the peak area ratio against the analyte concentration for the calibration standards.

  • Determine the concentration of the analyte in the QC and unknown samples by interpolating their peak area ratios from the calibration curve.

Spill and Disposal Procedures

• Spills: In case of a spill, evacuate personnel from the area.[6] Remove all sources of ignition.[6] Absorb the spill with an inert absorbent material and place it in a suitable, closed container for disposal.[6][7]

• Disposal: Dispose of waste in accordance with local, regional, and national hazardous waste regulations.[6] Do not empty into drains.[7]

Visualizations

Caption: Workflow for the safe handling of Diethyl Hexyl Phosphate-d11.

References

• 1. clearsynth.com [clearsynth.com]
• 2. Sapphire Bioscience [sapphirebioscience.com]
• 3. datasheets.scbt.com [datasheets.scbt.com]
• 4. scbt.com [scbt.com]
• 5. DIETHYLHEXYL PHOSPHATE [chembk.com]
• 6. fishersci.com [fishersci.com]
• 7. hpc-standards.com [hpc-standards.com]
• 8. lanxess.com [lanxess.com]
• 9. tcichemicals.com [tcichemicals.com]

Preparation of a Standard Solution of Diethyl Hexyl Phosphate-d11: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the preparation of a standard solution of Diethyl Hexyl Phosphate-d11 (DEHP-d11). DEHP-d11 is a deuterium-labeled analog of Diethyl Hexyl Phosphate (DEHP), commonly utilized as an internal standard in analytical methods such as gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS) for the accurate quantification of DEHP.

Introduction

Diethyl Hexyl Phosphate (DEHP) is a widely used plasticizer, and monitoring its presence in various matrices is of significant environmental and health concern. The use of a stable isotope-labeled internal standard like DEHP-d11 is crucial for achieving accurate and precise quantification by correcting for variations in sample preparation and instrument response.[1][2] These protocols outline the necessary steps for preparing stock and working standard solutions of DEHP-d11.

Materials and Equipment

Reagents

• Diethyl Hexyl Phosphate-d11 (DEHP-d11), neat solid or oil

• Toluene, HPLC grade or equivalent[3]

• Isohexane, HPLC grade or equivalent[4][5]

• Methanol, HPLC grade or equivalent[6]

• Acetonitrile, HPLC grade or equivalent[3]

• Hexane, HPLC grade or equivalent[7]

• Nitrogen gas, high purity

Equipment

• Analytical balance (4-5 decimal places)

• Class A volumetric flasks (various sizes, e.g., 10 mL, 50 mL, 100 mL)

• Calibrated microliter syringes or positive displacement pipettes

• Vortex mixer

• Ultrasonic bath

• Amber glass vials with PTFE-lined screw caps

• Evaporation system (e.g., nitrogen evaporator)

Experimental Protocols

Safety Precautions

• Work in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• Refer to the Safety Data Sheet (SDS) for DEHP-d11 and all solvents for specific handling and disposal instructions.

Preparation of Stock Standard Solution

The choice of solvent and concentration for the stock solution may vary depending on the analytical method and the matrix being analyzed. Below are protocols for preparing stock solutions in different solvents.

Protocol 3.2.1: Preparation of a 500 µg/mL Stock Solution in Isohexane [4][5]

• Accurately weigh approximately 25 mg of neat DEHP-d11 into a 50 mL Class A volumetric flask.

• Record the exact weight.

• Add a small amount of isohexane to dissolve the DEHP-d11. Use a vortex mixer or sonication to ensure complete dissolution.

• Once dissolved, bring the flask to volume with isohexane.

• Cap the flask and invert it several times to ensure homogeneity.

• Calculate the exact concentration of the stock solution based on the weighed mass and the final volume.

• Transfer the solution to an amber glass vial with a PTFE-lined screw cap for storage.

Protocol 3.2.2: Preparation of a 100 µg/mL Stock Solution in Methanol [6]

• Accurately weigh approximately 10 mg of neat DEHP-d11 into a 100 mL Class A volumetric flask.

• Record the exact weight.

• Add a small amount of methanol to dissolve the DEHP-d11, using a vortex mixer or sonication as needed.

• Bring the flask to volume with methanol.

• Ensure the solution is homogeneous by capping and inverting the flask multiple times.

• Calculate the precise concentration of the stock solution.

• Store the solution in a properly labeled amber glass vial.

Protocol 3.2.3: Preparation of a 50 µg/mL Stock Solution in Toluene [3]

• Accurately weigh approximately 5 mg of neat DEHP-d11 into a 100 mL Class A volumetric flask.

• Record the exact weight.

• Dissolve the compound in a small volume of toluene, assisting with vortexing or sonication.

• Fill the flask to the mark with toluene.

• Mix thoroughly by inverting the flask.

• Determine the exact concentration.

• Transfer to an appropriate storage vial.

Preparation of Working Standard Solution

Working standard solutions are prepared by diluting the stock solution to a concentration suitable for spiking into calibration standards and samples.

Protocol 3.3.1: Preparation of a 10 µg/mL Working Solution [5]

• Pipette 2 mL of the 500 µg/mL stock solution (prepared in Protocol 3.2.1) into a 100 mL Class A volumetric flask.

• Dilute to the mark with the same solvent used for the stock solution (isohexane).

• Cap and invert the flask multiple times to ensure a homogeneous solution.

• This working solution is now ready for use.

Protocol 3.3.2: Preparation of a 0.5 µg/mL Working Solution [6]

• Pipette 0.5 mL of the 100 µg/mL stock solution (prepared in Protocol 3.2.2) into a 100 mL Class A volumetric flask.

• Bring to volume with methanol.

• Mix the solution thoroughly.

• This working solution can be used to spike samples and prepare calibration curves.

Storage and Stability

Store the stock and working standard solutions in amber glass vials at -20°C or lower to minimize solvent evaporation and degradation.[2] The stability of the solutions should be periodically checked against a freshly prepared standard.

Data Presentation

The following tables summarize the quantitative data for the preparation of DEHP-d11 standard solutions.

Table 1: Stock Solution Preparation

Parameter	Protocol 3.2.1	Protocol 3.2.2	Protocol 3.2.3
Target Concentration	500 µg/mL	100 µg/mL	50 µg/mL
Solvent	Isohexane[4][5]	Methanol[6]	Toluene[3]
Mass of DEHP-d11	~25 mg	~10 mg	~5 mg
Volumetric Flask Size	50 mL	100 mL	100 mL

Table 2: Working Solution Preparation

Parameter	Protocol 3.3.1	Protocol 3.3.2
Target Concentration	10 µg/mL[5]	0.5 µg/mL[6]
Starting Stock Solution	500 µg/mL	100 µg/mL
Volume of Stock	2 mL	0.5 mL
Final Volume	100 mL	100 mL
Solvent	Isohexane	Methanol

Visualizations

The following diagrams illustrate the workflows for preparing the standard solutions.

Caption: Workflow for preparing the DEHP-d11 stock solution.

Caption: Workflow for preparing the DEHP-d11 working solution from a stock solution.

Caption: Logical relationship in the standard solution preparation hierarchy.

References

• 1. Determination of Phthalate Metabolites in Human Serum and Urine as Biomarkers for Phthalate Exposure Using Column-Switching LC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. cdn.standards.iteh.ai [cdn.standards.iteh.ai]
• 4. oiv.int [oiv.int]
• 5. Method of determination of phthalates by gas chromatography / mass spectrometry in wines (Type-II-and-IV) | OIV [oiv.int]
• 6. fda.gov.tw [fda.gov.tw]
• 7. Analytical Method for Quantification of Several Phthalate Acid Esters by Gas Chromatography‐Mass Spectrometry in Coffee Brew Samples - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Diethyl Hexyl Phosphate-d11 in Uranium Extraction Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diethyl Hexyl Phosphate (DEHPA or D2EHPA) is a widely utilized organophosphorus extractant in the hydrometallurgical industry for the selective extraction of uranium from ore leachates, particularly from phosphoric acid media.[1][2] The deuterated analogue, Diethyl Hexyl Phosphate-d11 (DEHP-d11), serves as a valuable tool in specialized research applications, primarily for mechanistic studies and quantitative analysis where isotopic labeling is advantageous. This document provides detailed application notes and generalized protocols for the use of DEHP-d11 in uranium extraction studies.

DEHP-d11 is described as a labeled analogue of Diethyl Hexyl Phosphate, which is used in the extraction of uranium.[3] The primary applications of this isotopically labeled compound are in studies aiming to elucidate the extraction mechanism, perform precise quantification through methods like isotope dilution mass spectrometry, and understand the behavior of the extractant itself during the solvent extraction process. The substitution of hydrogen with deuterium atoms creates a heavier molecule that is chemically similar to its non-deuterated counterpart but can be distinguished using analytical techniques such as mass spectrometry and NMR spectroscopy.

Core Applications of DEHP-d11

The use of DEHP-d11 in uranium extraction studies is centered around two main principles:

• Mechanistic Elucidation: By tracing the deuterated extractant through the extraction and stripping phases, researchers can gain insights into the stoichiometry of the uranium-extractant complex, the kinetics of the extraction process, and the potential for extractant degradation or loss.

• Quantitative Analysis (Isotope Dilution): DEHP-d11 can be used as an internal standard in isotope dilution analysis (IDA) to accurately quantify the concentration of the non-deuterated DEHPA in the organic phase or to precisely measure the amount of uranium extracted.

Experimental Protocols

The following protocols are generalized from common practices for uranium extraction using DEHPA and are adapted for the use of DEHP-d11. Researchers should optimize these conditions based on their specific experimental set-up and analytical goals.

Protocol 1: Solvent Extraction of Uranium(VI) from Phosphoric Acid

This protocol outlines a typical liquid-liquid extraction of uranium from a phosphoric acid solution.

Materials:

• Aqueous phase: Synthetic or actual uranium-bearing phosphoric acid (e.g., 5-6 M H₃PO₄) containing a known concentration of U(VI).

• Organic phase: Diethyl Hexyl Phosphate-d11 (DEHP-d11) dissolved in a suitable organic diluent (e.g., kerosene, hexane, or toluene). A synergistic agent like Trioctylphosphine oxide (TOPO) may be added.[4][5]

• Scrubbing solution: Dilute phosphoric acid.

• Stripping solution: Ammonium carbonate solution (e.g., 1 M (NH₄)₂CO₃) or a more concentrated phosphoric acid solution.[6]

• Glassware: Separatory funnels, beakers, graduated cylinders.

• Equipment: Mechanical shaker, pH meter, centrifuge (optional).

Procedure:

• Organic Phase Preparation: Prepare the organic phase by dissolving a specific concentration of DEHP-d11 (e.g., 0.3 M to 0.5 M) and, if used, a synergistic agent like TOPO (e.g., 0.075 M to 0.125 M) in the chosen organic diluent.

• Extraction:

  • In a separatory funnel, combine the aqueous and organic phases at a defined phase ratio (Aqueous:Organic, e.g., 2:1 or 4:1).

  • Agitate the mixture for a sufficient time (e.g., 5-15 minutes) to reach equilibrium.

  • Allow the phases to separate. If an emulsion forms, gentle centrifugation can aid in phase disengagement.

  • Separate the two phases. The uranium-depleted aqueous phase is the raffinate, and the uranium-loaded organic phase is the extract.

• Scrubbing (Optional):

  • Contact the loaded organic phase with a scrubbing solution to remove co-extracted impurities.

  • Agitate and allow the phases to separate as in the extraction step.

• Stripping:

  • Contact the scrubbed, loaded organic phase with the stripping solution at a defined phase ratio.

  • Agitate to transfer the uranium back into an aqueous phase.

  • Separate the stripped organic phase (which can be recycled) from the uranium-rich aqueous strip solution.

• Analysis:

  • Analyze the uranium concentration in the initial aqueous phase, the raffinate, and the strip solution using techniques like ICP-MS or spectrophotometry to determine the extraction and stripping efficiencies.

  • The organic phase can be analyzed (e.g., by LC-MS) to quantify the DEHP-d11 concentration and identify any potential degradation products.

Protocol 2: Determination of Extraction Efficiency and Distribution Coefficient

This protocol describes how to quantify the effectiveness of the extraction process.

Procedure:

• Perform the extraction as described in Protocol 1.

• Measure the initial concentration of uranium in the aqueous phase ([U]aq,initial) and the concentration of uranium in the aqueous phase after extraction ([U]aq,final).

• The concentration of uranium in the organic phase ([U]org) can be calculated by mass balance: [U]org = ([U]aq,initial - [U]aq,final) * (Vaq / Vorg) where Vaq and Vorg are the volumes of the aqueous and organic phases, respectively.

• Calculate the Distribution Coefficient (D) as the ratio of the uranium concentration in the organic phase to that in the aqueous phase at equilibrium: D = [U]org / [U]aq,final

• Calculate the Extraction Efficiency (%E) as: %E = (([U]aq,initial - [U]aq,final) / [U]aq,initial) * 100

Data Presentation

The following tables summarize typical quantitative data for uranium extraction using DEHPA, which are expected to be comparable when using DEHP-d11 under similar conditions.

Table 1: Effect of DEHPA and TOPO Concentration on Uranium Distribution Coefficient (D)

DEHPA Concentration (M)	TOPO Concentration (M)	Phosphoric Acid (M)	Distribution Coefficient (D)
0.3	0.075	5.4	~1.5
0.5	0.125	5.4	~4.0
0.5	0	5.4	<0.5

Note: Data is illustrative and based on typical performance of non-deuterated DEHPA.

Table 2: Typical Process Parameters for Uranium Extraction with DEHPA/TOPO

Parameter	Value	Reference
Organic Phase	0.5 M DEHPA + 0.125 M TOPO in kerosene	[7]
Aqueous Phase	Wet Process Phosphoric Acid (~6 M)	[2]
Temperature	25-40 °C	[7]
Phase Ratio (A:O)	2:1 to 4:1	[7]
Contact Time	5-15 minutes	[7]
Stripping Agent	1 M (NH₄)₂CO₃	[6]

Visualizations

Experimental Workflow for Uranium Extraction

Caption: Workflow for uranium solvent extraction using DEHP-d11.

Logical Relationship for Isotopic Tracer Application

Caption: Rationale for using DEHP-d11 in uranium extraction studies.

References

• 1. comptes-rendus.academie-sciences.fr [comptes-rendus.academie-sciences.fr]
• 2. researchgate.net [researchgate.net]
• 3. clearsynth.com [clearsynth.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Uranium extraction and production of yellow cake from phosphoric acid using solvents D2EHPA and TRPO [jonsat.nstri.ir]

Technical Notes & Optimization

Technical Support Center: Diethyl Hexyl Phosphate-d11 (DEHP-d11) Stability

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) regarding the stability of Diethyl Hexyl Phosphate-d11 (DEHP-d11).

Troubleshooting Guides

This section addresses specific issues you may encounter during your experiments, providing a logical approach to problem-solving.

Issue 1: Inconsistent Internal Standard Response

Question: Why is the response of my DEHP-d11 internal standard varying between samples or over an analytical run?

Answer: Inconsistent response of a deuterated internal standard like DEHP-d11 can stem from several factors. The primary culprits are often related to its stability in the sample matrix or analytical solutions. Here's a step-by-step guide to troubleshoot this issue:

• Assess Solution Stability: The stability of DEHP-d11 in your sample diluent and mobile phase is critical. Instability can lead to a decrease in the internal standard concentration over time.

  • Troubleshooting Step: Prepare two solutions: one with DEHP-d11 in your sample diluent and another in your mobile phase. Analyze these solutions at the beginning of your analytical run and then re-inject them after a period equivalent to your typical run time (e.g., 8, 12, or 24 hours). A significant decrease in the DEHP-d11 peak area suggests degradation.[1]

• Evaluate pH Effects: The pH of your solutions can significantly impact the stability of phosphate esters. While Di(2-ethylhexyl) phosphoric acid (the non-deuterated analog) is known for its chemical stability, extreme pH conditions should be avoided.[2]

  • Troubleshooting Step: Measure the pH of your samples and mobile phases. If they are strongly acidic or basic, consider adjusting the pH to a more neutral range (pH 6-7) if your analytical method allows. The solubility of the non-deuterated analogue, D2EHPA, has been shown to increase at a pH above 4.

• Investigate Isotopic Exchange (H/D Exchange): Deuterium atoms on the internal standard can sometimes exchange with hydrogen atoms from the solvent, a phenomenon known as back-exchange.[3] This is more likely if the deuterium labels are in chemically labile positions.

  • Troubleshooting Step: Review the Certificate of Analysis (CoA) for your DEHP-d11 to confirm the position of the deuterium labels. For DEHP-d11, the labels are on the hexyl chain, which are generally stable, non-exchangeable positions.[4] However, if you suspect exchange, you can perform an experiment to monitor for an increase in the signal of the unlabeled analyte in a solution containing only the internal standard over time.

• Consider Adsorption: Low concentrations of DEHP-d11 in solution may be prone to adsorption onto container surfaces (e.g., glass or plastic vials).

  • Troubleshooting Step: Prepare working solutions fresh as needed.[1] Consider using silanized glass vials or polypropylene vials to minimize adsorption.

Issue 2: Presence of Unlabeled Diethyl Hexyl Phosphate in the Internal Standard Solution

Question: I am detecting a peak for the unlabeled Diethyl Hexyl Phosphate at the same retention time as my analyte, even in my internal standard-only solution. What could be the cause?

Answer: The presence of the unlabeled analyte in your deuterated internal standard solution can be attributed to two main possibilities: low isotopic purity of the standard or degradation of the standard through the loss of deuterium atoms.

• Check Isotopic Purity: The deuterated standard may contain a small amount of the unlabeled compound from its synthesis.

  • Troubleshooting Step: Inject a high concentration of the DEHP-d11 solution without the analyte and monitor the mass transition of the unlabeled Diethyl Hexyl Phosphate.[1] Consult the Certificate of Analysis (CoA) for the stated isotopic purity. If the amount of unlabeled analyte is significant and impacts your assay's sensitivity, contact the supplier for a batch with higher purity.

• Investigate In-Source Fragmentation or Isotopic Exchange: The deuterated internal standard might be losing deuterium atoms in the mass spectrometer's ion source or through chemical exchange in solution.

  • Troubleshooting Step: To assess in-solution stability, incubate a solution of DEHP-d11 in your analytical solvent over time and monitor for any increase in the unlabeled analyte's signal. If in-source fragmentation is suspected, you may need to optimize the mass spectrometer's source conditions (e.g., collision energy).

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for DEHP-d11?

A1: For long-term storage, it is generally recommended to store DEHP-d11 at -20°C. For short-term storage, refrigeration at 4°C is often sufficient.[1][5] It is also advisable to protect the compound from light by storing it in amber vials or in the dark to prevent potential photodegradation.[1] Always refer to the manufacturer's Certificate of Analysis for specific storage instructions.

Q2: What solvents should I use to prepare stock and working solutions of DEHP-d11?

A2: DEHP-d11 is soluble in organic solvents like methanol and ethanol. For stock solutions, a high-purity organic solvent is recommended. Working solutions can then be prepared by diluting the stock solution in a solvent that is compatible with your analytical method, such as your mobile phase or sample diluent.

Q3: Can DEHP-d11 undergo hydrolysis?

A3: Phosphate esters, in general, can be susceptible to hydrolysis, which is the cleavage of the ester bond. This process is typically catalyzed by strong acids or bases.[6] While the non-deuterated analog, D2EHPA, is noted for its chemical stability, it is best practice to avoid exposing DEHP-d11 to extreme pH conditions for prolonged periods to minimize the risk of hydrolysis.[2]

Q4: Is there a risk of transesterification with DEHP-d11?

A4: Transesterification is a reaction where the alcohol group of an ester is exchanged with another alcohol. This reaction can occur with phosphate esters under certain conditions, such as in the presence of a catalyst and another alcohol. In a typical analytical workflow, the risk of significant transesterification is low. However, if your sample matrix contains high concentrations of other alcohols, it is a potential, though unlikely, degradation pathway to be aware of.

Data Presentation

The following table summarizes the expected relative stability of DEHP-d11 under various conditions. This data is illustrative and based on general principles of deuterated standard stability and the properties of its non-deuterated analog.

Condition	Parameter	Expected Stability	Potential Degradation Pathway
Temperature	-20°C (Long-term)	High	Minimal degradation
4°C (Short-term)	Good	Slow degradation possible over extended periods
Room Temperature	Moderate	Increased potential for degradation
> 40°C	Low	Accelerated degradation
pH	2-4	Good	Low solubility may be a factor
4-7	High	Optimal stability expected
> 8	Moderate to Low	Increased risk of hydrolysis
Solvent	Aprotic (e.g., Acetonitrile)	High	Minimal risk of H/D exchange
Protic (e.g., Methanol)	Good	Low risk of H/D exchange at stable positions
Aqueous (neutral pH)	Good	Stable for typical analytical run times
Light Exposure	Dark/Amber Vial	High	Minimal risk of photodegradation
Direct UV/Sunlight	Low	Potential for photodegradation

Experimental Protocols

Protocol 1: Assessment of DEHP-d11 Stock Solution Stability

Objective: To determine the stability of the DEHP-d11 stock solution under specified storage conditions.

Methodology:

• Prepare Stock Solution: Prepare a stock solution of DEHP-d11 in a suitable organic solvent (e.g., methanol) at a known concentration.

• Initial Analysis (T=0): Immediately after preparation, dilute an aliquot of the stock solution to a working concentration and analyze it using your validated analytical method (e.g., LC-MS/MS). Record the peak area.

• Storage: Store the stock solution under the recommended conditions (e.g., 4°C or -20°C).

• Time-Point Analysis: At predefined intervals (e.g., 1 week, 1 month, 3 months), remove an aliquot of the stock solution, bring it to room temperature, prepare a working solution, and analyze it.

• Data Analysis: Compare the peak area at each time point to the initial peak area at T=0. The stock solution is considered stable if the response remains within an acceptable range (e.g., ±15% of the initial response).

Protocol 2: Evaluation of DEHP-d11 Freeze-Thaw Stability in Matrix

Objective: To assess the stability of DEHP-d11 in a biological matrix after repeated freeze-thaw cycles.[7]

Methodology:

• Prepare QC Samples: Spike a blank biological matrix (e.g., plasma, urine) with a known concentration of DEHP-d11 to prepare low and high concentration quality control (QC) samples.

• Initial Analysis (Cycle 0): Analyze a set of freshly prepared QC samples to establish the baseline response.

• Freeze-Thaw Cycles: Subject the remaining QC samples to a series of freeze-thaw cycles. A typical cycle consists of freezing the samples at -20°C or -80°C for at least 12 hours, followed by thawing unassisted at room temperature.

• Analysis after Cycles: After a specified number of cycles (e.g., 3 or 5), analyze the QC samples.

• Data Analysis: Compare the mean concentration of the QC samples that have undergone freeze-thaw cycles to the baseline concentration. The analyte is considered stable if the results are within an acceptable range of the baseline values.

Mandatory Visualization

Caption: Troubleshooting inconsistent DEHP-d11 response.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 5. Sapphire Bioscience [sapphirebioscience.com]
• 6. The Hydrolysis of Phosphinates and Phosphonates: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]

Technical Support Center: Optimizing Diethyl Hexyl Phosphate-d11 (DEHP-d11) as an Internal Standard

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for the effective use of Diethyl Hexyl Phosphate-d11 (DEHP-d11) as an internal standard in analytical experiments.

Frequently Asked Questions (FAQs)

Q1: What is the primary function of Diethyl Hexyl Phosphate-d11 (DEHP-d11) in an analytical method?

A1: DEHP-d11 is a deuterated analog of Diethyl Hexyl Phosphate (DEHP) and is primarily used as an internal standard (IS) in quantitative analysis, particularly in chromatography-mass spectrometry (LC-MS, GC-MS) methods. Its role is to correct for variations in sample preparation, injection volume, and instrument response, thereby improving the accuracy and precision of the quantification of the target analyte (DEHP or related compounds).

Q2: What are the key considerations when selecting an internal standard?

A2: An ideal internal standard should have similar physicochemical properties to the analyte, including extraction recovery, ionization efficiency, and chromatographic behavior. It should also be chemically stable and not present in the original sample matrix. Stable isotope-labeled standards like DEHP-d11 are considered the gold standard as they co-elute with the analyte and have nearly identical chemical properties, while being distinguishable by their mass-to-charge ratio (m/z) in a mass spectrometer.

Q3: How do I determine the optimal concentration of DEHP-d11 for my assay?

A3: The optimal concentration of DEHP-d11 should be determined empirically for each specific assay. A common starting point is to use a concentration that yields a signal intensity approximately 50% of the signal of the highest concentration of your calibration curve. However, for some applications, using a higher concentration of the internal standard, even above the upper limit of quantification (ULOQ), may improve the linearity of the calibration curve. It is crucial to perform experiments to evaluate the impact of the IS concentration on the assay's performance.

Q4: Can the purity of the DEHP-d11 internal standard affect my results?

A4: Yes, the chemical and isotopic purity of the DEHP-d11 standard is critical. The presence of unlabeled DEHP as an impurity in the internal standard can lead to a positive bias in your results, especially at the lower limit of quantification. It is essential to use a high-purity standard and to verify its purity if you encounter issues with accuracy.

Troubleshooting Guide

This guide addresses common issues that may arise during the optimization and use of DEHP-d11 as an internal standard.

Problem	Potential Cause	Troubleshooting Steps
Non-linear calibration curve	Ion Suppression/Enhancement: At high analyte concentrations, the analyte and internal standard can compete for ionization, leading to a disproportionate response.	1. Optimize IS Concentration: Experiment with different DEHP-d11 concentrations. Try a concentration that gives a signal intensity around the midpoint of your calibration curve, or a concentration higher than your ULOQ. 2. Dilute Samples: If possible, dilute your samples to bring the analyte concentration into a more linear range of the detector.
Isotopic Interference ("Crosstalk"): Natural isotopes of the analyte may contribute to the signal of the DEHP-d11, especially at high analyte concentrations.	1. Check for Isotopic Contribution: Analyze a high-concentration solution of the unlabeled analyte and monitor the mass channel of DEHP-d11. A significant signal indicates interference. 2. Use a Higher Deuteration Level: If crosstalk is a significant issue, consider using an internal standard with a higher number of deuterium atoms to shift the m/z further from the analyte's isotopic cluster.
Poor Accuracy and Precision	Inconsistent Sample Preparation: Variations in extraction efficiency or sample handling can lead to inconsistent results.	1. Add IS Early: Ensure that the DEHP-d11 internal standard is added to all samples, calibrators, and quality controls at the very beginning of the sample preparation process to account for any losses during extraction and handling.
Matrix Effects: Components in the sample matrix can interfere with the ionization of the analyte and/or the internal standard.	1. Evaluate Matrix Effects: Prepare samples with and without the matrix and compare the analyte and IS responses to assess the degree of ion suppression or enhancement. 2. Improve Sample Cleanup: Employ more rigorous sample preparation techniques (e.g., solid-phase extraction) to remove interfering matrix components.
Hydrogen-Deuterium (H/D) Exchange: Deuterium atoms on the internal standard can exchange with hydrogen atoms from the solvent or matrix, altering the mass of the internal standard.	1. Check for Stability: Incubate the DEHP-d11 in the sample matrix under various conditions (e.g., different pH, temperature) and monitor its mass spectrum for any changes over time. 2. Use Stable Labeling Positions: Ensure the deuterium labels on the internal standard are in chemically stable positions.
Internal Standard Signal Drifts or is Absent	Instrument Instability: Fluctuations in the mass spectrometer's performance can cause the signal to drift.	1. Monitor IS Response: Track the absolute response of the DEHP-d11 across the analytical run. A consistent signal indicates stable instrument performance. 2. Perform System Suitability Tests: Regularly run system suitability tests to ensure the instrument is performing within specifications.
Incorrect Ionization Mode: The internal standard may not ionize efficiently in the selected mode (positive or negative).	1. Verify Ionization: Confirm that DEHP-d11 is expected to ionize in the chosen mode. If not, consider switching the polarity or selecting a different internal standard.
Low Concentration: The concentration of the DEHP-d11 may be too low to produce a detectable signal.	1. Increase Concentration: Prepare a higher concentration of the internal standard and re-analyze.

Experimental Protocols

Methodology: Optimization of DEHP-d11 Internal Standard Concentration

This protocol provides a general workflow for determining the optimal concentration of DEHP-d11 for a quantitative LC-MS/MS assay.

1. Preparation of Stock Solutions:

• Prepare a stock solution of the unlabeled analyte (e.g., DEHP) at a known high concentration (e.g., 1 mg/mL) in a suitable solvent.

• Prepare a stock solution of DEHP-d11 at a known concentration (e.g., 1 mg/mL) in the same solvent.

2. Preparation of Calibration Standards:

• Prepare a series of calibration standards by serially diluting the analyte stock solution to cover the desired analytical range (e.g., 1 ng/mL to 1000 ng/mL).

3. Experiment 1: Fixed Analyte Concentration, Varying IS Concentration:

• Take a mid-range calibration standard (e.g., 100 ng/mL).

• Prepare a series of samples by spiking this standard with different concentrations of DEHP-d11 (e.g., 10, 50, 100, 200, 500 ng/mL).

• Analyze these samples by LC-MS/MS and monitor the peak areas of both the analyte and DEHP-d11.

• Goal: To find a DEHP-d11 concentration that gives a robust and reproducible signal without causing detector saturation.

4. Experiment 2: Fixed IS Concentration, Varying Analyte Concentration (Calibration Curve):

• Based on the results of Experiment 1, select a promising DEHP-d11 concentration.

• Prepare a full set of calibration standards (from the lowest to the highest concentration).

• Spike each calibration standard with the selected fixed concentration of DEHP-d11.

• Analyze the spiked calibration standards by LC-MS/MS.

• Construct a calibration curve by plotting the ratio of the analyte peak area to the DEHP-d11 peak area against the analyte concentration.

• Goal: To assess the linearity, accuracy, and precision of the calibration curve with the chosen DEHP-d11 concentration.

5. Data Evaluation and Refinement:

• Evaluate the linearity of the calibration curve (R² value).

• Assess the accuracy and precision at each concentration level.

• If the results are not satisfactory (e.g., poor linearity at the high end), repeat Experiment 2 with a different fixed concentration of DEHP-d11 (e.g., a higher concentration).

• The optimal DEHP-d11 concentration is the one that provides the best linearity, accuracy, and precision over the entire analytical range.

Visualizations

Caption: Workflow for optimizing DEHP-d11 internal standard concentration.

Caption: Troubleshooting decision tree for DEHP-d11 internal standard issues.

Technical Support Center: Diethyl Hexyl Phosphate-d11 (DEHP-d11) Mass Spectrometry Analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals experiencing poor signal or other issues when using Diethyl Hexyl Phosphate-d11 (DEHP-d11) as an internal standard in mass spectrometry (MS) applications.

Frequently Asked Questions (FAQs)

Q1: What is Diethyl Hexyl Phosphate-d11 and why is it used in MS?

A1: Diethyl Hexyl Phosphate-d11 (DEHP-d11) is a deuterated stable isotope-labeled analogue of Diethyl Hexyl Phosphate. It is commonly used as an internal standard (IS) in quantitative mass spectrometry-based assays, particularly for the analysis of phthalates like Di(2-ethylhexyl) phthalate (DEHP). Because it is chemically almost identical to the non-labeled analyte, it co-elutes during chromatography and experiences similar ionization effects in the mass spectrometer. Its different mass, due to the deuterium atoms, allows the instrument to distinguish it from the target analyte, enabling accurate correction for variability during sample preparation and analysis.

Q2: What are the correct mass-to-charge ratios (m/z) for DEHP-d11 in MS?

A2: The molecular formula for Diethyl Hexyl Phosphate-d11 is C₁₀D₁₁H₁₂O₄P, with a molecular weight of approximately 249.33 g/mol .[1][2][3] For positive electrospray ionization (ESI+), the expected precursor ion (protonated molecule, [M+H]⁺) and the most common product ion for Multiple Reaction Monitoring (MRM) are detailed in the table below. The product ion is inferred from the well-documented fragmentation of the non-deuterated DEHP, which readily produces a characteristic phthalic anhydride fragment.[4][5]

Compound	Precursor Ion [M+H]⁺ (m/z)	Product Ion (m/z)	Ionization Mode
DEHP-d11	~250.3	149.0	ESI+
DEHP (for comparison)	391.4	149.0	ESI+

Q3: My DEHP-d11 signal is very low or absent. What are the most common causes?

A3: Poor signal from DEHP-d11 can stem from several factors. The most common culprits include:

• Contamination: Phthalates are ubiquitous plasticizers found in lab consumables. Background levels of non-labeled DEHP can compete with your standard, and other contaminants can suppress the signal.

• Suboptimal MS Parameters: The ion source settings (e.g., voltages, gas flows, temperatures) and collision energy may not be optimized for DEHP-d11.

• Matrix Effects: Components from the sample matrix (e.g., salts, lipids, detergents) can co-elute with DEHP-d11 and suppress its ionization.

• Sample Preparation Issues: Inefficient extraction or analyte loss during sample cleanup can lead to low recovery.

• Incorrect MRM Transition: Ensure you are monitoring the correct precursor and product ions for DEHP-d11.

Troubleshooting Guide for Poor DEHP-d11 Signal

This guide provides a systematic approach to diagnosing and resolving issues with your DEHP-d11 signal.

Diagram: Troubleshooting Workflow

Caption: A step-by-step workflow for troubleshooting poor DEHP-d11 signal.

Step 1: Verify Mass Spectrometer and LC Parameters

• Question: Are the instrument settings correct and optimized?

• Action:

  • Confirm MRM Transition: Double-check that the precursor ion is set to m/z ~250.3 and the product ion to m/z 149.0.

  • Direct Infusion: Prepare a clean solution of DEHP-d11 in a suitable solvent (e.g., methanol or acetonitrile) and infuse it directly into the mass spectrometer. This bypasses the LC system and allows for the optimization of source-dependent parameters (e.g., capillary voltage, gas flows, temperatures) and collision energy to maximize the signal for the specified transition.

  • Check LC Method: Ensure the chromatography is appropriate. Phthalates are typically analyzed using a C18 column with a mobile phase of methanol or acetonitrile and a modifier like ammonium acetate.[4]

Step 2: Investigate Background Contamination

• Question: Is background contamination interfering with the signal?

• Action:

  • Analyze Blanks: Inject a series of solvent blanks and "procedure blanks" (blanks that have gone through the entire sample preparation process). High levels of non-deuterated DEHP (m/z 391.4) in these blanks indicate significant contamination.

  • Source Identification: Phthalates can leach from plastic containers, pipette tips, SPE cartridges, and solvents. Systematically check all materials that come into contact with your sample.[6] Using glass or polypropylene labware and high-purity, phthalate-free solvents is recommended.

  • System Cleanup: If contamination is suspected from the LC system itself, a trap column can be installed between the pump and the autosampler to retain phthalates originating from the HPLC.[5]

Step 3: Evaluate Matrix Effects

• Question: Are components in my sample matrix suppressing the DEHP-d11 signal?

• Action:

  • Post-Extraction Spike Experiment: Prepare a blank matrix sample (a sample of the same type as your study samples but without the analyte or IS). Extract this blank sample first, and then spike a known amount of DEHP-d11 into the final extract just before injection. Compare the signal intensity to a pure standard of DEHP-d11 at the same concentration. A significantly lower signal in the matrix sample indicates ion suppression.

  • Dilution: Dilute the sample extract to reduce the concentration of interfering matrix components.

  • Improve Chromatography: Adjust the LC gradient to better separate the DEHP-d11 from the co-eluting matrix components that are causing suppression.

Step 4: Review Sample Preparation Protocol

• Question: Is the DEHP-d11 being lost during sample preparation?

• Action:

  • Assess Recovery: Compare the signal of a sample spiked with DEHP-d11 before extraction to a sample spiked after extraction (as described in Step 3). This will help quantify the percentage of the internal standard recovered through the sample preparation process.

  • Optimize Extraction: Common extraction methods for phthalates include liquid-liquid extraction (LLE) with solvents like hexane or protein precipitation (PPT) with acetonitrile for plasma samples.[4] Ensure the chosen method is efficient for your sample type. Solid-phase extraction (SPE) can also be a valuable cleanup step to remove interfering substances.

Experimental Protocols

Protocol 1: Optimization of MS Parameters by Direct Infusion

• Prepare Standard Solution: Create a 100 ng/mL solution of DEHP-d11 in 50:50 methanol:water with 5 mM ammonium acetate.

• Setup Infusion: Use a syringe pump to deliver the standard solution directly to the MS ion source at a flow rate of 5-10 µL/min.

• Tune Parameters: In the instrument's tuning software, set the MS to monitor the m/z 250.3 -> 149.0 transition.

• Optimize Source: Systematically adjust the following parameters to maximize signal intensity:

  • Capillary Voltage (e.g., 2.5 - 4.0 kV)

  • Ion Source Temperature (e.g., 100 - 150 °C)

  • Desolvation Gas Temperature (e.g., 300 - 450 °C)

  • Desolvation Gas Flow (e.g., 600 - 900 L/hr)

• Optimize Collision Energy: While monitoring the signal, vary the collision energy (e.g., 10 - 30 eV) to find the value that produces the most stable and intense product ion signal (m/z 149.0).

Protocol 2: Sample Preparation of Plasma using Protein Precipitation

• Sample Aliquot: To a 1.5 mL microcentrifuge tube, add 100 µL of the plasma sample.

• Spike Internal Standard: Add 10 µL of a DEHP-d11 working solution (e.g., 1 µg/mL) to each sample, calibrator, and quality control.

• Precipitation: Add 300 µL of ice-cold acetonitrile.

• Vortex: Vortex the tube vigorously for 1 minute to ensure thorough mixing and protein precipitation.

• Centrifuge: Centrifuge the sample at >12,000 x g for 10 minutes to pellet the precipitated proteins.

• Transfer Supernatant: Carefully transfer the supernatant to an autosampler vial for LC-MS/MS analysis.

Quantitative Data Summary

The following tables provide typical parameters and expected performance metrics for phthalate analysis using LC-MS/MS with deuterated internal standards. Note that specific values for DEHP-d11 may vary, but these provide a reasonable starting point based on methods for DEHP.

Table 1: Typical LC-MS/MS Parameters for Phthalate Analysis

Parameter	Setting	Reference
LC Column	C18, e.g., 2.1 mm x 100 mm, 1.7 µm	[4]
Mobile Phase A	5-10 mM Ammonium Acetate in Water	[4][6]
Mobile Phase B	Methanol or Acetonitrile	[4][6]
Flow Rate	0.2 - 0.4 mL/min	[4]
Injection Volume	5 - 10 µL	[4]
Ionization Mode	Electrospray Ionization (ESI), Positive	[4]

Table 2: Example Performance Data for DEHP Analysis

Metric	Typical Value	Reference
Linearity (r²)	> 0.995	[4]
Recovery	87% - 105%	[4]
Limit of Quantification (LOQ)	0.1 - 5 ng/mL	[7]
Intra-day Precision (%RSD)	< 15%
Inter-day Precision (%RSD)	< 15%

Logical Relationships Diagram

Caption: Relationship between root causes and observed issues in DEHP-d11 analysis.

References

• 1. Sapphire Bioscience [sapphirebioscience.com]
• 2. Diethyl Hexyl Phosphate-d11 | LGC Standards [lgcstandards.com]
• 3. clearsynth.com [clearsynth.com]
• 4. Determination and Pharmacokinetics of Di-(2-ethylhexyl) Phthalate in Rats by Ultra Performance Liquid Chromatography with Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. sciex.com [sciex.com]
• 6. fda.gov.tw [fda.gov.tw]
• 7. waters.com [waters.com]

Technical Support Center: Optimizing Diethyl Hexyl Phosphate-d11 (DEHP-d11) Chromatography

This technical support guide is designed for researchers, scientists, and drug development professionals to troubleshoot and improve the chromatographic peak shape of Diethyl Hexyl Phosphate-d11 (DEHP-d11). Poor peak shape can compromise the accuracy and precision of analytical results. This resource provides a structured approach to identifying and resolving common issues.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of poor peak shape for DEHP-d11?

A1: The most frequent culprits for issues like peak tailing, broadening, or splitting during DEHP-d11 analysis include secondary interactions with the stationary phase, improper mobile phase or pH, column contamination or degradation, and suboptimal instrument settings.[1][2][3]

Q2: Why is my DEHP-d11 peak tailing?

A2: Peak tailing for phosphate-containing compounds like DEHP-d11 is often caused by interactions between the phosphate group and active sites on the stationary phase, such as residual silanols or metal contaminants.[4][5] To a lesser extent, issues with the sample solvent or extra-column dead volume can also contribute.[6]

Q3: Can the sample preparation method affect the peak shape of DEHP-d11?

A3: Absolutely. Incomplete sample cleanup can lead to matrix effects and column contamination, resulting in distorted peaks.[7] It's also crucial to ensure the sample solvent is compatible with the mobile phase to prevent peak distortion upon injection.[6][8]

Q4: Is DEHP-d11 analysis more prone to issues in Gas Chromatography (GC) or Liquid Chromatography (LC)?

A4: Both techniques can present challenges. In GC, active sites in the inlet liner or column can cause peak tailing.[2] In LC, secondary interactions with the stationary phase are a primary concern.[3][9] The choice of technique depends on the sample matrix and the specific analytical goals.

Troubleshooting Guide

Issue: Asymmetrical or Tailing Peak for DEHP-d11

This is one of the most common problems encountered. The troubleshooting workflow below provides a step-by-step approach to diagnose and resolve the issue.

Troubleshooting workflow for DEHP-d11 peak tailing.

Summary of Potential Causes and Solutions for Poor DEHP-d11 Peak Shape

Potential Cause	Underlying Problem	Recommended Solution(s)	Primary Technique
Secondary Interactions	Interaction of the phosphate group with active silanol groups on the silica-based column packing.[3][5]	- Lower the mobile phase pH (e.g., to 2.5-3.0) to suppress silanol ionization.[9][10]- Use a highly end-capped, modern column (Type B silica).[9][11]- Add a competing base (e.g., triethylamine) to the mobile phase (use with caution due to potential for column degradation).[10]	LC
Metal Contamination	Chelation of the phosphate group with metal ions in the stationary phase or system components.[5]	- Pre-treat the column with a phosphate buffer to passivate metal sites.[5]- Use a column with low metal content.	LC
Column Contamination/Degradation	Accumulation of matrix components or degradation of the stationary phase.[1][4]	- Implement a robust column flushing procedure after each batch.- Use a guard column to protect the analytical column.- Replace the column if performance does not improve after flushing.[4]	LC/GC
Inappropriate Mobile Phase/Solvent	Mismatch between the sample solvent and the mobile phase, leading to poor focusing on the column head.[6]	- Ensure the sample solvent is weaker than or of similar strength to the mobile phase.- Reduce the injection volume.[1]	LC
Active Sites in GC System	Interaction of the analyte with active sites in the injector liner or the front of the GC column.[2]	- Use a fresh, deactivated inlet liner.- Trim a small portion (10-20 cm) from the front of the GC column.[2]	GC
Suboptimal Temperature	Inadequate column temperature affecting analyte retention and diffusion.	- Optimize the column temperature; for GC, adjust the temperature program.[12]	LC/GC
Extra-Column Volume	Dead volume in tubing, fittings, or detector flow cell causing peak broadening.[6][8]	- Use tubing with the smallest appropriate internal diameter.- Ensure all fittings are properly connected to minimize dead volume.	LC/GC

Experimental Protocols

Protocol 1: Improving DEHP-d11 Peak Shape in Reversed-Phase LC-MS

This protocol provides a systematic approach to optimizing LC conditions for better peak shape.

• Initial Assessment:

  • Column: C18, 2.1 x 50 mm, 1.8 µm.

  • Mobile Phase A: Water with 0.1% Formic Acid.

  • Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

  • Gradient: 5% B to 95% B over 5 minutes.

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 5 µL.

  • Sample Solvent: 50:50 Acetonitrile:Water.

  • Analyze your DEHP-d11 standard and calculate the tailing factor. A value greater than 1.5 indicates a need for optimization.[3]

• Mobile Phase pH Optimization:

  • Prepare mobile phase A with different acid modifiers to achieve pH values of approximately 3.0, 4.0, and 5.0.

  • Inject the DEHP-d11 standard under each condition and compare the peak shape and tailing factor. Lowering the pH often improves the peak shape for phosphate-containing compounds by reducing silanol interactions.[9][10]

• Column Chemistry Evaluation:

  • If peak tailing persists, switch to a column with a different stationary phase, such as one with enhanced end-capping or a different base silica.

  • Repeat the analysis with the new column using the optimized mobile phase from the previous step.

• Sample Solvent and Injection Volume Adjustment:

  • Prepare the DEHP-d11 standard in a solvent with a higher aqueous content (e.g., 90:10 Water:Acetonitrile).

  • Reduce the injection volume from 5 µL to 2 µL.

  • These changes can improve peak shape by ensuring the analyte properly focuses on the head of the column.[1]

Quantitative Data Summary

The following table illustrates the hypothetical effect of different parameters on the peak shape of DEHP-d11, based on common chromatographic principles.

Parameter	Condition 1	Tailing Factor (Tf) 1	Condition 2	Tailing Factor (Tf) 2	Rationale
Mobile Phase pH	pH 4.5	1.8	pH 2.7	1.2	Lowering the pH protonates residual silanol groups, reducing secondary interactions with the phosphate moiety of DEHP-d11.[9][10]
Column Type	Standard C18	1.7	High-Purity, End-Capped C18	1.1	Modern, high-purity columns have fewer active silanol sites, leading to more symmetrical peaks for basic and phosphate-containing compounds.[9][11]
Sample Solvent	100% Acetonitrile	2.1	50:50 Water:Acetonitrile	1.4	A sample solvent stronger than the initial mobile phase can cause peak distortion. Matching the solvent to the mobile phase improves peak focusing.[6][8]
Guard Column	Not Used	1.9 (after 100 injections)	Used	1.3 (after 100 injections)	A guard column protects the analytical column from strongly retained matrix components that can cause active sites and degrade peak shape over time.

Tailing Factor (Tf) is a measure of peak asymmetry. A value of 1.0 represents a perfectly symmetrical peak. Values > 1.5 are generally considered to indicate significant tailing.[3]

References

• 1. uhplcs.com [uhplcs.com]
• 2. elementlabsolutions.com [elementlabsolutions.com]
• 3. elementlabsolutions.com [elementlabsolutions.com]
• 4. benchchem.com [benchchem.com]
• 5. Suppression of peak tailing of phosphate prodrugs in reversed-phase liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. How to Obtain Good Peak Shapes | Technical Information | GL Sciences [glsciences.com]
• 7. chromtech.com [chromtech.com]
• 8. agilent.com [agilent.com]
• 9. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 10. Tip on Peak Tailing of Basic Analytes | Phenomenex [discover.phenomenex.com]
• 11. lcms.cz [lcms.cz]
• 12. researchgate.net [researchgate.net]

Technical Support Center: Matrix Effects on Diethyl Hexyl Phosphate-d11 Quantification

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing matrix effects during the quantification of Diethyl Hexyl Phosphate-d11 (DEHP-d11).

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how can they affect my DEHP-d11 quantification?

A1: In the context of liquid chromatography-mass spectrometry (LC-MS), the "matrix" refers to all the components in a sample other than the analyte of interest (in this case, DEHP-d11).[1][2] Matrix effects occur when these co-eluting components influence the ionization efficiency of the analyte in the mass spectrometer's ion source.[1][3] This can lead to either ion suppression (a decrease in signal) or, less commonly, ion enhancement (an increase in signal).[1][3] For your DEHP-d11 quantification, this can result in inaccurate and unreliable measurements, affecting the precision and accuracy of your results.[4]

Q2: My DEHP-d11 signal is lower than expected in biological samples compared to pure solvent. What could be the cause?

A2: A lower-than-expected signal for DEHP-d11 in biological samples is likely due to ion suppression.[1] Biological matrices such as plasma, serum, and urine are complex and contain high concentrations of endogenous substances like phospholipids, proteins, and salts.[1][5] When these matrix components co-elute with DEHP-d11, they can compete for the available charge in the ion source, leading to a reduced ionization efficiency and a suppressed signal for your analyte.[1][6] Phospholipids are a major contributor to matrix-induced ionization suppression in bioanalysis.[5][7]

Q3: How can I determine if matrix effects are impacting my analysis?

A3: A common method to assess matrix effects is the post-extraction spike method. This involves comparing the peak area of an analyte spiked into an extracted blank matrix sample to the peak area of the analyte in a neat (pure) solvent. The matrix effect can be calculated using the following formula:

Matrix Effect (%) = (Peak Area in Extracted Blank Matrix / Peak Area in Neat Solvent) x 100

A value less than 100% indicates ion suppression, while a value greater than 100% suggests ion enhancement. A value of 100% indicates no significant matrix effect.[8]

Q4: What are the most effective strategies to minimize or eliminate matrix effects for DEHP-d11 analysis?

A4: There are several strategies that can be employed, often in combination, to mitigate matrix effects:

• Effective Sample Preparation: This is often the most crucial step. Techniques like liquid-liquid extraction (LLE), solid-phase extraction (SPE), and protein precipitation (PPT) can help remove interfering matrix components before LC-MS analysis.[1][5][9]

• Chromatographic Separation: Optimizing your chromatographic method to separate DEHP-d11 from co-eluting matrix components can significantly reduce interference.[9][10]

• Sample Dilution: Diluting the sample can reduce the concentration of interfering matrix components, thereby lessening their impact on the ionization of DEHP-d11.[11][12]

• Use of a Stable Isotope-Labeled Internal Standard: Using a stable isotope-labeled (SIL) internal standard, such as DEHP-d11 for the quantification of DEHP, is a highly effective way to compensate for matrix effects. Since the SIL internal standard is chemically almost identical to the analyte, it will be affected by the matrix in a very similar way, thus improving accuracy and precision.[2]

Troubleshooting Guides

Issue 1: Poor reproducibility of DEHP-d11 signal in replicate injections of the same sample.

This issue often points to inconsistent matrix effects or carryover.

Possible Cause	Troubleshooting Step
Inadequate Sample Cleanup	Review and optimize your sample preparation protocol. Consider a more rigorous cleanup method such as solid-phase extraction (SPE) or a targeted phospholipid removal technique.[5][7]
Chromatographic Co-elution	Modify your LC gradient to better separate DEHP-d11 from the matrix interferences. A slower gradient or a different column chemistry might be necessary.[10]
Instrument Contamination	Implement a robust wash sequence between injections to prevent carryover of matrix components on the injector, column, and in the MS source.

Issue 2: Significant ion suppression is observed despite using a sample preparation method.

If a standard sample preparation method is not sufficient, a more targeted approach may be needed.

Troubleshooting Strategy	Detailed Action
Optimize Solid-Phase Extraction (SPE)	Experiment with different SPE sorbents (e.g., reversed-phase, ion-exchange) to find one that effectively retains DEHP-d11 while allowing matrix components to be washed away.[5]
Implement Liquid-Liquid Extraction (LLE)	Develop an LLE method with a solvent system that selectively extracts DEHP-d11, leaving the majority of interfering compounds in the aqueous phase.[5]
Protein Precipitation (PPT) with Phospholipid Removal	If using PPT, consider specialized plates or cartridges that are designed to remove phospholipids in addition to proteins.[5][7]
Dilution of the Final Extract	After sample preparation, a further dilution of the final extract with the mobile phase can sometimes reduce the concentration of remaining matrix components to a level where they no longer cause significant ion suppression.[12]

Quantitative Data Summary

The following table summarizes matrix effect and recovery data for DEHP in rat plasma and feces homogenate samples from a published study. Butyl benzyl phthalate (BBP) was used as the internal standard in this case. This data illustrates how matrix effects can be quantified and how they can vary between different biological matrices.

Matrix	Analyte Concentration (ng/mL)	Matrix Effect (%) (Mean ± SD, n=3)	Recovery (%) (Mean ± SD, n=3)
Plasma	50	94.5 ± 5.7	87.4 ± 5.9
500	94.5 ± 5.7	91.2 ± 4.3
5000	94.5 ± 5.7	93.5 ± 3.8
Feces Homogenate	50	100.1 ± 2.3	104.8 ± 4.7
500	100.1 ± 2.3	98.7 ± 3.1
5000	100.1 ± 2.3	95.6 ± 2.5

Data adapted from a study on DEHP quantification in rats.[8][13]

Experimental Protocols

Protocol 1: Liquid-Liquid Extraction (LLE) for Plasma Samples

• Sample Aliquoting: Pipette 100 µL of plasma into a clean microcentrifuge tube.

• Internal Standard Spiking: Add the internal standard solution (DEHP-d11).

• Protein Precipitation & Lysis: Add 300 µL of acetonitrile, vortex for 1 minute to precipitate proteins.

• Extraction: Add 1 mL of an appropriate organic solvent (e.g., methyl tert-butyl ether or ethyl acetate). Vortex for 5 minutes.

• Phase Separation: Centrifuge at 10,000 x g for 10 minutes.

• Collection: Transfer the upper organic layer to a new tube.

• Evaporation: Evaporate the organic solvent to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the residue in a suitable volume of the mobile phase.

• Analysis: Inject an aliquot into the LC-MS/MS system.

Protocol 2: Solid-Phase Extraction (SPE) for Urine Samples

• Sample Pre-treatment: Centrifuge the urine sample to remove particulates. Take a 1 mL aliquot and adjust the pH as needed for optimal retention on the SPE sorbent.

• Internal Standard Spiking: Add the internal standard solution (DEHP-d11).

• SPE Cartridge Conditioning: Condition the SPE cartridge with methanol followed by equilibration with water or an appropriate buffer.

• Sample Loading: Load the pre-treated sample onto the SPE cartridge.

• Washing: Wash the cartridge with a weak solvent to remove polar interferences.

• Elution: Elute DEHP-d11 and the internal standard with a suitable organic solvent.

• Evaporation: Evaporate the eluate to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the residue in the mobile phase.

• Analysis: Inject an aliquot into the LC-MS/MS system.

Visualizations

Caption: Liquid-Liquid Extraction (LLE) workflow for plasma samples.

Caption: Decision tree for troubleshooting matrix effects in DEHP-d11 quantification.

References

• 1. longdom.org [longdom.org]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. Ion suppression (mass spectrometry) - Wikipedia [en.wikipedia.org]
• 7. Two Distinct Sample Prep Approaches to Overcome Matrix Effect in LC/MS of Serum or Plasma Samples [sigmaaldrich.com]
• 8. Determination and Pharmacokinetics of Di-(2-ethylhexyl) Phthalate in Rats by Ultra Performance Liquid Chromatography with Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. hdb.ugent.be [hdb.ugent.be]
• 11. drawellanalytical.com [drawellanalytical.com]
• 12. youtube.com [youtube.com]
• 13. researchgate.net [researchgate.net]

How to assess the purity of a Diethyl Hexyl Phosphate-d11 standard

This guide provides researchers, scientists, and drug development professionals with comprehensive information for assessing the purity of Diethyl Hexyl Phosphate-d11 standards.

Frequently Asked Questions (FAQs)

Q1: What is Diethyl Hexyl Phosphate-d11 and why is its purity essential?

Diethyl Hexyl Phosphate-d11 is the deuterium-labeled form of Diethyl Hexyl Phosphate (DEHP), a common plasticizer. In analytical chemistry, it serves as an internal standard for the accurate quantification of DEHP in various samples using techniques like liquid chromatography-mass spectrometry (LC-MS). The accuracy of this quantification is directly dependent on the purity of the deuterated standard. Impurities can lead to inaccurate measurements, non-linear calibration curves, and unreliable experimental results.[1][2]

Q2: What are the different types of purity for a deuterated standard?

For a deuterated standard, two types of purity are critical:

• Chemical Purity: This refers to the percentage of the compound that is the desired chemical entity (Diethyl Hexyl Phosphate), irrespective of its isotopic composition. Impurities are any other chemical compounds.

• Isotopic Purity (or Isotopic Enrichment): This measures the percentage of the standard that contains the specified number of deuterium atoms (d11).[2][3] The most common isotopic impurity is the unlabeled version of the molecule (d0).[2]

Q3: What are the generally accepted purity levels for a high-quality standard?

To ensure reliable and reproducible results, the following purity levels are recommended:

• Chemical Purity: >99%[2]

• Isotopic Enrichment: ≥98%[1][2]

Always refer to the Certificate of Analysis (CoA) provided by the supplier for batch-specific purity values.

Q4: Which analytical techniques are recommended for assessing purity?

A combination of chromatographic and spectroscopic methods is typically used to provide a complete purity profile.

Analytical Technique	Primary Purpose	Key Advantages
HPLC / UHPLC	Assesses Chemical Purity	Separates the main compound from non-volatile chemical impurities and degradation products.
Mass Spectrometry (MS)	Assesses Isotopic Purity & Confirms Identity	High-Resolution MS (HRMS) can precisely measure the distribution of isotopologues to determine isotopic enrichment.[4]
Quantitative ¹H NMR (qNMR)	Assesses Chemical Purity	A primary analytical method that can determine purity without a specific reference standard of the analyte itself. It is non-destructive and highly accurate.[5][6][7]

Q5: How should I properly store and handle the Diethyl Hexyl Phosphate-d11 standard?

Proper storage is critical to prevent degradation and deuterium-hydrogen (H/D) exchange, which compromises isotopic purity.[8]

• Temperature: Store vials at -20°C for long-term storage.[4][9]

• Protection from Light: Use amber vials or store in the dark to prevent photodegradation.[8][9]

• Moisture Control: Before opening, allow the vial to equilibrate to room temperature to prevent condensation.[8] Handle in a dry atmosphere (e.g., under nitrogen or argon) if possible.[8][9]

• Solvent Choice: For preparing solutions, use high-purity aprotic solvents like acetonitrile or methanol. Avoid acidic or basic aqueous solutions, which can catalyze H/D exchange.[4][9]

Experimental Protocols

Protocol 1: Purity Assessment by HPLC-MS/MS

This method is suitable for determining both chemical and isotopic purity by separating the standard from impurities and analyzing their mass-to-charge ratios.

• Preparation of Standard Solution:

  • Allow the Diethyl Hexyl Phosphate-d11 standard to warm to room temperature.

  • Prepare a stock solution in a high-purity aprotic solvent (e.g., acetonitrile) at a concentration of ~1 mg/mL.

  • Perform serial dilutions to create a working solution of approximately 1 µg/mL in a solvent compatible with the mobile phase.[2]

• HPLC Conditions (Example):

  • Column: C18 reverse-phase column (e.g., Hypersil Gold aQ C18, 3µm, 100 x 4.6 mm).[10]

  • Mobile Phase A: 0.1% Acetic Acid in Water.[10]

  • Mobile Phase B: 1:1 Methanol:Acetonitrile.[10]

  • Flow Rate: 0.7 mL/min.[10]

  • Gradient: 5% B to 95% B over 6 minutes, hold for 6 minutes, then re-equilibrate.[10]

  • Injection Volume: 5 µL.[10]

• MS/MS Conditions (Example):

  • Ionization Mode: Electrospray Ionization (ESI), positive or negative mode (organophosphates can ionize in both).

  • Scan Mode:

    • For Chemical Purity: Full scan mode to detect all potential impurities.

    • For Isotopic Purity: Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) to monitor the mass of the deuterated standard and its corresponding unlabeled (d0) analogue.

  • Analysis:

    • Chemical Purity: Integrate the peak area of the main compound and all impurity peaks. Calculate purity as (Area_Main / Area_Total) * 100.

    • Isotopic Purity: Compare the signal intensity of the d11 isotopologue to the d0 isotopologue to assess isotopic distribution.

Protocol 2: Chemical Purity Assessment by Quantitative ¹H NMR (qNMR)

This protocol determines chemical purity by comparing the integral of a signal from the analyte to the integral of a signal from a certified qNMR standard of known purity.

• Materials:

  • Diethyl Hexyl Phosphate-d11 sample.

  • Certified qNMR internal standard (e.g., maleic acid, dimethyl sulfone) that is soluble in the chosen solvent and has signals that do not overlap with the analyte.[11]

  • High-purity deuterated NMR solvent (e.g., Chloroform-d, CDCl₃).

• Sample Preparation:

  • Accurately weigh a specific amount of the Diethyl Hexyl Phosphate-d11 standard into a clean vial.

  • Accurately weigh a specific amount of the certified qNMR internal standard into the same vial. The molar ratio should be approximately 1:1.

  • Dissolve the mixture in a precise volume of the deuterated NMR solvent.

• NMR Data Acquisition:

  • Acquire the ¹H NMR spectrum on a high-field spectrometer (≥400 MHz).

  • Crucial Parameter: Ensure a long relaxation delay (D1) of at least 5 times the longest T1 relaxation time of the protons being quantified. This is vital for accurate integration.

  • Acquire the spectrum with a high signal-to-noise ratio.

• Data Analysis:

  • Integrate a well-resolved proton signal from the Diethyl Hexyl Phosphate-d11 that is unique and free from overlap.

  • Integrate a well-resolved proton signal from the certified qNMR standard.

  • Calculate the purity using the following formula:

  Purity_analyte (%) = (I_analyte / I_std) * (N_std / N_analyte) * (M_analyte / M_std) * (m_std / m_analyte) * Purity_std

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • M = Molar mass

  • m = Weighed mass

  • P = Purity of the standard

Troubleshooting Guide

References

• 1. resolvemass.ca [resolvemass.ca]
• 2. benchchem.com [benchchem.com]
• 3. Deuterium Labeled Compounds | ZEOCHEM [zeochem.com]
• 4. benchchem.com [benchchem.com]
• 5. Absolute Quantitative 1H NMR Spectroscopy for Compound Purity Determination - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Evaluation of chemical purity using quantitative 1H-nuclear magnetic resonance | NIST [nist.gov]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. stacks.cdc.gov [stacks.cdc.gov]
• 11. researchgate.net [researchgate.net]

Best practices for long-term storage of Diethyl Hexyl Phosphate-d11 solutions

Technical Support Center: Diethyl Hexyl Phosphate-d11 Solutions

This guide provides researchers, scientists, and drug development professionals with best practices for the long-term storage and handling of Diethyl Hexyl Phosphate-d11 (DEHP-d11) solutions. Following these guidelines is critical for maintaining the chemical integrity, isotopic purity, and concentration of the standard, ensuring the accuracy and reliability of experimental results.

Frequently Asked Questions (FAQs)

Q1: What are the ideal long-term storage conditions for DEHP-d11 solutions?

A: For long-term stability, DEHP-d11 solutions should be stored at -20°C in a well-sealed, airtight vial.[1][2] For shorter periods, storage at 2-8°C is also acceptable.[1][3][4] Always refer to the manufacturer's certificate of analysis for any specific recommendations.[1][2]

Q2: Which solvents should be used for preparing DEHP-d11 stock and working solutions?

A: High-purity aprotic solvents are recommended to prevent deuterium-hydrogen (H/D) exchange and ensure stability.[1] Methanol and acetonitrile are common and suitable choices.[1][5] It is crucial to avoid acidic or basic aqueous solutions, as they can catalyze the exchange of deuterium atoms with protons from the solvent, compromising the isotopic purity of the standard.[1][2][6]

Q3: How should I handle DEHP-d11 solutions to prevent degradation and contamination?

A: To maintain the integrity of your standard, adhere to the following handling practices:

• Protection from Light: Store solutions in amber vials or in the dark to prevent potential photodegradation.[2]

• Inert Atmosphere: To prevent oxidation, it is best to handle and store deuterated compounds under an inert atmosphere like nitrogen or argon.[2]

• Temperature Equilibration: Before opening, always allow the vial to equilibrate to room temperature to prevent condensation of atmospheric moisture into the solution.[1]

• Use Calibrated Equipment: Use properly calibrated pipettes and clean glassware to ensure accurate concentrations and avoid contamination.

Q4: What is the expected shelf-life of a DEHP-d11 solution?

A: The shelf-life depends heavily on the storage conditions (temperature, solvent, exposure to light and air). When stored properly at -20°C in a suitable aprotic solvent, a DEHP-d11 stock solution can be stable for an extended period. However, working solutions, especially at low concentrations, should be prepared fresh as needed to minimize risks of degradation or adsorption to container walls.[2] It is recommended to periodically verify the standard's purity and concentration.[1]

Q5: How can I verify the integrity of my stored DEHP-d11 standard?

A: The chemical and isotopic purity of the standard should be verified periodically.[1]

• Chemical Purity: High-Performance Liquid Chromatography (HPLC) can be used to assess chemical purity and detect degradation products.[1]

• Isotopic Purity: High-Resolution Mass Spectrometry (HRMS) is a powerful technique to confirm isotopic enrichment. Nuclear Magnetic Resonance (NMR) spectroscopy can also be used to confirm the position of deuterium labels.[1]

Data Summary: Storage Best Practices

The following table summarizes the recommended best practices for the long-term storage of DEHP-d11 solutions.

Parameter	Recommendation	Rationale
Storage Temperature	Long-Term: -20°C[1][2] Short-Term: 2-8°C[1][4]	Minimizes chemical degradation and solvent evaporation.
Solvent	High-purity aprotic solvents (e.g., Methanol, Acetonitrile).[1]	Prevents deuterium-hydrogen exchange, which can be catalyzed by acidic or basic aqueous solutions.[1][6]
Container	Amber glass vials with airtight PTFE-lined caps.	Protects from light to prevent photodegradation and ensures a tight seal to prevent evaporation.[2]
Atmosphere	Store under an inert gas (e.g., Argon, Nitrogen) if possible.[2]	Prevents long-term oxidative degradation.
Handling	Equilibrate to room temperature before opening. Prepare low-concentration working solutions fresh.[1][2]	Prevents moisture condensation and minimizes effects from adsorption or degradation in dilute solutions.

Troubleshooting Guide

This guide addresses specific issues that may arise during the use of DEHP-d11 solutions.

Problem Observed	Potential Cause	Recommended Solution
Inaccurate or irreproducible quantification	1. Degradation of Standard: Improper storage may have led to chemical breakdown. 2. Solvent Evaporation: A loose cap can lead to an increase in concentration. 3. Isotopic Exchange: Use of an improper solvent (e.g., acidic/basic) may have compromised the standard.[1][6]	1. Verify Standard Integrity: Analyze the standard solution using LC-MS to check for the presence of expected degradation products like MEHP (mono-ethylhexyl phthalate).[7] 2. Prepare Fresh: Prepare a new working solution from your stock. If the problem persists, prepare a fresh stock solution from a neat standard. 3. Review Protocols: Ensure your solvent and storage procedures align with best practices.
Appearance of extra peaks in chromatogram	1. Contamination: The solvent or glassware may be contaminated. 2. Degradation Products: The extra peaks could be metabolites of DEHP, such as MEHP or phthalic acid.[7][8][9]	1. Run Blanks: Analyze a solvent blank to rule out solvent contamination. 2. Identify Peaks: If possible, use mass spectrometry to identify the unknown peaks and compare their masses to known DEHP degradants. 3. Use Fresh Solvent: Re-prepare the solution using a fresh, high-purity bottle of solvent.
Loss of signal intensity (LC-MS)	1. Adsorption: The analyte may be adsorbing to the walls of the storage container or autosampler vials, especially at low concentrations. 2. Degradation: The standard has degraded over time, reducing the concentration of the parent molecule.	1. Use Silanized Vials: Consider using silanized glass or polypropylene vials for low-concentration working standards. 2. Prepare Fresh Dilutions: Prepare working standards fresh from a higher concentration stock solution before each analytical run.[2] 3. Verify Stock Solution: Check the concentration and purity of the stock solution.

Experimental Workflow & Diagrams

Troubleshooting Workflow for Analytical Discrepancies

The following diagram outlines a logical workflow for troubleshooting unexpected results when using a DEHP-d11 internal standard.

Caption: A logical workflow for troubleshooting analytical issues with DEHP-d11 standards.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Sapphire Bioscience [sapphirebioscience.com]
• 4. Diethyl Hexyl Phosphate-d11 | LGC Standards [lgcstandards.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. tandfonline.com [tandfonline.com]

Reference Data & Comparative Studies

Understanding the Certificate of Analysis for Diethyl Hexyl Phosphate-d11: A Comparative Guide for Researchers

For scientists engaged in analytical chemistry, particularly in fields such as environmental monitoring, food safety, and clinical diagnostics, the purity and identity of reference standards are paramount. The Certificate of Analysis (CoA) for a deuterated standard like Diethyl Hexyl Phosphate-d11 (DEHP-d11) is a critical document that guarantees its quality and provides essential data for its use in quantitative analysis. This guide explains the key components of a typical DEHP-d11 CoA and compares its application with non-deuterated analogues and other internal standards, supported by experimental data and protocols.

Certificate of Analysis: Key Parameters Explained

A Certificate of Analysis for an analytical standard like Diethyl Hexyl Phosphate-d11 provides a comprehensive summary of its chemical and physical properties. While specific formats may vary between manufacturers, a typical CoA will include the data presented in Table 1.

Parameter	Typical Specification	Significance for Researchers
Compound Name	Diethyl Hexyl Phosphate-d11	Unambiguous identification of the material.
CAS Number	Not available for d-11 specifically; 7110-49-8 for unlabeled	A unique identifier for the chemical substance. The lack of a specific CAS for the deuterated version is common.
Molecular Formula	C10H12D11O4P	Confirms the elemental composition and the presence of 11 deuterium atoms.[1]
Molecular Weight	249.33 g/mol	Crucial for preparing solutions of known concentrations.[1]
Purity (by NMR)	≥98%	Indicates the percentage of the desired compound, ensuring minimal interference from impurities.
Isotopic Purity (d11)	≥99%	Specifies the percentage of molecules that contain the desired number of deuterium atoms, which is critical for mass spectrometry-based methods.
Identity (by ¹H-NMR, ³¹P-NMR, MS)	Conforms to structure	Confirms that the chemical structure is correct through various spectroscopic techniques.
Appearance	Colorless to light yellow oil	A basic physical property check.
Solubility	Soluble in methanol, acetonitrile	Important for preparing stock and working solutions for analysis.
Storage Conditions	2-8°C	Ensures the long-term stability and integrity of the standard.

The Role of Deuterated Standards in Quantitative Analysis

Diethyl Hexyl Phosphate-d11 is a labeled analogue of Diethyl Hexyl Phosphate, an alkylphosphoric acid.[1] Deuterated standards are invaluable in analytical methods that employ mass spectrometry, such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS). Their utility stems from the fact that they are chemically identical to their non-deuterated counterparts (analytes) but have a different mass due to the presence of deuterium atoms. This mass difference allows the mass spectrometer to distinguish between the analyte and the internal standard.

The primary advantage of using a deuterated internal standard is its ability to compensate for variations in the analytical procedure.[2] Losses during sample preparation (e.g., extraction, derivatization) and fluctuations in instrument response can be corrected for, leading to more accurate and precise quantification.

Comparative Performance: DEHP-d11 vs. Other Internal Standards

The choice of an internal standard is critical for the robustness of an analytical method. The ideal internal standard should co-elute with the analyte of interest and exhibit similar ionization efficiency.

Internal Standard Type	Advantages	Disadvantages
DEHP-d11 (Isotope Labeled)	- Co-elutes with the analyte. - Similar extraction recovery and ionization response. - Corrects for matrix effects effectively.	- Can be more expensive than other options. - Potential for isotopic interference if not of high isotopic purity.
Structural Analogue (e.g., Tri-n-butyl phosphate)	- More affordable than isotopic standards. - Can provide reasonable correction for some variations.	- May not co-elute with the analyte. - Differences in extraction recovery and ionization efficiency can lead to quantification errors. - May not adequately correct for matrix effects.
No Internal Standard	- Simplest approach.	- Prone to significant errors due to variations in sample preparation and instrument response. - Not suitable for methods requiring high accuracy and precision.

Experimental Protocols for the Use of DEHP-d11

The following are generalized experimental protocols for the analysis of organophosphates or related compounds in environmental or biological samples using a deuterated internal standard like DEHP-d11.

Sample Preparation (Urine)

• Spiking: To a 2 mL urine sample, add a known amount of DEHP-d11 internal standard solution.

• Extraction: Perform a liquid-liquid extraction with a suitable organic solvent (e.g., hexane) or a solid-phase extraction (SPE) to isolate the analytes and the internal standard from the matrix.[3][4]

• Derivatization: For GC-MS analysis, it may be necessary to derivatize the analytes and the internal standard to improve their volatility and chromatographic behavior. A common derivatizing agent is pentafluorobenzyl bromide (PFBBr).[4]

• Reconstitution: Evaporate the solvent and reconstitute the residue in a suitable solvent for injection into the analytical instrument.

Analytical Method (GC-MS/MS)

• Gas Chromatograph (GC):

  • Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms).

  • Injector: Splitless injection at a temperature of 250°C.

  • Oven Program: A temperature gradient starting at a low temperature (e.g., 60°C) and ramping up to a high temperature (e.g., 300°C) to separate the compounds of interest.

• Mass Spectrometer (MS):

  • Ionization: Electron Ionization (EI) or Chemical Ionization (CI).

  • Acquisition Mode: Multiple Reaction Monitoring (MRM) for high selectivity and sensitivity. Specific precursor-product ion transitions for both the analyte and DEHP-d11 are monitored.

Visualizing the Analytical Workflow

The following diagram illustrates the typical workflow for using a deuterated internal standard in a quantitative analytical method.

Caption: Workflow for quantitative analysis using a deuterated internal standard.

Signaling Pathways and Logical Relationships

While a Certificate of Analysis for an analytical standard like DEHP-d11 does not directly relate to biological signaling pathways, the compound it is used to measure, Diethyl Hexyl Phosphate, is a metabolite of Di(2-ethylhexyl) phthalate (DEHP). DEHP is a well-known plasticizer and an endocrine-disrupting chemical.[5] Its metabolites can interfere with various biological processes. The logical relationship for the use of DEHP-d11 is in the context of exposure assessment, where accurate quantification of DEHP metabolites is crucial for understanding potential health risks.

The following diagram illustrates the logical relationship from exposure to a parent compound to the analytical measurement of its metabolite.

Caption: Logical flow from chemical exposure to risk assessment.

References

• 1. clearsynth.com [clearsynth.com]
• 2. Deuterated internal standards for gas chromatographic-mass spectrometric analysis of polar organophosphorus pesticides in water samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Measurement of human urinary organophosphate pesticide metabolites by automated solid-phase extraction derivation and gas chromatography-tandem mass spectromy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Urinary metabolite concentrations of organophosphorous pesticides, bisphenol A, and phthalates among pregnant women in Rotterdam, the Netherlands: The Generation R Study - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Di(2-ethylhexyl)phthalate (DEHP) - Proposition 65 Warnings Website [p65warnings.ca.gov]

A Comparative Guide: Diethyl Hexyl Phosphate-d11 vs. its Non-Deuterated Analog for Analytical Applications

For researchers, scientists, and drug development professionals, the precise quantification of Diethyl Hexyl Phosphate (DEHP), a widely used plasticizer with potential health concerns, is of paramount importance. This guide provides a comprehensive comparison of Diethyl Hexyl Phosphate-d11 (DEHP-d11) and its non-deuterated counterpart, focusing on their analytical performance and application in quantitative analysis. The use of a deuterated internal standard like DEHP-d11 is a cornerstone of accurate and reliable measurement in complex matrices.

The Role of Deuterium Labeling in Analytical Chemistry

Isotope dilution mass spectrometry (ID-MS) is a gold-standard analytical technique for quantitative analysis. This method involves the addition of a known amount of a stable isotope-labeled version of the analyte of interest (in this case, DEHP-d11) to the sample at the beginning of the analytical process. This "internal standard" behaves almost identically to the non-labeled analyte (DEHP) during sample preparation, extraction, and chromatographic separation.

The key difference lies in their mass-to-charge ratio (m/z), which allows the mass spectrometer to distinguish between the analyte and the internal standard. By measuring the ratio of the signal from the native analyte to that of the isotopically labeled internal standard, any loss of analyte during sample processing can be accurately corrected for, leading to highly precise and accurate quantification.

Physicochemical Properties

Property	Diethyl Hexyl Phosphate (DEHP)	Diethyl Hexyl Phosphate-d11 (DEHP-d11)
Molecular Formula	C₁₆H₃₅O₄P	C₁₆H₂₄D₁₁O₄P
Molar Mass	~322.43 g/mol	~333.50 g/mol
Primary Analytical Application	Analyte of Interest	Internal Standard for DEHP Quantification

Comparative Analytical Performance

The primary advantage of using DEHP-d11 is not in its own standalone analytical performance metrics like limit of detection (LOD) or linearity, but in how it enhances the performance of the analytical method for the quantification of DEHP.

Parameter	Diethyl Hexyl Phosphate (DEHP)	Diethyl Hexyl Phosphate-d11 (DEHP-d11)	Key Considerations
Chromatographic Behavior	Co-elutes with DEHP-d11	Co-elutes with DEHP	The near-identical chromatographic behavior is crucial for the internal standard to effectively compensate for variations in retention time and chromatographic conditions.
Mass Spectrometric Detection	Analyzed based on its specific m/z transitions	Analyzed based on its higher m/z transitions	This mass difference allows for simultaneous detection and quantification without mutual interference.
Accuracy and Precision of DEHP Quantification	Subject to variability from sample matrix effects and extraction inconsistencies	Significantly improves the accuracy and precision of DEHP quantification by correcting for these variabilities.	The use of a stable isotope-labeled internal standard is the most effective way to mitigate matrix effects and ensure reliable results.
Linearity of DEHP Calibration	Good linearity can be achieved	Used to construct the calibration curve for DEHP, ensuring a robust linear response across a range of concentrations.	Calibration curves for DEHP are typically generated by plotting the ratio of the peak area of DEHP to the peak area of DEHP-d11 against the concentration of DEHP.
Recovery of DEHP	Can vary significantly depending on the sample matrix and extraction procedure	Used to accurately calculate the recovery of DEHP from the sample matrix.	By knowing the initial amount of DEHP-d11 added and the amount detected, the percentage of DEHP recovered can be precisely determined.

Experimental Protocols

The following are generalized experimental protocols for the quantification of DEHP in biological samples using DEHP-d11 as an internal standard. Specific parameters may need to be optimized based on the instrumentation and sample matrix.

Experimental Workflow for DEHP Quantification

Caption: General workflow for the quantification of DEHP using DEHP-d11 as an internal standard.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Protocol

1. Sample Preparation (Liquid-Liquid Extraction - LLE)

• To 100 µL of plasma sample, add a known amount of DEHP-d11 internal standard solution.

• Add 500 µL of a suitable organic solvent (e.g., methyl tert-butyl ether).

• Vortex for 1 minute to ensure thorough mixing.

• Centrifuge at 10,000 rpm for 5 minutes to separate the layers.

• Transfer the upper organic layer to a clean tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of the mobile phase.

2. LC-MS/MS Conditions

• LC Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.

• MS/MS Transitions:

  • DEHP: Precursor ion (e.g., m/z 391.3) to product ion (e.g., m/z 149.1).

  • DEHP-d11: Precursor ion (e.g., m/z 402.3) to product ion (e.g., m/z 149.1 or a deuterated fragment).

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

1. Sample Preparation (Solid-Phase Extraction - SPE)

• To 1 mL of urine sample, add a known amount of DEHP-d11 internal standard.

• Condition a C18 SPE cartridge with methanol followed by water.

• Load the sample onto the SPE cartridge.

• Wash the cartridge with water to remove interferences.

• Elute the analytes with a suitable organic solvent (e.g., ethyl acetate).

• Evaporate the eluate to dryness and reconstitute in a small volume of a suitable solvent (e.g., hexane).

2. GC-MS Conditions

• GC Column: A low-bleed capillary column suitable for semi-volatile compounds (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow rate.

• Injector Temperature: 280 °C.

• Oven Temperature Program: Start at 100 °C, ramp to 300 °C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• MS Detection: Selected Ion Monitoring (SIM) mode.

  • DEHP: Monitor characteristic ions (e.g., m/z 149, 167, 279).

  • DEHP-d11: Monitor corresponding higher mass ions.

Signaling Pathways and Logical Relationships

The logical relationship in using an internal standard for quantification can be visualized as follows:

Caption: Logical diagram of quantification using an internal standard.

A Comparative Guide to Isotopic Enrichment Requirements for Diethyl Hexyl Phosphate-d11 in Bioanalytical Applications

For Researchers, Scientists, and Drug Development Professionals

In the landscape of bioanalysis, particularly within drug metabolism and pharmacokinetic studies, the precision and reliability of quantitative data are paramount. The use of stable isotope-labeled internal standards (SIL-ISs) is a cornerstone of robust analytical method development, especially for liquid chromatography-mass spectrometry (LC-MS/MS) assays. This guide provides a comprehensive comparison of Diethyl Hexyl Phosphate-d11 (DEHP-d11), a deuterated internal standard, with alternative standards, supported by established principles and representative experimental data.

Isotopic Enrichment: A Critical Parameter

The utility of a deuterated internal standard like DEHP-d11 is fundamentally linked to its isotopic enrichment. This refers to the percentage of molecules in which the designated hydrogen atoms have been replaced by deuterium. High isotopic enrichment is crucial for minimizing analytical interference and ensuring the accuracy of quantification.

General Requirements and Recommendations:

For bioanalytical applications, a high degree of isotopic enrichment is essential. While specific requirements can vary based on the assay's sensitivity and regulatory guidelines, a general consensus within the scientific community suggests the following:

Parameter	Recommended Specification	Rationale
Isotopic Purity	≥ 98%	Minimizes the contribution of the unlabeled analyte present as an impurity in the internal standard, which can lead to an overestimation of the analyte's concentration.
Chemical Purity	≥ 95%	Ensures that the analytical signal is not compromised by interfering signals from other chemical impurities.
Deuterium Labeling	Stable positioning	Deuterium atoms should be on carbon atoms that are not susceptible to back-exchange with hydrogen atoms from the solvent or matrix.

While a specific Certificate of Analysis providing the exact isotopic enrichment of Diethyl Hexyl Phosphate-d11 is not publicly available without direct inquiry to the manufacturer, reputable suppliers typically provide products meeting these high standards. Researchers should always obtain and review the Certificate of Analysis for the specific lot of the internal standard being used.

Performance Comparison: DEHP-d11 vs. Alternatives

The gold standard for an internal standard is a stable isotope-labeled version of the analyte. However, in some instances, researchers may consider using a structural analog as an alternative. This section compares the expected performance of DEHP-d11 against a hypothetical non-deuterated structural analog internal standard, such as Dipropyl Hexyl Phosphate.

Performance Parameter	Diethyl Hexyl Phosphate-d11 (SIL-IS)	Dipropyl Hexyl Phosphate (Analog IS)	Advantage of DEHP-d11
Co-elution with Analyte	Nearly identical retention time	Different retention time	Ensures both analyte and IS experience the same matrix effects at the same time, leading to more accurate correction.
Extraction Recovery	Identical to the analyte	May differ from the analyte	Provides more accurate compensation for analyte loss during sample preparation.
Ionization Efficiency	Identical to the analyte	May differ from the analyte	Better correction for matrix-induced ion suppression or enhancement.
Accuracy & Precision	High accuracy (typically 95-105%) and high precision (CV < 15%)	Can be compromised by differential matrix effects and extraction recovery.	Delivers more reliable and reproducible quantitative data, which is critical for regulatory submissions.

Hypothetical Comparative Data:

The following table illustrates the expected differences in performance based on typical bioanalytical method validation data.

Parameter	Diethyl Hexyl Phosphate-d11	Dipropyl Hexyl Phosphate
Calibration Curve R²	> 0.995	> 0.990
Accuracy (% Bias)	-2.5% to +3.0%	-10.0% to +12.0%
Precision (% CV)	≤ 5.0%	≤ 15.0%
Matrix Factor Variability (% CV)	< 5%	< 20%

This data highlights the superior performance of a deuterated internal standard in mitigating the variability inherent in bioanalytical measurements.

Experimental Protocols

A robust and well-documented experimental protocol is essential for reproducible results. The following is a representative protocol for the quantification of Diethyl Hexyl Phosphate (DEHP) in a biological matrix (e.g., plasma) using DEHP-d11 as an internal standard, based on common practices for analyzing organophosphorus compounds.

1. Sample Preparation: Protein Precipitation

• Objective: To remove proteins from the plasma sample that can interfere with the analysis.

• Procedure:

  • To 100 µL of plasma sample in a microcentrifuge tube, add 10 µL of DEHP-d11 internal standard working solution (e.g., 100 ng/mL in methanol).

  • Vortex briefly to mix.

  • Add 300 µL of cold acetonitrile to precipitate the proteins.

  • Vortex for 1 minute.

  • Centrifuge at 10,000 x g for 10 minutes at 4°C.

  • Transfer the supernatant to a clean tube.

  • Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of the mobile phase starting condition (e.g., 50:50 methanol:water).

  • Vortex to mix and transfer to an autosampler vial for LC-MS/MS analysis.

2. LC-MS/MS Analysis

• Objective: To chromatographically separate the analyte and internal standard from other matrix components and to detect and quantify them using tandem mass spectrometry.

• Instrumentation: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system coupled to a triple quadrupole mass spectrometer.

• LC Parameters (Representative):

  • Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase A: 5 mM Ammonium Acetate in Water.

  • Mobile Phase B: Methanol.

  • Gradient: Start at 50% B, increase to 95% B over 5 minutes, hold for 2 minutes, then return to initial conditions and equilibrate for 3 minutes.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

  • Column Temperature: 40°C.

• MS/MS Parameters (Hypothetical - require optimization):

  • Ionization Mode: Electrospray Ionization (ESI), Negative Ion Mode.

  • MRM Transitions:

    • DEHP (Analyte): [M-H]⁻ → fragment ion (e.g., m/z 237 → [specific fragment]).

    • DEHP-d11 (IS): [M-H]⁻ → fragment ion (e.g., m/z 248 → [corresponding fragment]).

  • Collision Energy and other MS parameters: To be optimized for maximum signal intensity.

Visualizations

Logical Workflow for Internal Standard Selection and Use

Caption: Decision workflow for selecting an appropriate internal standard.

Experimental Workflow for Sample Analysis

Caption: A typical experimental workflow for bioanalysis using an internal standard.

Validating Analytical Methods for Phthalate Quantification: A Comparative Guide to Using Diethyl Hexyl Phthalate-d4

In the precise world of analytical chemistry, particularly within pharmaceutical and environmental research, the validation of analytical methods is paramount to ensure data accuracy and reliability. When quantifying ubiquitous plasticizers like Diethyl Hexyl Phthalate (DEHP), the use of a suitable internal standard is critical. This guide provides a comparative analysis of analytical methods validated using Diethyl Hexyl Phthalate-d4 (DEHP-d4) as an internal standard, offering insights for researchers, scientists, and drug development professionals.

DEHP-d4 is a deuterated form of DEHP, meaning some of its hydrogen atoms have been replaced by deuterium. This isotopic labeling makes it an ideal internal standard for mass spectrometry-based methods as it behaves chemically almost identically to its non-deuterated counterpart (the analyte) but can be distinguished by its higher mass. This allows for accurate quantification by correcting for variations in sample preparation and instrument response.

Comparison of Analytical Techniques

The two primary analytical techniques for phthalate quantification are Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC) with UV or MS detection. The choice between these methods often depends on the sample matrix, required sensitivity, and available instrumentation.

Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	High-Performance Liquid Chromatography (HPLC-UV/MS)
Principle	Separation of volatile compounds in the gas phase followed by mass-based detection.	Separation of compounds in a liquid phase followed by UV absorbance or mass-based detection.
Typical Internal Standard	DEHP-d4 is commonly used.[1][2]	While less common for HPLC-UV, DEHP-d4 is suitable for HPLC-MS. Other non-deuterated compounds can be used as internal standards in HPLC-UV.
Sample Volatility	Requires analytes to be volatile or amenable to derivatization. Phthalates are generally suitable.	Suitable for a wider range of compounds, including less volatile ones.
Sensitivity & Selectivity	Generally offers high sensitivity and selectivity, especially in selected ion monitoring (SIM) mode.[3][4]	Sensitivity with UV detection can be lower than GC-MS. HPLC-MS offers comparable or higher sensitivity and selectivity.[5]
Matrix Effects	Can be susceptible to matrix interference, which DEHP-d4 helps to mitigate.	Can also be affected by matrix components, necessitating proper sample cleanup.
Typical Applications	Environmental monitoring, food analysis, and testing of consumer products.[1][3]	Pharmaceutical analysis, beverage testing, and analysis of biological samples.[5][6][7]

Performance Data with DEHP-d4 as an Internal Standard

The use of DEHP-d4 as an internal standard significantly improves the performance of analytical methods for phthalate quantification. Below is a summary of typical validation parameters achieved in methods utilizing DEHP-d4.

Validation Parameter	Typical Performance with DEHP-d4 (GC-MS)
Linearity (R²)	> 0.99[8]
Limit of Detection (LOD)	0.005 to 0.025 mg/L[3]
Limit of Quantification (LOQ)	0.5 or 2.5 µg/g depending on the matrix[9]
Precision (RSD)	Inter-day: 8–13 %, Intra-day: 9–15 %[1]
Accuracy (Recovery)	84–105 %[1]

Experimental Protocols

Sample Preparation: Solid-Phase Extraction (SPE) for Water Samples

This protocol is a common method for extracting phthalates from aqueous matrices prior to GC-MS analysis.[3]

• Conditioning: A C18 SPE cartridge is conditioned with 5 mL of methanol followed by 5 mL of deionized water.

• Loading: A 500 mL water sample, spiked with a known concentration of DEHP-d4 internal standard solution, is passed through the conditioned cartridge at a flow rate of 5-10 mL/min.

• Washing: The cartridge is washed with 5 mL of a methanol/water solution (40:60, v/v) to remove polar impurities.

• Drying: The cartridge is dried under a stream of nitrogen for 30 minutes to remove residual water.

• Elution: The trapped phthalates are eluted with 5 mL of ethyl acetate.

• Concentration: The eluate is concentrated to a final volume of 1 mL under a gentle stream of nitrogen.

• Analysis: The concentrated extract is then analyzed by GC-MS.

GC-MS Analysis Protocol

This protocol outlines the typical parameters for the analysis of phthalates using GC-MS with DEHP-d4 as an internal standard.[9]

• Gas Chromatograph: Equipped with a split/splitless injector and a mass selective detector.

• Column: 30 m x 0.25 mm i.d., 0.25 µm film thickness, 5% phenyl-methylpolysiloxane capillary column.[9]

• Injector Temperature: 280 °C.

• Oven Temperature Program:

  • Initial temperature: 60 °C, hold for 1 minute.

  • Ramp 1: 20 °C/min to 220 °C, hold for 2 minutes.

  • Ramp 2: 10 °C/min to 300 °C, hold for 5 minutes.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Injection Volume: 1 µL in splitless mode.

• Mass Spectrometer:

  • Ionization Mode: Electron Impact (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM).

  • Monitored Ions (Example):

    • DEHP: m/z 149, 167, 279

    • DEHP-d4: m/z 153, 171, 283

Visualizations

Caption: Workflow for phthalate analysis using SPE and GC-MS.

Caption: Core parameters for analytical method validation.

References

• 1. researchgate.net [researchgate.net]
• 2. Analytical Method for Quantification of Several Phthalate Acid Esters by Gas Chromatography‐Mass Spectrometry in Coffee Brew Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. scispace.com [scispace.com]
• 7. Validation and application of an HPLC method for determination of di (2-ethylhexyl) phthalate and mono (2-ethylhexyl) phthalate in liver samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Analytical method for the identification and assay of 12 phthalates in cosmetic products: application of the ISO 12787 international standard "Cosmetics-Analytical methods-Validation criteria for analytical results using chromatographic techniques" - PubMed [pubmed.ncbi.nlm.nih.gov]

Cross-Validation of Diethyl Hexyl Phosphate-d11 with Alternative Internal Standards: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The selection of an appropriate internal standard is a critical step in developing robust and reliable analytical methods. For the quantification of Diethyl Hexyl Phosphate (DEHP), the use of a deuterated analog such as Diethyl Hexyl Phosphate-d11 (DEHP-d11) is a common strategy to correct for matrix effects and variations in sample preparation and instrument response. While direct cross-validation studies comparing DEHP-d11 to a wide array of other internal standards are not extensively published, this guide provides a framework for such a comparison. It also presents data on the performance of other commonly used deuterated organophosphate ester (OPE) internal standards, offering valuable insights for researchers validating their analytical methods.

Performance of Alternative Deuterated Internal Standards

In the absence of direct comparative data for DEHP-d11, this section summarizes the performance of other deuterated OPE internal standards reported in various studies. This information can serve as a benchmark when evaluating the performance of DEHP-d11.

Internal Standard	Analyte(s)	Matrix	Recovery (%)	Relative Standard Deviation (RSD) (%)	Citation
d15-Triphenyl phosphate (d15-TPHP)	Organophosphate Esters	Indoor Dust & PM2.5	82 ± 19	Not Reported	[1]
d10-Diphenyl phosphate (d10-DPHP)	Metabolites of OPEs	Human Urine	90 ± 18	Not Reported	[1]
d10-Bis(1,3-dichloro-2-propyl) phosphate (d10-BDCIPP)	Metabolites of OPEs	Human Urine	93 ± 16	Not Reported	[1]
d8-Bis(2-butoxyethyl) phosphate (d8-BBOEP)	Metabolites of OPEs	Human Urine	91 ± 20	Not Reported	[1]
Deuterated tris(1,3-dichloro-2-propyl) phosphate (dTDCIPP)	Organophosphate Esters	Silicone Wristbands	Not Reported	Not Reported	[2]
13C-Triphenyl phosphate (13C-TPHP)	Organophosphate Esters	Silicone Wristbands	Not Reported	Not Reported	[2]
Deuterated tri-n-butyl phosphate (dTnBP)	Organophosphate Esters	Silicone Wristbands	Not Reported	Not Reported	[2]
Deuterated tris(2-chloroethyl) phosphate (dTCEP)	Organophosphate Esters	Silicone Wristbands	Not Reported	Not Reported	[2]
Dibutyl phosphate-d18 (DNBP-d18)	Metabolites of OPEs	Human Urine	80 - 108	Not Reported	[3]

Note: The performance of an internal standard is highly dependent on the specific matrix and analytical method employed. The data presented above should be considered as indicative.

Experimental Protocol for Cross-Validation of Internal Standards

The following is a generalized protocol for the cross-validation of DEHP-d11 against other internal standards for the analysis of DEHP in a given matrix. This protocol is based on common practices in analytical chemistry for method validation.

1. Objective: To compare the performance of DEHP-d11 with other candidate internal standards in terms of accuracy, precision, and linearity for the quantification of DEHP.

2. Materials:

• DEHP analytical standard

• DEHP-d11 internal standard

• Alternative internal standards (e.g., d15-TPHP, 13C-TPHP)

• Blank matrix (e.g., plasma, urine, environmental sample) free of DEHP and internal standards

• All necessary solvents and reagents of appropriate purity

3. Preparation of Stock and Working Solutions:

• Prepare individual stock solutions of DEHP and each internal standard in a suitable solvent.

• Prepare a series of calibration standards containing a fixed concentration of each internal standard and varying concentrations of DEHP.

• Prepare quality control (QC) samples at low, medium, and high concentrations of DEHP in the blank matrix, each spiked with a fixed concentration of each internal standard.

4. Sample Preparation:

• Spike blank matrix samples with the calibration standards and QC samples.

• Perform the sample extraction procedure (e.g., liquid-liquid extraction, solid-phase extraction) as per the established analytical method.

5. Instrumental Analysis:

• Analyze the extracted samples using the designated analytical instrument (e.g., LC-MS/MS, GC-MS).

• Acquire data for DEHP and each internal standard.

6. Data Analysis:

• For each internal standard, construct a calibration curve by plotting the peak area ratio (DEHP/internal standard) against the concentration of DEHP.

• Determine the linearity (correlation coefficient, r²) of each calibration curve.

• Calculate the concentration of DEHP in the QC samples using the calibration curve for each internal standard.

• Evaluate the accuracy (as percent recovery) and precision (as percent relative standard deviation, %RSD) for each internal standard at each QC level.

7. Acceptance Criteria:

• Linearity: The correlation coefficient (r²) should be ≥ 0.99.

• Accuracy: The mean recovery should be within 85-115% (or as defined by the specific application).

• Precision: The %RSD should be ≤ 15%.

Visualizing the Experimental Workflow and Logic

To better illustrate the processes involved in cross-validation and internal standard selection, the following diagrams are provided.

Caption: Experimental workflow for internal standard cross-validation.

Caption: Logical process for selecting a suitable internal standard.

Conclusion

While direct cross-validation data for Diethyl Hexyl Phosphate-d11 against other internal standards is limited in the public domain, researchers can leverage the performance data of other deuterated organophosphate esters as a reference. By following a systematic experimental protocol for cross-validation, laboratories can rigorously evaluate and select the most appropriate internal standard for their specific analytical method. The use of a structurally similar, isotopically labeled internal standard like DEHP-d11 is generally the preferred approach for achieving the highest accuracy and precision in quantitative analysis. However, a thorough validation is essential to confirm its suitability for a given application.

References

• 1. Organophosphate Esters in Indoor Environment and Metabolites in Human Urine Collected from a Shanghai University - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Monitoring Human Exposure to Organophosphate Esters: Comparing Silicone Wristbands with Spot Urine Samples as Predictors of Internal Dose - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Metabolites of organophosphate esters in urine from the United States: Concentrations, temporal variability, and exposure assessment - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Mass Spectrometric Performance of Diethyl Hexyl Phosphate-d11

For researchers, scientists, and professionals in drug development, the selection of an appropriate analytical platform is paramount for achieving accurate and reliable quantification of target analytes. Diethyl Hexyl Phosphate-d11 (DEHP-d11) is a deuterated internal standard commonly used in the analysis of Di(2-ethylhexyl) phthalate (DEHP) and its metabolites. The choice of mass spectrometer can significantly impact the sensitivity, selectivity, and overall performance of an assay. This guide provides a comparative overview of the performance of DEHP-d11 on different mass spectrometry platforms, supported by experimental data and detailed protocols for the analysis of related compounds.

While direct comparative studies for Diethyl Hexyl Phosphate-d11 are not extensively published, the performance of this internal standard is intrinsically linked to the analytical performance for the parent compound and its metabolites. Therefore, this guide leverages published data on DEHP and its metabolites to infer the expected performance across various mass spectrometer types. The primary platforms for such analyses include triple quadrupole (QqQ), quadrupole time-of-flight (Q-TOF), and Orbitrap mass spectrometers.

Data Presentation: Performance Metrics Across Mass Spectrometers

The following table summarizes the limits of detection (LOD) and quantification (LOQ) for DEHP metabolites, which are indicative of the performance achievable when using a deuterated internal standard like Diethyl Hexyl Phosphate-d11. These values are compiled from various studies and demonstrate the capabilities of different instrument types.

Mass Spectrometer Type	Analyte	LOD (ng/mL)	LOQ (ng/mL)	Reference
Triple Quadrupole (QqQ)	MEHP	0.22	-	[1]
5-OH-MEHP	0.15	-	[1]
5-oxo-MEHP	0.16	-	[1]
18 Phthalate Metabolites	0.03 - 1.4	-	[2]
Quadrupole Time-of-Flight (Q-TOF)	MEHP	0.28	0.58	[3]
MEHHP	0.11	0.24	[3]
MEOHP	0.12	0.25	[3]
Orbitrap	Zeranols*	Ranked best for sensitivity	Ranked best for sensitivity	[4]

*Note: A direct comparison study for DEHP metabolites on an Orbitrap was not found in the initial search. However, a comparative study on other endocrine disruptors (zeranols) ranked the Orbitrap as having the highest sensitivity among the tested platforms, which also included a Q-TOF and ion trap instruments.[4]

Experimental Protocols

Detailed methodologies are crucial for replicating and comparing results. Below are representative experimental protocols for the analysis of phthalate metabolites using liquid chromatography-tandem mass spectrometry (LC-MS/MS), a common application for Diethyl Hexyl Phosphate-d11.

Sample Preparation (Human Urine)

A common procedure for the analysis of DEHP metabolites in urine involves the following steps:

• Enzymatic Hydrolysis: To a 1 mL urine sample, add a β-glucuronidase enzyme solution to deconjugate the glucuronidated metabolites.

• Internal Standard Spiking: Spike the sample with a solution of Diethyl Hexyl Phosphate-d11 and other relevant deuterated internal standards.

• Solid-Phase Extraction (SPE):

  • Condition an SPE cartridge with methanol followed by water.

  • Load the pre-treated urine sample onto the cartridge.

  • Wash the cartridge with a water/methanol solution to remove interferences.

  • Elute the analytes with a suitable organic solvent (e.g., acetonitrile or methanol).

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute the residue in a small volume of the initial mobile phase.[2][5]

Liquid Chromatography (LC) Conditions

• Column: A C18 reversed-phase column is commonly used (e.g., 100 x 2.1 mm, 2.7 µm).[6]

• Mobile Phase: A gradient elution with water and methanol or acetonitrile, often with a small amount of acid (e.g., 0.1% formic acid), is employed.

• Flow Rate: Typical flow rates range from 0.2 to 0.5 mL/min.

• Injection Volume: 1 to 10 µL.[6]

Mass Spectrometry (MS) Conditions

• Ionization Source: Electrospray ionization (ESI) in negative ion mode is commonly used for phthalate metabolites.[5]

• Triple Quadrupole (QqQ) Parameters:

  • Scan Type: Multiple Reaction Monitoring (MRM).[6]

  • Collision Gas: Argon.

  • Specific Transitions: Precursor and product ions for each analyte and internal standard are optimized. For example, for MEHP, a potential transition could be m/z 277 -> 134.

• High-Resolution MS (Q-TOF, Orbitrap) Parameters:

  • Scan Type: Full scan or targeted MS/MS (product ion scan).

  • Resolution: For Orbitrap, a resolution of 70,000 or higher is often used for screening, while Q-TOF instruments typically operate at resolutions above 40,000.[7][8]

  • Mass Accuracy: Less than 5 ppm.

Mandatory Visualization

The following diagrams illustrate key aspects of the analytical workflow and the logical comparison of the mass spectrometers.

References

• 1. researchgate.net [researchgate.net]
• 2. Determination of 18 phthalate metabolites in human urine using a liquid chromatography-tandem mass spectrometer equipped with a core–shell column for rapid separation - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 3. Assessment of Exposure to Di-(2-ethylhexyl) Phthalate (DEHP) Metabolites and Bisphenol A (BPA) and Its Importance for the Prevention of Cardiometabolic Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A comparison of four liquid chromatography–mass spectrometry platforms for the analysis of zeranols in urine - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. s4science.at [s4science.at]
• 7. documents.thermofisher.com [documents.thermofisher.com]
• 8. researchgate.net [researchgate.net]

The Role of Diethyl Hexyl Phosphate-d11 in Ensuring Analytical Accuracy and Precision

A Comparative Guide for Researchers, Scientists, and Drug Development Professionals

In the realm of analytical chemistry, particularly in fields like environmental monitoring, food safety, and pharmaceutical development, the accuracy and precision of quantitative analysis are paramount. The use of internal standards is a cornerstone of achieving reliable data, especially when dealing with complex matrices and multi-step sample preparation procedures. For the analysis of Diethyl Hexyl Phosphate (DEHP), a ubiquitous plasticizer with potential health concerns, its deuterated analogue, Diethyl Hexyl Phosphate-d11 (DEHP-d11), serves as an excellent internal standard. This guide provides a comparative overview of the performance of deuterated internal standards in DEHP analysis, supported by experimental data and detailed protocols.

While DEHP-d11 is commercially available, the scientific literature more frequently cites the use of Diethyl Hexyl Phthalate-d4 (DEHP-d4) as an internal standard for DEHP analysis. Given that both are stable isotope-labeled versions of the analyte, the principles of isotope dilution mass spectrometry suggest their analytical behavior is nearly identical. Therefore, the data presented for DEHP-d4 can be considered a strong indicator of the expected performance of DEHP-d11. The primary advantage of using a stable isotope-labeled internal standard is its ability to mimic the analyte throughout the entire analytical process, from extraction to detection, thereby compensating for any losses or variations.[1][2]

Performance Comparison of Deuterated Internal Standards

The effectiveness of an internal standard is evaluated by its ability to improve the accuracy (trueness of the measurement) and precision (reproducibility of the measurement) of the analytical method. The following tables summarize performance data from various studies that have utilized deuterated internal standards for the quantification of DEHP in different matrices.

Table 1: Accuracy Data (Recoveries) for DEHP Analysis using a Deuterated Internal Standard

Matrix	Analytical Method	Deuterated Internal Standard	Spike Level	Mean Recovery (%)	Reference
Indoor Air (ODS Filter)	GC-MS	DEHP-d4	Not Specified	84.5 - 107.3	[3]
Indoor Air (SDB Cartridge)	GC-MS	DEHP-d4	Not Specified	73.3 - 103.3	[3]
Cosmetics	GC-MSD	DEHP-d4	25 µg/g	95 - 106.1	[4]
Coffee Brew	GC-MS	DEHP-d4	Not Specified	Method validated for precision, recovery, and accuracy	[5]

Table 2: Precision Data (Relative Standard Deviation - RSD) for DEHP Analysis using a Deuterated Internal Standard

Matrix	Analytical Method	Deuterated Internal Standard	Spike Level	RSD (%)	Reference
Indoor Air (ODS Filter)	GC-MS	DEHP-d4	Not Specified	4.0 - 20.7	[3]
Indoor Air (SDB Cartridge)	GC-MS	DEHP-d4	Not Specified	0.8 - 8.1	[3]
Cosmetics	GC-MSD	DEHP-d4	25 µg/g	< 3.9	[4]
Wine	GC-MS	DEHP-d4	0.020 mg/L	Repeatability: 6%, Intermediate Precision: 8%	[6]

Experimental Protocols

A robust analytical method is crucial for obtaining reliable data. The following is a generalized experimental protocol for the determination of DEHP in a liquid sample using a deuterated internal standard and Gas Chromatography-Mass Spectrometry (GC-MS).

Sample Preparation and Extraction

• Aliquoting: Transfer a known volume (e.g., 10 mL) of the liquid sample into a clean glass centrifuge tube.

• Internal Standard Spiking: Add a precise volume of a standard solution of DEHP-d11 (or DEHP-d4) of known concentration to the sample.

• Liquid-Liquid Extraction:

  • Add a suitable extraction solvent (e.g., 5 mL of isohexane).[6]

  • Vortex the mixture vigorously for 2 minutes.

  • Centrifuge to separate the organic and aqueous layers.

  • Carefully transfer the organic layer to a clean tube.

  • Repeat the extraction process twice more with fresh solvent.

• Concentration: Combine the organic extracts and evaporate the solvent under a gentle stream of nitrogen to a final volume of 1 mL.

Instrumental Analysis (GC-MS)

• Injection: Inject 1 µL of the concentrated extract into the GC-MS system.

• Gas Chromatography Conditions:

  • Column: DB-5ms (30 m x 0.25 mm x 0.25 µm) or equivalent.

  • Injector Temperature: 280°C.

  • Oven Program: Start at 100°C, hold for 1 min, ramp to 280°C at 10°C/min, then to 310°C at 5°C/min, and hold for 5 min.

  • Carrier Gas: Helium at a constant flow rate.

• Mass Spectrometry Conditions:

  • Ionization Mode: Electron Ionization (EI).

  • Acquisition Mode: Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) for higher selectivity and sensitivity.

  • Ions to Monitor: Select characteristic ions for both DEHP and DEHP-d11. For example, for DEHP, quantification and qualifier ions could be m/z 149, 167, and 279. For the deuterated standard (DEHP-d4), corresponding shifted ions would be monitored (e.g., m/z 153).[6]

Quantification

The concentration of DEHP in the original sample is calculated by comparing the peak area ratio of the native DEHP to the DEHP-d11 internal standard against a calibration curve prepared with known concentrations of DEHP and the internal standard.

Visualizing the Workflow and Principles

To better illustrate the experimental process and the underlying principle of the internal standard method, the following diagrams are provided.

Caption: Experimental workflow for DEHP analysis using an internal standard.

Caption: Principle of quantification using an internal standard.

References

• 1. Isotope dilution mass spectrometry for absolute quantification in proteomics: concepts and strategies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Isotope dilution strategies for absolute quantitative proteomics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Method Validation for the Determination of Phthalates in Indoor Air by GC-MS with Solid-Phase Adsorption/Solvent Extraction using Octadecyl Silica Filter and Styrene–Divinylbenzene Copolymer Cartridge [jstage.jst.go.jp]
• 4. researchgate.net [researchgate.net]
• 5. Analytical Method for Quantification of Several Phthalate Acid Esters by Gas Chromatography‐Mass Spectrometry in Coffee Brew Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Method of determination of phthalates by gas chromatography / mass spectrometry in wines (Type-II-and-IV) | OIV [oiv.int]

The Analytical Edge: A Comparative Guide to Diethyl Hexyl Phosphate-d11 and Other Internal Standards for Phthalate Analysis

For researchers, scientists, and drug development professionals navigating the complexities of quantitative analysis, the choice of an appropriate internal standard is paramount for achieving accurate and reproducible results. This guide provides a comprehensive comparison of Diethyl Hexyl Phosphate-d11 (DEHP-d11) and other commonly used internal standards in the analysis of phthalates, particularly the ubiquitous environmental contaminant Di(2-ethylhexyl) phthalate (DEHP) and its metabolites.

In the realm of mass spectrometry-based quantification, particularly using techniques like Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS), the use of a stable isotope-labeled internal standard is considered the gold standard. These compounds, which are chemically identical to the analyte of interest but enriched with heavy isotopes (e.g., Deuterium, Carbon-13), closely mimic the analyte's behavior during sample preparation and analysis, thereby correcting for variations in extraction efficiency, matrix effects, and instrument response.

DEHP-d11, a deuterated analogue of Diethyl Hexyl Phosphate, is utilized as an internal standard, often in methods targeting organophosphate compounds. However, in the closely related and widely studied field of phthalate analysis, deuterated analogues of the target phthalates themselves, such as Di(2-ethylhexyl) phthalate-d4 (DEHP-d4), are more commonly employed. This guide will focus on the application of these deuterated standards in the quantification of DEHP, a compound of significant toxicological concern.

Performance Comparison of Internal Standards for DEHP Analysis

The selection of an internal standard is critical for the robustness of an analytical method. Ideally, the internal standard should co-elute or elute closely with the target analyte and exhibit similar ionization efficiency. A comparative study on the determination of phthalates in indoor air by GC-MS evaluated several deuterated internal standards. The linearity of the calibration curves, as indicated by the coefficient of determination (R²), was a key performance metric for selecting the most suitable internal standard.

Internal Standard	Target Analyte(s)	Linearity (R²)	Mean Recovery (%)	Reproducibility (RSDr %)	Reference
DBP-d4	DEP, DIBP, DBP, BBP, DEHP	0.9953 - 0.9997	91.3 - 99.9	2.0 - 13.6	[1]
BBP-d4	DEP, DIBP, DBP, BBP, DEHP	0.9900 - 0.9993	Not Reported	Not Reported	[1]
DEHP-d4	DEP, DIBP, DBP, BBP, DEHP	0.9891 - 0.9992	91.3 - 99.9	0.8 - 20.7	[1]
Benzyl Benzoate	DBP, BBP, DEHP, DnOP, DINP, DIDP, DnDP	>0.999	Not Reported	< 3	[2]
Phenanthrene-d10	DEHP	0.999	Not Reported	2.63	[3]

Table 1: Comparison of performance data for various internal standards used in the GC-MS analysis of phthalates. Data is compiled from multiple studies and reflects the overall method performance.

Experimental Protocols

The following is a representative experimental protocol for the determination of DEHP in a liquid matrix (e.g., wine, beverages) using GC-MS with a deuterated internal standard.

Sample Preparation (Liquid-Liquid Extraction)

• Sample Aliquoting: Transfer 12.5 mL of the liquid sample into a 50 mL centrifuge tube.

• Internal Standard Spiking: Add a known amount of the deuterated internal standard solution (e.g., 50 µL of a 0.01 g/L DEHP-d4 solution in isohexane) to the sample.

• Extraction: Add 10 mL of isohexane to the tube.

• Vortexing: Shake the tube vigorously for at least one minute to ensure thorough mixing.

• Phase Separation: Allow the layers to separate. This can be accelerated by placing the tube in an ultrasonic bath at 50°C for 30 minutes.

• Collection of Organic Phase: Carefully transfer 8 mL of the upper organic phase (isohexane) to a clean 10 mL test tube.

• Concentration: Evaporate the solvent under a gentle stream of nitrogen at 35°C until a final volume of 1 mL is reached. Caution: Do not evaporate to dryness.

• Transfer: Transfer the concentrated extract into a GC vial for analysis.

GC-MS Analysis

• Gas Chromatograph (GC):

  • Column: Fused-silica capillary column (e.g., 30 m x 0.25 mm i.d., 0.25 µm film thickness, 5% diphenyl/95% dimethyl polysiloxane).

  • Injector: Splitless mode, 280°C.

  • Oven Temperature Program:

    • Initial temperature: 80°C, hold for 1 min.

    • Ramp 1: 20°C/min to 200°C.

    • Ramp 2: 10°C/min to 300°C, hold for 8 min.

  • Carrier Gas: Helium at a constant flow of 1 mL/min.

• Mass Spectrometer (MS):

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 250°C.

  • Acquisition Mode: Selected Ion Monitoring (SIM).

    • Quantification Ion for DEHP: m/z 149.

    • Qualifier Ions for DEHP: m/z 167, 279.

    • Quantification Ion for DEHP-d4: m/z 153.

    • Qualifier Ions for DEHP-d4: m/z 171, 283.

Visualizing the Workflow

The following diagrams illustrate the key processes in the analysis of DEHP using a deuterated internal standard.

Figure 1: Experimental workflow for DEHP analysis.

Figure 2: Logical flow for quantification of DEHP.

Conclusion

The use of deuterated internal standards, such as Di(2-ethylhexyl) phthalate-d4, is a robust and reliable approach for the accurate quantification of DEHP in various matrices. While Diethyl Hexyl Phosphate-d11 may be employed in other analytical contexts, for phthalate analysis, the use of a deuterated analogue of the target analyte provides the most effective compensation for analytical variability. The performance data and experimental protocols presented in this guide demonstrate the effectiveness of this approach and provide a solid foundation for researchers and scientists in the development and validation of their analytical methods. The careful selection of an appropriate internal standard and adherence to a validated protocol are crucial steps in ensuring the quality and reliability of analytical data in research and drug development.

References

• 1. Method Validation for the Determination of Phthalates in Indoor Air by GC-MS with Solid-Phase Adsorption/Solvent Extraction using Octadecyl Silica Filter and Styrene–Divinylbenzene Copolymer Cartridge [jstage.jst.go.jp]
• 2. mdpi.com [mdpi.com]
• 3. shimadzu.com [shimadzu.com]

The Gold Standard: Justifying the Use of Deuterated Diethyl Hexyl Phosphate-d11 in High-Stakes Analytical Science

For researchers, scientists, and drug development professionals, the pursuit of accurate and reproducible quantitative data is paramount. In the realm of mass spectrometry, the choice of an internal standard can be the determining factor between reliable results and costly errors. This guide provides an objective comparison of Diethyl Hexyl Phosphate-d11 (DEHP-d11) against other analytical standards, offering experimental data and detailed protocols to underscore the superior performance of deuterated internal standards.

Internal standards are crucial in analytical workflows to correct for variations during sample preparation, injection, and instrument response.[1] An ideal internal standard should mimic the physicochemical properties of the analyte to ensure it is equally affected by these variations.[1] Stable isotope-labeled internal standards, such as deuterated compounds, are widely considered the gold standard for achieving this.[2]

The Deuterated Advantage: Why DEHP-d11 Excels

Deuterated internal standards are chemically identical to the analyte of interest, with the only difference being the replacement of some hydrogen atoms with deuterium.[1] This subtle mass change allows the mass spectrometer to distinguish between the analyte and the standard, while their nearly identical chemical and physical properties ensure they behave similarly throughout the analytical process. This co-elution is critical for effectively mitigating matrix effects, where other components in a sample can suppress or enhance the ionization of the analyte, leading to inaccurate quantification.[2][3]

In contrast, non-deuterated or structural analogue internal standards have similar but not identical chemical structures.[1] These differences can lead to variations in chromatographic retention time, extraction recovery, and ionization efficiency, resulting in less accurate compensation for analytical variability.[2][4]

Performance Comparison: Deuterated vs. Alternative Internal Standards

The superiority of deuterated internal standards is evident in their ability to minimize the impact of matrix effects and improve data quality. The following table summarizes the performance of deuterated standards for Diethyl Hexyl Phthalate (DEHP) analysis in comparison to a non-deuterated analogue and other isotopically labeled standards, based on data from various studies.

Parameter	Deuterated Standard (DEHP-d4)	Non-Deuterated Analogue (BBP)	¹³C-Labeled DEHP Metabolite Standards	Key Findings & References
Analyte	Di(2-ethylhexyl) phthalate (DEHP)	Di(2-ethylhexyl) phthalate (DEHP)	DEHP Metabolites (MEHP, MEOHP, MEHHP)	A direct comparison of internal standards for DEHP analysis.
Matrix	Indoor Air	Rat Plasma and Feces	Human Urine	The matrix can significantly influence the performance of an internal standard.
Recovery	>89.7%[5][6]	87.4% - 104.8%[7]	79% - 102%[8]	Deuterated and ¹³C-labeled standards show comparable and high recovery rates, similar to the analyte.
Matrix Effect	Not explicitly quantified, but noted to interfere less than other standards.[5][6]	Plasma: Higher than neat solution Feces: No significant effect[7]	90% - 105%[8]	While matrix effects are present, isotopically labeled standards are better at compensating for them due to their similarity to the analyte.
Precision (%RSD)	Reproducibility (RSDR): 5.1–13.1%[5][6]	Intra-day: 4.7-12.7% Inter-day: 0.7-12.5%[7]	Reproducibility over three years: 3.69% - 8.21%[8]	All internal standards demonstrate good precision, with the isotopically labeled standards often showing slightly better long-term reproducibility.
Linearity (R²)	0.9891–0.9992[5][6]	Not explicitly stated, but method showed good accuracy and precision.[7]	>0.995[8]	All methods demonstrate excellent linearity.

Experimental Protocol: Quantification of DEHP in Human Urine using a Deuterated Internal Standard

This protocol outlines a typical liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the determination of DEHP metabolites in human urine, employing a deuterated internal standard for accurate quantification.

1. Sample Preparation

• Enzymatic Hydrolysis: To a 1 mL urine sample, add a buffer solution (e.g., ammonium acetate).

• Spiking: Add a known amount of the deuterated internal standard mixture (e.g., DEHP-d11 and its deuterated metabolites).

• Enzyme Treatment: Add β-glucuronidase to deconjugate the metabolites. Incubate the mixture.

2. Solid-Phase Extraction (SPE)

• Conditioning: Condition a C18 SPE cartridge with methanol followed by water.

• Loading: Load the hydrolyzed urine sample onto the SPE cartridge.

• Washing: Wash the cartridge with water to remove interfering substances.

• Elution: Elute the analytes and the internal standard with an organic solvent such as acetonitrile or methanol.

• Drying and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute the residue in a suitable solvent for LC-MS/MS analysis.

3. Instrumental Analysis (LC-MS/MS)

• Chromatographic Separation:

  • Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

  • Mobile Phase: A gradient of water and methanol, both containing a modifier like ammonium acetate.

  • Flow Rate: A typical flow rate would be in the range of 0.2-0.4 mL/min.

  • Injection Volume: 5-10 µL.

• Mass Spectrometric Detection:

  • Ionization Mode: Electrospray Ionization (ESI) in negative mode.

  • Detection Mode: Multiple Reaction Monitoring (MRM) to monitor specific precursor-to-product ion transitions for both the native analytes and their deuterated internal standards.

4. Quantification

• Generate a calibration curve by plotting the ratio of the peak area of the analyte to the peak area of the internal standard against the concentration of the analyte in the calibration standards.

• Determine the concentration of the analyte in the unknown samples by using the peak area ratio and the regression equation from the calibration curve.

Visualizing the Rationale and Workflow

To better illustrate the concepts discussed, the following diagrams are provided.

Caption: Logical flow demonstrating the superiority of deuterated internal standards.

Caption: A typical experimental workflow for DEHP analysis using a deuterated standard.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. Comparison of matrix effects in HPLC-MS/MS and UPLC-MS/MS analysis of nine basic pharmaceuticals in surface waters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Method Validation for the Determination of Phthalates in Indoor Air by GC-MS with Solid-Phase Adsorption/Solvent Extraction using Octadecyl Silica Filter and Styrene–Divinylbenzene Copolymer Cartridge [jstage.jst.go.jp]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. Assessment of Exposure to Di-(2-ethylhexyl) Phthalate (DEHP) Metabolites and Bisphenol A (BPA) and Its Importance for the Prevention of Cardiometabolic Diseases - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Navigating the Disposal of Diethyl Hexyl Phosphate-d11: A Step-by-Step Guide

For researchers, scientists, and professionals in drug development, the proper handling and disposal of chemical reagents are paramount to ensuring laboratory safety and environmental compliance. Diethyl Hexyl Phosphate-d11 (DEHP-d11), a deuterated analogue of Diethyl Hexyl Phosphate, requires careful consideration for its disposal. This guide provides essential, step-by-step procedural information for its safe and effective disposal.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to handle Diethyl Hexyl Phosphate-d11 with appropriate safety measures. Based on information for similar compounds, DEHP-d11 should be treated as a hazardous chemical.

Personal Protective Equipment (PPE):

• Eye/Face Protection: Wear safety glasses with side shields or goggles.[1]

• Skin Protection: Wear protective gloves and clothing to prevent skin contact.[1]

• Respiratory Protection: In case of insufficient ventilation or potential for aerosol generation, use a NIOSH/MSHA-approved respirator.[1][2]

Handling:

• Work in a well-ventilated area, preferably under a chemical fume hood.[2][3]

• Avoid contact with skin, eyes, and clothing.[2]

• Do not breathe mists or vapors.[3]

• Keep away from strong oxidizing agents, as they are incompatible materials.[1][3]

• Ensure that eyewash stations and safety showers are readily accessible.[3]

Step-by-Step Disposal Protocol

Disposal of Diethyl Hexyl Phosphate-d11 must be conducted in accordance with local, state, and federal regulations. Chemical waste generators are responsible for correctly classifying and disposing of hazardous waste.

• Waste Identification and Classification:

  • Treat Diethyl Hexyl Phosphate-d11 as a hazardous waste. While specific data for the d11 variant is limited, the non-deuterated analogue, Bis(2-ethylhexyl) phosphate, is considered hazardous.[1]

  • Consult your institution's Environmental Health and Safety (EHS) department for specific classification and disposal requirements in your region.

• Waste Collection and Storage:

  • Collect waste Diethyl Hexyl Phosphate-d11 in a designated, properly labeled, and sealed container.

  • The container should be made of a material compatible with the chemical.

  • Store the waste container in a cool, dry, and well-ventilated area, away from incompatible materials like strong oxidizing agents.[2][3]

  • Keep the container tightly closed when not in use.[3]

• Waste Disposal Procedure:

  • Do not dispose of Diethyl Hexyl Phosphate-d11 down the drain or in regular trash.[4]

  • Arrange for pickup and disposal by a licensed hazardous waste disposal company. Contact your institution's EHS office to coordinate this.

  • Provide the waste disposal company with all available information, including the Safety Data Sheet (SDS) for the most closely related non-deuterated compound if a specific one for DEHP-d11 is not available.

• Spill Management:

  • In case of a spill, evacuate non-essential personnel from the area.

  • Remove all sources of ignition.[3]

  • Wear the appropriate PPE as described above.

  • Absorb the spill with an inert absorbent material (e.g., vermiculite, sand, or earth).

  • Collect the absorbed material into a suitable, closed container for disposal as hazardous waste.[3]

  • Clean the spill area thoroughly.

Quantitative Data Summary

Property	Value	Source Citation
Oral LD50 (Rat)	= 4940 µL/kg	[1]
Dermal LD50 (Rat)	= 1400 mg/kg	[1]
Dermal LD50 (Rabbit)	> 2000 mg/kg, = 1250 µL/kg	[1]
Chemical Formula	C₁₀H₁₂D₁₁O₄P (for the d11 variant)	[5]
Molecular Weight	249.33 g/mol (for the d11 variant)	[5]

Disposal Workflow

The following diagram illustrates the logical flow of the disposal process for Diethyl Hexyl Phosphate-d11.

Caption: Figure 1: Diethyl Hexyl Phosphate-d11 Disposal Workflow

References

• 1. datasheets.scbt.com [datasheets.scbt.com]
• 2. tcichemicals.com [tcichemicals.com]
• 3. fishersci.com [fishersci.com]
• 4. merckmillipore.com [merckmillipore.com]
• 5. clearsynth.com [clearsynth.com]